(E)-3-Pentenoic acid

• CAS: 1617-32-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of (E)-3-Pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Pentenoic acid, a monounsaturated short-chain fatty acid, serves as a valuable building block in organic synthesis. Its structure, featuring both a carboxylic acid and a trans-alkene, allows for a variety of chemical transformations, making it a versatile reagent in the development of pharmaceuticals and other fine chemicals. This guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and characterization, and insights into its reactivity.

Chemical and Physical Properties

(E)-3-Pentenoic acid is a colorless to pale yellow liquid with a pungent odor.[1] It is soluble in water and organic solvents.[1] The following tables summarize its key identifiers and physicochemical properties.

Table 1: Compound Identifiers

Identifier	Value
IUPAC Name	(E)-pent-3-enoic acid[2]
Synonyms	trans-3-Pentenoic acid, (3E)-3-Pentenoic acid[3]
CAS Number	1617-32-9[2]
Molecular Formula	C₅H₈O₂[2]
Molecular Weight	100.12 g/mol [2]
InChI	InChI=1S/C5H8O2/c1-2-3-4-5(6)7/h2-3H,4H2,1H3,(H,6,7)/b3-2+[2]
SMILES	C/C=C/C(=O)O

Table 2: Physicochemical Properties

Property	Value	Reference(s)
Appearance	Colorless to pale yellow clear liquid	[4][5]
Melting Point	1.5 °C	[3]
Boiling Point	192-194 °C (at 760 mmHg)	[3]
Density	0.986 g/mL (at 20 °C)	[3]
Refractive Index (n²⁰/D)	1.435	[3]
pKa	4.51 (at 25 °C)	[3]
Solubility in Water	2.06 x 10⁴ mg/L (at 25 °C, est.)	[4]
logP (o/w)	1.070	[4]
Flash Point	89.44 °C	[4]

Experimental Protocols

Synthesis via Knoevenagel Condensation (Doebner Modification)

A common and efficient method for the synthesis of (E)-3-pentenoic acid is the Knoevenagel condensation, specifically the Doebner modification, which involves the reaction of an aldehyde with malonic acid in the presence of a basic catalyst, followed by decarboxylation.[6]

Reaction Scheme:

CH₃CHO + CH₂(COOH)₂ --(Pyridine/Piperidine)--> CH₃CH=CHCOOH + CO₂ + H₂O

Materials:

• Acetaldehyde (B116499)

• Malonic acid

• Pyridine (catalyst)

• Piperidine (co-catalyst, optional)

• Toluene (solvent)

• Diethyl ether

• Anhydrous magnesium sulfate

• Hydrochloric acid (for workup)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add malonic acid (1 equivalent), toluene, and a catalytic amount of pyridine.

• Heat the mixture to reflux to azeotropically remove any water.

• Cool the mixture and add acetaldehyde (1 equivalent).

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• After completion of the reaction (disappearance of starting materials), cool the mixture to room temperature.

• Dilute the reaction mixture with diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation under reduced pressure.

Purification by Distillation

(E)-3-Pentenoic acid can be purified by vacuum distillation.[7]

Procedure:

• Set up a distillation apparatus for vacuum distillation.

• Place the crude (E)-3-pentenoic acid in the distillation flask.

• Slowly reduce the pressure to the desired level.

• Heat the distillation flask gently to initiate boiling.

• Collect the fraction that distills at the expected boiling point for the given pressure. The boiling point at atmospheric pressure is 192-194 °C, and this will be significantly lower under vacuum.[3]

Characterization

Sample Preparation: [8][9][10][11][12]

• Accurately weigh 5-20 mg of (E)-3-pentenoic acid for ¹H NMR (20-50 mg for ¹³C NMR).

• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Ensure the sample is fully dissolved; gentle vortexing or sonication can be used.

• Filter the solution through a pipette with a glass wool plug into a clean, dry NMR tube.

• The final solution depth in the NMR tube should be approximately 4-5 cm.

• Cap the NMR tube and wipe the outside clean before inserting it into the spectrometer.

¹H NMR (Expected Signals):

• -COOH: A broad singlet, typically downfield (>10 ppm).

• -CH=CH-: Two multiplets in the olefinic region (around 5.5-6.0 ppm).

• -CH₂-: A doublet of doublets or a multiplet adjacent to the double bond.

• -CH₃: A doublet or doublet of doublets coupled to the vinyl proton.

¹³C NMR (Expected Signals):

• -COOH: A signal in the range of 170-185 ppm.

• -CH=CH-: Two signals in the vinylic region (around 120-140 ppm).

• -CH₂-: A signal for the methylene (B1212753) carbon.

• -CH₃: A signal for the methyl carbon.

Sample Preparation (Neat Liquid): [13][14][15][16]

• Place a small drop of (E)-3-pentenoic acid onto a clean, dry salt plate (e.g., NaCl or KBr).

• Place a second salt plate on top and gently rotate to form a thin, uniform film of the liquid between the plates.

• Mount the plates in the FT-IR spectrometer and acquire the spectrum.

Expected Characteristic Absorptions:

• O-H stretch (carboxylic acid): A very broad band from approximately 2500 to 3300 cm⁻¹.

• C=O stretch (carboxylic acid): A strong, sharp band around 1700-1725 cm⁻¹.

• C=C stretch (alkene): A band around 1650 cm⁻¹.

• =C-H bend (trans alkene): A characteristic band around 965 cm⁻¹.

• C-O stretch (carboxylic acid): A band in the region of 1210-1320 cm⁻¹.

Sample Preparation and Analysis: [17]

• Prepare a dilute solution of (E)-3-pentenoic acid in a volatile organic solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Inject a small volume (e.g., 1 µL) of the solution into the GC-MS instrument.

• The GC oven temperature program should be optimized to separate the compound from any impurities. A typical program might start at a low temperature (e.g., 50 °C), ramp up to a higher temperature (e.g., 250 °C), and then hold for a period.

• The mass spectrometer will provide the mass-to-charge ratio of the molecular ion and its fragmentation pattern, which can be used to confirm the structure.

Expected Mass Spectrum:

• Molecular Ion (M⁺): A peak at m/z = 100.

• Fragmentation Pattern: Characteristic fragments resulting from the loss of functional groups (e.g., -OH, -COOH).

Chemical Reactivity

(E)-3-Pentenoic acid exhibits reactivity characteristic of both a carboxylic acid and an alkene.[18]

Reactions of the Carboxylic Acid Group

Reaction Scheme:

CH₃CH=CHCH₂COOH + R'OH --(H⁺ catalyst)--> CH₃CH=CHCH₂COOR' + H₂O

Experimental Protocol (General): [19][20][21][22][23]

• In a round-bottom flask, dissolve (E)-3-pentenoic acid in an excess of the desired alcohol (e.g., methanol (B129727) or ethanol), which also serves as the solvent.

• Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

• Heat the mixture to reflux for several hours. The reaction can be monitored by TLC.

• After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate solution).

• Extract the ester with an organic solvent (e.g., diethyl ether).

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent (e.g., sodium sulfate).

• Remove the solvent under reduced pressure to yield the crude ester, which can be further purified by distillation.

Reactions of the Alkene Group

Reaction Scheme:

CH₃CH=CHCH₂COOH + Br₂ --> CH₃CH(Br)CH(Br)CH₂COOH

Experimental Protocol (General): [24][25][26][27][28]

• Dissolve (E)-3-pentenoic acid in a suitable solvent (e.g., glacial acetic acid or dichloromethane) in a round-bottom flask protected from light.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in the same solvent dropwise with stirring. The disappearance of the bromine color indicates its consumption.

• Continue the addition until a faint bromine color persists.

• Allow the reaction to stir for a short period after the addition is complete.

• The product can be isolated by removing the solvent under reduced pressure and purified by recrystallization or chromatography.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of (E)-3-Pentenoic acid.

Caption: Workflow for the synthesis and purification of (E)-3-Pentenoic acid.

Safety Information

(E)-3-Pentenoic acid is classified as corrosive and can cause severe skin burns and eye damage.[2] It is essential to handle this chemical with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. In case of contact, flush the affected area with copious amounts of water and seek medical attention.

Conclusion

(E)-3-Pentenoic acid is a versatile chemical intermediate with well-defined properties. The experimental protocols provided in this guide offer a starting point for its synthesis, purification, and characterization, as well as for exploring its reactivity in various chemical transformations. Adherence to proper safety precautions is paramount when handling this corrosive compound.

References

• 1. researchgate.net [researchgate.net]
• 2. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]
• 4. (E)-3-pentenoic acid, 1617-32-9 [thegoodscentscompany.com]
• 5. 3-pentenoic acid, 5204-64-8 [thegoodscentscompany.com]
• 6. Knoevenagel Condensation [organic-chemistry.org]
• 7. How To [chem.rochester.edu]
• 8. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 9. research.reading.ac.uk [research.reading.ac.uk]
• 10. NMR Sample Preparation [nmr.chem.umn.edu]
• 11. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. eng.uc.edu [eng.uc.edu]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 16. researchgate.net [researchgate.net]
• 17. pjps.pk [pjps.pk]
• 18. medchemexpress.com [medchemexpress.com]
• 19. cerritos.edu [cerritos.edu]
• 20. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 21. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 22. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 23. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 24. jcsp.org.pk [jcsp.org.pk]
• 25. rsc.org [rsc.org]
• 26. chemistry.du.ac.in [chemistry.du.ac.in]
• 27. beyondbenign.org [beyondbenign.org]
• 28. youtube.com [youtube.com]

(E)-3-Pentenoic acid molecular weight

This document provides the fundamental physicochemical properties of (E)-3-Pentenoic acid, focusing on its molecular formula and weight. The requested detailed experimental protocols for determining molecular weight are not typically published for a compound of this nature, as its mass is calculated from its established chemical formula based on standard atomic weights.

Physicochemical Properties

The core quantitative data for (E)-3-Pentenoic acid is summarized below. This information is derived from its chemical structure and has been verified across multiple chemical databases.

Property	Value	Source
Molecular Formula	C5H8O2	[1][2][3][4]
Molecular Weight	100.12 g/mol	[1][4][5]
Alternate Molecular Weight	100.117 g/mol	[6]
Alternate Molecular Weight	100.1158 g/mol	[2][3]
IUPAC Name	(E)-pent-3-enoic acid	[1]
CAS Registry Number	1617-32-9	[1][6]

Methodology for Molecular Weight Determination

The molecular weight of a compound like (E)-3-Pentenoic acid is a calculated value, not an experimental one in the context of drug development or research protocols. The process is based on the compound's molecular formula, which is determined through structural elucidation techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and mass spectrometry.

Calculation Workflow:

The workflow for calculating the molecular weight is a standard procedure in chemistry.

References

• 1. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Pentenoic acid [webbook.nist.gov]
• 3. 3-Pentenoic acid [webbook.nist.gov]
• 4. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]
• 5. 3-Pentenoic acid is mainly present in the trans-form ( 90 GC), = 95.0 GC sum of isomers 5204-64-8 [sigmaaldrich.com]
• 6. (E)-3-pentenoic acid, 1617-32-9 [thegoodscentscompany.com]

A Technical Guide to the Physical Properties of (E)-3-Pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (E)-3-Pentenoic acid (CAS RN: 1617-32-9), an unsaturated carboxylic acid. The information presented herein is intended to support research, development, and quality control activities by providing key data points and outlining the standard methodologies for their determination.

Core Physical and Chemical Properties

(E)-3-Pentenoic acid is a five-carbon unsaturated fatty acid.[1] Its physical characteristics are determined by its molecular structure, which includes a carboxyl group and a trans-configured double bond. These features influence its polarity, intermolecular interactions, and, consequently, its macroscopic properties.

Quantitative Data Summary

The following table summarizes the key physical properties of (E)-3-Pentenoic acid based on available literature and database information.

Property	Value	Notes
Molecular Formula	C₅H₈O₂	[2]
Molecular Weight	100.12 g/mol	[2][3][4]
Melting Point	1.5 °C	[2]
Boiling Point	192-194 °C	At 760 mmHg (lit.)[2][5][6]
~187 °C	[1]
Density	0.986 g/mL	At 20 °C (lit.)[2][6][7]
Refractive Index (n 20/D)	1.435	[2][5]
Acidity (pKa)	4.51	At 25 °C[2]
LogP (o/w)	1.070	[2]
Water Solubility	2.06e+004 mg/L	At 25 °C (estimated)[8]
Appearance	Colorless to pale yellow clear liquid	[2][8]
Physical State	Liquid	At room temperature[2][7]

Experimental Protocols for Property Determination

The accurate determination of physical properties is fundamental to chemical characterization. The values cited in this guide are typically determined using well-established laboratory protocols. While specific experimental reports for (E)-3-Pentenoic acid are not detailed in publicly available literature, the following methodologies represent standard practices for carboxylic acids.[9][10]

General Workflow for Physical Property Characterization

The following diagram illustrates a generalized workflow for the experimental determination of the key physical properties of a liquid chemical compound such as (E)-3-Pentenoic acid.

References

• 1. Pentenoic acid - Wikipedia [en.wikipedia.org]
• 2. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]
• 3. TRANS-3-PENTENOIC ACID | CAS#:1617-32-9 | Chemsrc [chemsrc.com]
• 4. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-PENTENOIC ACID CAS#: 5204-64-8 [m.chemicalbook.com]
• 6. 3-Pentenoic acid is mainly present in the trans-form ( 90 GC), = 95.0 GC sum of isomers 5204-64-8 [sigmaaldrich.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 3-pentenoic acid, 5204-64-8 [thegoodscentscompany.com]
• 9. scribd.com [scribd.com]
• 10. ck12.org [ck12.org]

The Multifaceted Biological Activities of Unsaturated Carboxylic Acids: A Technical Guide for Researchers

Introduction

Unsaturated carboxylic acids, a diverse group of organic molecules characterized by a hydrocarbon chain containing at least one carbon-carbon double bond and a terminal carboxyl group, are pivotal players in a vast array of biological processes.[1][2] Their activities span from essential roles in cellular metabolism and membrane structure to potent modulators of signaling pathways implicated in inflammation, cancer, and microbial pathogenesis.[3][4][5] This technical guide provides an in-depth exploration of the biological activities of unsaturated carboxylic acids, offering researchers, scientists, and drug development professionals a comprehensive resource detailing their mechanisms of action, experimental evaluation, and therapeutic potential.

Antimicrobial Activity of Unsaturated Carboxylic Acids

Unsaturated fatty acids have long been recognized for their antimicrobial properties, exhibiting inhibitory effects against a broad spectrum of bacteria.[1] This activity is influenced by factors such as the chain length, degree of unsaturation, and the specific microbial species.

Mechanisms of Antimicrobial Action

The primary mechanism by which unsaturated carboxylic acids exert their antimicrobial effects is through the disruption of the bacterial cell membrane.[5] Their amphipathic nature allows them to intercalate into the phospholipid bilayer, leading to increased membrane fluidity and permeability. This disruption can result in the leakage of essential intracellular components and ultimately, cell death. Additionally, some unsaturated fatty acids can interfere with bacterial fatty acid synthesis, further compromising membrane integrity.[6]

Quantitative Antimicrobial Data

The antimicrobial efficacy of unsaturated carboxylic acids is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism.[7] The following tables summarize the MIC values for several common unsaturated carboxylic acids against representative Gram-positive and Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Unsaturated Carboxylic Acids against Staphylococcus aureus

Unsaturated Carboxylic Acid	MIC (µg/mL)	Reference
Oleic Acid	1000	[8]
Linoleic Acid	10 - 1000	[8][9]
Palmitoleic Acid	>256	[10]
Eicosapentaenoic Acid (EPA)	64	[11]
Docosahexaenoic Acid (DHA)	>100 µM	[11]
7(Z),10(Z)-Hexadecadienoic acid	32	[10]

Table 2: Minimum Inhibitory Concentration (MIC) of Unsaturated Carboxylic Acids against Escherichia coli

Unsaturated Carboxylic Acid	MIC (µg/mL)	Reference
Oleic Acid	>256	[10]
Linoleic Acid	>256	[10]
Palmitoleic Acid	>256	[10]

Experimental Protocol: Broth Microdilution MIC Assay

The broth microdilution method is a standardized technique for determining the MIC of an antimicrobial agent.

Experimental Workflow for Broth Microdilution MIC Assay

Caption: Workflow for MIC determination using broth microdilution.

Detailed Steps:

• Preparation of Antimicrobial Agent: Prepare a stock solution of the unsaturated carboxylic acid in a suitable solvent (e.g., ethanol (B145695) or DMSO) at twice the highest concentration to be tested.[12]

• Plate Preparation: Using a 96-well microtiter plate, add 100 µL of sterile Mueller-Hinton Broth (MHB) to all wells.[12]

• Serial Dilution: Add 100 µL of the 2x antimicrobial stock solution to the first column of wells. Perform a 2-fold serial dilution by transferring 100 µL from the first column to the second, and so on, down the plate.[12]

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture equivalent to a 0.5 McFarland turbidity standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[13]

• Inoculum Dilution: Dilute the standardized inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation. A 1:150 dilution of the 0.5 McFarland suspension is a common starting point.[13]

• Inoculation: Inoculate each well (except for a sterility control well containing only broth) with 5 µL of the diluted bacterial suspension.[12]

• Incubation: Incubate the plate at 37°C for 18-24 hours.[12]

• Reading the MIC: The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible bacterial growth.[12]

Anticancer Activity of Unsaturated Carboxylic Acids

A growing body of evidence suggests that certain unsaturated carboxylic acids possess significant anticancer properties, acting through various mechanisms to inhibit tumor growth and induce cancer cell death.

Mechanisms of Anticancer Action

The anticancer effects of unsaturated carboxylic acids are multifaceted and can include:

• Induction of Apoptosis: They can trigger programmed cell death in cancer cells by modulating the expression of key apoptotic proteins.[14]

• Cell Cycle Arrest: Some unsaturated carboxylic acids can halt the proliferation of cancer cells by arresting the cell cycle at specific checkpoints.[14]

• Inhibition of Signaling Pathways: They can interfere with pro-survival signaling pathways that are often dysregulated in cancer.

Quantitative Anticancer Data

The cytotoxic effects of unsaturated carboxylic acids on cancer cell lines are commonly expressed as the half-maximal inhibitory concentration (IC50), which represents the concentration of a compound that inhibits a biological process (e.g., cell proliferation) by 50%.

Table 3: IC50 Values of Unsaturated Carboxylic Acid Derivatives against Breast Cancer (MCF-7) and Colon Cancer (HCT-116) Cell Lines

Compound	MCF-7 IC50 (µM)	HCT-116 IC50 (µM)	Reference
Docosahexaenoic Acid (DHA) Derivative D3	15.96 ± 2.89	-	[15]
Linoleic Acid (LA) Derivative L7	19.2 ± 2.93	-	[15]
Linoleic Acid (LA) Derivative L3	24.64 ± 1.81	-	[15]
Compound 1 (Oleoyl Hybrid)	10-50	22.4	[16]
Compound 2 (Oleoyl Hybrid)	10-50	0.34	[16]
Pyrimidinethione 2	Potent	Potent	[1]
Triazolopyrimidine 4	Potent	Potent	[1]
Thiazolopyrimidine 10	Potent	Potent	[1]
Pyrazolone 2	-	Potent	[1]
Cyanoethanohydrazone 5	Potent	-	[1]
Compound 5t	7.22 ± 0.47	-	[17]
Compound 14	Significant	Significant	[17]
Compound 15	Significant	Significant	[17]
Compound 16	Significant	Significant	[17]
Compound 21	Significant	Significant	[17]
Compound 22	Significant	Significant	[17]
Squalene (1)	4.404 µg/mL	11.09 µg/mL	[7]
Polyprenol (2)	3.786 µg/mL	-	[7]
β-sitosterol (4)	2.277 µg/mL	4.065 µg/mL	[7]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[18]

Experimental Workflow for MTT Assay

Caption: Workflow for assessing cytotoxicity using the MTT assay.

Detailed Steps:

• Cell Seeding: Seed the desired cancer cell line into a 96-well plate at an appropriate density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for cell attachment.[19]

• Compound Treatment: Treat the cells with various concentrations of the unsaturated carboxylic acid or its derivatives. Include a vehicle control (the solvent used to dissolve the compound) and a positive control (a known cytotoxic agent).[19]

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).[19]

• MTT Addition: After the incubation period, add 10 µL of MTT solution (typically 5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 1-4 hours at 37°C to allow for the conversion of MTT to formazan crystals by metabolically active cells.[16]

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), to each well to dissolve the formazan crystals.[19]

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[16]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value can then be determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Anti-inflammatory Activity of Unsaturated Carboxylic Acids

Unsaturated carboxylic acids, particularly omega-3 polyunsaturated fatty acids (PUFAs) like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), are well-documented for their potent anti-inflammatory effects.[20][21]

Mechanisms of Anti-inflammatory Action and Signaling Pathways

The anti-inflammatory properties of unsaturated carboxylic acids are mediated through several key mechanisms and signaling pathways:

• Modulation of Eicosanoid Production: They can compete with arachidonic acid (an omega-6 PUFA) for metabolism by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. This leads to the production of less inflammatory eicosanoids (prostaglandins and leukotrienes) from EPA and DHA compared to those derived from arachidonic acid.[21]

• Activation of Peroxisome Proliferator-Activated Receptors (PPARs): Certain unsaturated fatty acids can act as ligands for PPARs, a family of nuclear receptors that regulate gene expression involved in inflammation and metabolism.[20]

• Inhibition of the NF-κB Pathway: Omega-3 PUFAs can suppress the activation of Nuclear Factor-kappa B (NF-κB), a key transcription factor that controls the expression of numerous pro-inflammatory genes, including cytokines and chemokines.[4][20]

• Activation of the Nrf2 Pathway: Some electrophilic fatty acid derivatives can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which upregulates the expression of antioxidant and cytoprotective genes, thereby mitigating oxidative stress-induced inflammation.[1][22]

Signaling Pathway for NF-κB Inhibition by Omega-3 PUFAs

Caption: Inhibition of the NF-κB pathway by Omega-3 PUFAs.

Signaling Pathway for Nrf2 Activation by Electrophilic Fatty Acids

Caption: Activation of the Nrf2 pathway by electrophilic fatty acids.

Quantitative Anti-inflammatory Data

The anti-inflammatory potency of unsaturated carboxylic acids can be assessed by measuring their ability to inhibit the production of pro-inflammatory mediators, such as nitric oxide (NO) and cytokines, in stimulated immune cells.

Table 4: Anti-inflammatory Activity of Unsaturated Carboxylic Acids and their Derivatives

Compound/Extract	Assay	Cell Line	IC50/EC50	Reference
Nitro-oleic acid (NO2-OA)	PPARγ Activation	-	EC50: 870 nM	[1]
Nitro-linoleic acid (NO2-LA)	PPARγ Activation	-	EC50: 1900 nM	[1]
Polar Lipid Extracts (rich in unsaturated fatty acids)	Platelet Aggregation Inhibition (PAF-induced)	Human Platelets	IC50: ~60-110 µg/mL	[3]
Polar Lipid Extracts (rich in unsaturated fatty acids)	Platelet Aggregation Inhibition (Thrombin-induced)	Human Platelets	IC50: ~60-110 µg/mL	[3]
Urtica urens Ethyl Acetate Extract	Membrane Stabilization	Human Red Blood Cells	IC50: 480.96 ± 0.02 µg/mL	[23]
Polygonum chinense Ethyl Acetate Extract	Membrane Stabilization	Human Red Blood Cells	IC50: 319.41 ± 0.19 µg/mL	[23]
Urtica urens Ethyl Acetate Extract	Protein Denaturation Inhibition	-	IC50: 221.75 ± 0.2 µg/mL	[23]
Polygonum chinense Ethyl Acetate Extract	Protein Denaturation Inhibition	-	IC50: 315.76 ± 0.19 µg/mL	[23]

Experimental Protocol: In Vitro Anti-inflammatory Assay in RAW 264.7 Macrophages

RAW 264.7 murine macrophages are a widely used cell line for studying inflammation in vitro. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is commonly used to induce an inflammatory response in these cells.

Experimental Workflow for In Vitro Anti-inflammatory Assay

Caption: Workflow for assessing anti-inflammatory activity in RAW 264.7 cells.

Detailed Steps:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of approximately 3 x 10⁴ cells/well and incubate overnight.[5]

• Pre-treatment: Pre-treat the cells with various concentrations of the unsaturated carboxylic acid for 2 hours.[5]

• LPS Stimulation: Add LPS to the wells to a final concentration of 100 ng/mL to induce an inflammatory response and incubate for 24 hours.[5]

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).[24]

  • Incubate for 10 minutes and measure the absorbance at 540 nm. The amount of NO produced is proportional to the absorbance.[24]

• Cytokine Measurement (ELISA):

  • Collect the cell culture supernatant.

  • Measure the concentration of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[24]

Conclusion

Unsaturated carboxylic acids represent a class of biologically active molecules with a remarkable diversity of functions. Their antimicrobial, anticancer, and anti-inflammatory properties underscore their significance in human health and disease. This guide has provided a comprehensive overview of their biological activities, supported by quantitative data and detailed experimental protocols, to aid researchers in their exploration of these fascinating compounds. The continued investigation into the mechanisms of action and therapeutic applications of unsaturated carboxylic acids holds great promise for the development of novel therapeutic strategies for a wide range of diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. Monitoring the Levels of Cellular NF-κB Activation States - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. In Vitro Anti-Inflammatory Activity of Morus alba L. Stem Extract in LPS-Stimulated RAW 264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-staphylococcal fatty acids: mode of action, bacterial resistance and implications for therapeutic application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Fatty Acids as Aminoglycoside Antibiotic Adjuvants Against Staphylococcus aureus [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 13. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 14. protocols.io [protocols.io]
• 15. Design, Synthesis, and Evaluation of Cytotoxic Effects of Functional Fatty Acid Derivatives as Potential Antineoplastic Agents for Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 18. researchhub.com [researchhub.com]
• 19. MTT (Assay protocol [protocols.io]
• 20. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 21. Omega-3 Fatty Acids and Inflammatory Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Regio- and Stereoselective Synthesis of Nitro-fatty Acids as NRF2 Pathway Activators Working under Ambient or Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Effect of different concentrations of omega-3 fatty acids on stimulated THP-1 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Anti-inflammatory Effects of Complex Extract including in LPS-induced RAW 264.7 Cells [e-jar.org]

An In-depth Technical Guide on the Reactivity and Functional Groups of (E)-3-Pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Pentenoic acid, a monounsaturated short-chain fatty acid, possesses two key functional groups that dictate its chemical behavior: a carboxylic acid and a non-conjugated carbon-carbon double bond with trans (E) stereochemistry.[1][2][3] The spatial separation of these groups means that the molecule often exhibits reactions characteristic of isolated carboxylic acids and alkenes.[4] However, the proximity of these groups can also lead to intramolecular interactions under certain conditions. This guide provides a comprehensive overview of the reactivity of (E)-3-Pentenoic acid, supported by quantitative data, experimental protocols, and logical diagrams to facilitate a deeper understanding for research and development applications.

Core Functional Groups and Their Properties

The reactivity of (E)-3-Pentenoic acid is fundamentally defined by its two functional groups:

• Carboxylic Acid (-COOH): This group is responsible for the molecule's acidic nature and undergoes reactions typical of carboxylic acids, such as deprotonation, esterification, and reduction.[5][6][7]

• Alkene (C=C): The trans-configured double bond between C3 and C4 is a region of high electron density, making it susceptible to electrophilic addition reactions.[8][9]

Physical and Spectroscopic Data

A summary of key physical and spectroscopic data for (E)-3-Pentenoic acid is presented below. This information is crucial for its identification and characterization in experimental settings.

Table 1: Physical and Chemical Properties of (E)-3-Pentenoic Acid

Property	Value	Reference(s)
Molecular Formula	C₅H₈O₂	[1][2][10]
Molecular Weight	100.12 g/mol	[1][2]
Boiling Point	192-194 °C (at 760 mmHg)	[1][11]
Density	0.986 g/mL (at 20 °C)	[1][11]
Refractive Index	n20/D 1.435	[1]
pKa	~4.51 (at 25 °C)	[11]
CAS Number	1617-32-9	[2][3]

Table 2: Spectroscopic Data for (E)-3-Pentenoic Acid

Spectroscopy	Characteristic Peaks/Shifts	Reference(s)
¹H NMR	Data available in spectral databases.	[12][13]
¹³C NMR	Data available in spectral databases.	[12][13][14]
IR Spectroscopy	Data available in spectral databases.	[12][13]

Note: Specific chemical shifts in NMR are dependent on the solvent used. Researchers should consult spectral databases like SpectraBase for detailed spectra.[12][13]

Reactivity and Key Transformations

The dual functionality of (E)-3-Pentenoic acid allows for a range of chemical transformations, which can be broadly categorized by the reacting functional group.

Reactions of the Carboxylic Acid Group

The -COOH group is a versatile handle for synthesizing various derivatives.

• Salt Formation: As a typical carboxylic acid, it reacts with bases to form carboxylate salts.[5][6]

• Esterification: In the presence of an acid catalyst, it reacts with alcohols to form esters. This is a reversible equilibrium-driven process.[6][7]

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) or borane (B79455) (BH₃) can reduce the carboxylic acid to a primary alcohol, yielding (E)-3-penten-1-ol.[7][15]

• Amide Formation: The carboxylic acid can react with amines, typically after conversion to a more reactive derivative like an acyl chloride, to form amides.[7]

Reactions of the Alkene Group

The non-conjugated C=C double bond undergoes classic electrophilic addition reactions.

• Halogenation: The alkene readily reacts with halogens like bromine (Br₂) or chlorine (Cl₂) to form vicinal dihalides (e.g., 3,4-dibromopentanoic acid).[16][17] The reaction proceeds through a cyclic halonium ion intermediate, resulting in anti-addition of the two halogen atoms.[18][19][20]

• Hydrohalogenation: Addition of hydrogen halides (e.g., HBr) across the double bond will follow Markovnikov's rule, where the hydrogen adds to the carbon with more hydrogen atoms (C4) and the halide adds to the more substituted carbon (C3).[21][22]

• Hydration: Acid-catalyzed addition of water across the double bond also follows Markovnikov's rule to produce a secondary alcohol.

• Hydrogenation: In the presence of a metal catalyst (e.g., Pd/C, Pt), the double bond can be reduced to a single bond, yielding pentanoic acid.[9]

• Epoxidation: Peroxy acids react with the alkene to form an epoxide, a three-membered ring containing oxygen.[22]

Isomerization

A significant reaction for β,γ-unsaturated acids like (E)-3-Pentenoic acid is the potential for isomerization of the double bond. Under acidic or basic conditions, the double bond can migrate to form the thermodynamically more stable α,β-unsaturated isomer, (E)-2-Pentenoic acid, where the double bond is conjugated with the carbonyl group of the carboxylic acid.

Experimental Protocols

Detailed methodologies are essential for reproducible research. Below are representative protocols for key transformations involving unsaturated carboxylic acids.

Protocol 1: Fischer Esterification

This protocol describes the synthesis of an ester from a carboxylic acid and an alcohol using an acid catalyst.

Objective: To synthesize an ester (e.g., ethyl (E)-3-pentenoate) from (E)-3-Pentenoic acid and an alcohol (e.g., ethanol).

Materials:

• (E)-3-Pentenoic acid

• Absolute Ethanol (excess)

• Concentrated Sulfuric Acid (H₂SO₄) or Acetyl Chloride

• Diethyl ether

• 5% Sodium Bicarbonate solution

• Anhydrous Calcium Chloride or Sodium Sulfate

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• In a round-bottom flask, combine (E)-3-Pentenoic acid with an excess of absolute ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (a few drops).[23]

• Add boiling chips and assemble a reflux apparatus.

• Heat the mixture to a gentle reflux for approximately 1 hour to drive the reaction toward the ester product.[24]

• After cooling, transfer the reaction mixture to a separatory funnel containing water or a dilute sodium bicarbonate solution to neutralize the acid catalyst and remove unreacted carboxylic acid.[23][24]

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g., Na₂SO₄).

• Filter to remove the drying agent and remove the solvent via rotary evaporation.

• Purify the resulting crude ester by distillation.

Protocol 2: Alkene Bromination

This protocol details the addition of bromine across the double bond.

Objective: To synthesize 3,4-dibromopentanoic acid from (E)-3-Pentenoic acid.

Materials:

• (E)-3-Pentenoic acid

• Bromine (Br₂)

• An inert solvent (e.g., dichloromethane (B109758) (CH₂Cl₂) or carbon tetrachloride (CCl₄))[18]

• Round-bottom flask, dropping funnel

Procedure:

• Dissolve (E)-3-Pentenoic acid in an inert solvent like dichloromethane in a round-bottom flask. Cool the flask in an ice bath.

• In a dropping funnel, prepare a solution of bromine in the same inert solvent.

• Add the bromine solution dropwise to the stirred solution of the acid. The characteristic reddish-brown color of bromine should disappear as it reacts.[17]

• Continue the addition until a faint bromine color persists, indicating the reaction is complete.

• Remove the solvent under reduced pressure to obtain the crude 3,4-dibromopentanoic acid.

• The product can be further purified by recrystallization if necessary.

Visualizing Reactivity and Workflows

Graphical representations of reaction pathways and experimental flows can greatly aid in understanding complex chemical processes.

References

• 1. 3-Pentenoic acid is mainly present in the trans-form ( 90 GC), = 95.0 GC sum of isomers 5204-64-8 [sigmaaldrich.com]
• 2. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pentenoic acid - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Carboxylic Acid Reactivity [www2.chemistry.msu.edu]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. pearson.com [pearson.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. 3-Pentenoic acid [webbook.nist.gov]
• 11. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]
• 12. 3-Pentenoic acid | C5H8O2 | CID 21263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. spectrabase.com [spectrabase.com]
• 14. spectrabase.com [spectrabase.com]
• 15. fiveable.me [fiveable.me]
• 16. Halogenation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 17. chemguide.co.uk [chemguide.co.uk]
• 18. Halogenation of Alkenes (watch full video lesson) - Chad's Prep® [chadsprep.com]
• 19. Halogenation of Alkenes | MCC Organic Chemistry [courses.lumenlearning.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. masterorganicchemistry.com [masterorganicchemistry.com]
• 22. contents.kocw.or.kr [contents.kocw.or.kr]
• 23. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 24. cerritos.edu [cerritos.edu]

An In-Depth Technical Guide to Short-Chain Unsaturated Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Short-chain unsaturated fatty acids (SCUFAs) are a class of carboxylic acids with six or fewer carbon atoms and at least one carbon-carbon double bond. While their saturated counterparts, such as butyrate (B1204436), propionate, and acetate, have been extensively studied for their profound impact on host physiology, SCUFAs are emerging as a new frontier in the study of fatty acid signaling and metabolism. These molecules, originating from various natural sources including microbial metabolism, plants, and insects, possess unique chemical properties and biological activities that distinguish them from saturated short-chain fatty acids (SCFAs). This guide provides a comprehensive overview of the core aspects of SCUFAs, including their classification, biosynthesis, physiological roles, and the analytical and experimental methodologies used to study them.

Classification and Structure of Key Short-Chain Unsaturated Fatty Acids

SCUFAs are classified based on their carbon chain length and the presence and configuration of double bonds. Some of the most studied SCUFAs include:

• Crotonic Acid ((2E)-but-2-enoic acid): A four-carbon monounsaturated fatty acid, it is the trans isomer of isocrotonic acid. It is found in croton oil and can be produced by various microorganisms.[1][2]

• Angelic Acid ((2Z)-2-methylbut-2-enoic acid): A five-carbon monounsaturated fatty acid, it is the cis isomer of tiglic acid. It is commonly found in plants of the Apiaceae family, such as Angelica archangelica.[3][4]

• Tiglic Acid ((2E)-2-methylbut-2-enoic acid): The trans isomer of angelic acid, this five-carbon monounsaturated fatty acid is also found in various plants and in the defensive secretions of certain insects.[3][5]

Fatty Acid	Systematic Name	Chemical Formula	Molar Mass ( g/mol )	Structure	Natural Sources
Crotonic Acid	(2E)-but-2-enoic acid	C₄H₆O₂	86.09	CH₃CH=CHCOOH	Croton oil, microbial fermentation[1][2]
Angelic Acid	(2Z)-2-methylbut-2-enoic acid	C₅H₈O₂	100.12	CH₃CH=C(CH₃)COOH	Plants of the Apiaceae family (e.g., Angelica archangelica)[3][4]
Tiglic Acid	(2E)-2-methylbut-2-enoic acid	C₅H₈O₂	100.12	CH₃CH=C(CH₃)COOH	Croton oil, various plants, insect defensive secretions[3][5]

Biosynthesis of Short-Chain Unsaturated Fatty Acids

The biosynthetic pathways for SCUFAs are distinct from those of saturated SCFAs and vary depending on the organism.

Biosynthesis of Crotonic Acid

In some microorganisms, crotonic acid is synthesized via the fermentation of glutamate (B1630785). This pathway involves the conversion of glutamate to glutaconyl-CoA, which is then decarboxylated to crotonyl-CoA. Finally, crotonyl-CoA is converted to crotonic acid.[6] Another microbial pathway involves the 2-hydroxyglutarate pathway, where 2-oxoglutarate is converted to crotonyl-CoA, a precursor for crotonic acid.[7] Industrially, crotonic acid can be produced by the oxidation of crotonaldehyde.[8]

Simplified biosynthesis of crotonic acid from glutamate.

Biosynthesis of Angelic and Tiglic Acids

Angelic acid and tiglic acid are biosynthesized from the catabolism of the branched-chain amino acid L-isoleucine.[9][10][11] The initial steps involve the conversion of isoleucine to 2-methylbutyryl-CoA. This intermediate is then dehydrogenated to form tiglyl-CoA, the precursor to tiglic acid. Angelic acid is the cis-isomer of tiglic acid, and interconversion between the two can occur.[2][9][12]

Biosynthesis of angelic and tiglic acids from L-isoleucine.

Physiological Roles and Signaling Pathways

SCUFAs exhibit a range of biological activities and are increasingly recognized as important signaling molecules.

G-Protein Coupled Receptor (GPCR) Activation

Similar to their saturated counterparts, SCUFAs are thought to exert some of their effects through the activation of free fatty acid receptors (FFARs), particularly FFAR2 (GPR43) and FFAR3 (GPR41).[13][14] These receptors are coupled to G-proteins (Gαi and/or Gαq) and, upon activation, can initiate downstream signaling cascades that modulate cellular responses.[14] While acetate, propionate, and butyrate are well-established ligands for these receptors, emerging evidence suggests that SCUFAs like tiglic acid can also act as agonists for FFAR2.[5] The activation of these receptors by SCUFAs can influence various physiological processes, including immune responses and metabolic regulation.

General signaling pathway for SCUFA-mediated GPCR activation.

Histone Deacetylase (HDAC) Inhibition

Saturated SCFAs, particularly butyrate, are well-known inhibitors of histone deacetylases (HDACs).[15][16] By inhibiting HDACs, these molecules can lead to the hyperacetylation of histones, resulting in a more open chromatin structure and altered gene expression.[16] This epigenetic modification is a key mechanism underlying many of the anti-inflammatory and anti-proliferative effects of SCFAs. While research is ongoing, it is plausible that SCUFAs, due to their structural similarity to saturated SCFAs, may also possess HDAC inhibitory activity. Further investigation is needed to determine the specific potency and selectivity of different SCUFAs towards various HDAC isoforms.

Mechanism of HDAC inhibition by SCUFAs.

Other Biological Activities

• Anti-inflammatory Effects: Derivatives of tiglic acid have shown potential anti-inflammatory activities.[5] Esters of angelic acid found in Roman chamomile have been traditionally used for their medicinal properties, including against inflammation-related ailments.[15]

• Sedative and Pain-Relieving Properties: Angelic acid esters are active components in herbal remedies used for their sedative and pain-relieving effects.[15]

• Antimicrobial and Antifungal Properties: Crotonic acid has demonstrated inhibitory effects on the growth of various plant species and has been investigated for its potential antimicrobial and antifungal properties.[17]

• Ferroptosis Induction: Angelic acid has been identified as a ferroptosis inducer by promoting the degradation of NRF2, a key regulator of oxidative stress. This suggests a potential role in cancer therapy.[18]

Quantitative Data

Quantitative data on the concentrations of specific SCUFAs in biological samples are still limited compared to their saturated counterparts. The table below summarizes available data, which can vary significantly based on diet, gut microbiota composition, and analytical methods used.

SCUFA	Biological Matrix	Concentration Range	Reference(s)
Crotonic Acid	Fermentation Broth	62.3 ± 4.2 mg/L - 123.5 ± 6.8 mg/L	[17]
PHA from bacteria	up to 93.95 µg/mL	[19]
Angelic Acid	Angelica archangelica roots	~0.3%	[3]
Roman Chamomile oil	Esters up to 85%	[3]
Tiglic Acid	Insect defensive secretions	Varies by species	[3]

Experimental Protocols

The analysis of SCUFAs presents challenges due to their volatility and structural similarities. The following sections outline common experimental workflows for their extraction and analysis.

Sample Preparation and Extraction

A general workflow for the extraction of SCUFAs from biological samples is depicted below. The choice of solvent and derivatization agent is critical for accurate quantification.

General workflow for SCUFA extraction and analysis.

Protocol: Extraction of SCUFAs from Fecal Samples

• Homogenization: Weigh 50-100 mg of fecal sample and homogenize in a suitable buffer containing isotopically labeled internal standards for each target SCUFA.

• Acidification: Acidify the homogenate to a pH < 2 with hydrochloric acid to protonate the fatty acids.

• Extraction: Perform a liquid-liquid extraction using a solvent such as methyl tert-butyl ether (MTBE). Vortex vigorously and centrifuge to separate the organic and aqueous phases.

• Derivatization (Optional but Recommended): Transfer the organic layer containing the SCUFAs and derivatize to enhance volatility for GC-MS or improve ionization for LC-MS/MS. Common derivatizing agents include N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) for GC-MS or 3-nitrophenylhydrazine (B1228671) (3-NPH) for LC-MS/MS.[20][21]

• Analysis: Analyze the derivatized sample by GC-MS or LC-MS/MS.

Analytical Methodologies

Gas Chromatography-Mass Spectrometry (GC-MS):

• Principle: Separates volatile compounds based on their boiling points and partitioning between a stationary phase and a mobile gas phase. The mass spectrometer then identifies and quantifies the separated compounds based on their mass-to-charge ratio.

• Protocol Outline:

  • Injection: Inject the derivatized sample into the GC inlet.

  • Separation: Use a suitable capillary column (e.g., a polar polyethylene (B3416737) glycol column) with a temperature gradient to separate the SCUFA derivatives.[10]

  • Detection: The eluting compounds are ionized (e.g., by electron ionization) and detected by the mass spectrometer.

  • Quantification: Quantify the target SCUFAs by comparing their peak areas to those of the internal standards.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Principle: Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase. The tandem mass spectrometer provides high selectivity and sensitivity for quantification.

• Protocol Outline:

  • Injection: Inject the derivatized sample into the LC system.

  • Separation: Use a reversed-phase column (e.g., C18) with a gradient of water and an organic solvent (e.g., acetonitrile) to separate the SCUFA derivatives.[13]

  • Detection: The eluting compounds are ionized (e.g., by electrospray ionization) and detected by the tandem mass spectrometer using multiple reaction monitoring (MRM) for high specificity.

  • Quantification: Quantify the target SCUFAs using the peak area ratios of the analyte to the corresponding internal standard.

Conclusion

Short-chain unsaturated fatty acids represent a promising and relatively underexplored area of research. Their unique structures and biological activities suggest that they may play important roles in health and disease, distinct from their well-studied saturated counterparts. This guide has provided a foundational overview of the classification, biosynthesis, and physiological roles of key SCUFAs, along with detailed experimental approaches for their study. As analytical techniques continue to improve and our understanding of the gut microbiome and its metabolites expands, the field of SCUFA research is poised for significant advancements, potentially leading to novel therapeutic strategies for a variety of diseases. Further research is critically needed to elucidate the full spectrum of their biological functions, their specific molecular targets, and their concentrations in various physiological and pathological states.

References

• 1. Crotonic Acid | C4H6O2 | CID 637090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Biosynthesis of tiglic, ethacrylic, and 2-methylbutyric acids in a carabid beetle, Pterostichus (Hypherpes) californicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Angelic acid | 565-63-9 | Benchchem [benchchem.com]
• 4. Angelic acid | chemical compound | Britannica [britannica.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. WO2009046828A1 - Production biotechnologique d'acide crotonique - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Crotonic acid - Wikipedia [en.wikipedia.org]
• 9. Demonstration of a new mammalian isoleucine catabolic pathway yielding an Rseries of metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 11. Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. windows - Graphviz: How to go from .dot to a graph? - Stack Overflow [stackoverflow.com]
• 13. Molecular recognition and activation mechanism of short-chain fatty acid receptors FFAR2/3 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Free Fatty Acid Receptors 2 and 3 as Microbial Metabolite Sensors to Shape Host Health: Pharmacophysiological View | MDPI [mdpi.com]
• 15. Butyrate, an HDAC inhibitor, stimulates interplay between different posttranslational modifications of histone H3 and differently alters G1-specific cell cycle proteins in vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. journal.r-project.org [journal.r-project.org]
• 18. Butyrate Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. EP2511377A1 - Means and methods for producing crotonic acid - Google Patents [patents.google.com]
• 21. DOT Language | Graphviz [graphviz.org]

An In-depth Technical Guide to (E)-3-Pentenoic Acid: Discovery, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-3-Pentenoic acid, a mono-unsaturated fatty acid. The document details its historical discovery, physicochemical and spectroscopic properties, and a foundational synthetic protocol. While specific biological signaling pathways involving (E)-3-Pentenoic acid are not extensively documented in publicly available literature, this guide contextualizes its potential metabolic fate within the broader framework of fatty acid metabolism.

Discovery and History

The synthesis of the trans isomer of 3-pentenoic acid, now systematically named (E)-3-Pentenoic acid, was notably described in a 1952 patent by Archibald M. Hyson.[1][2] This early method established a procedure for its production from butadiene. The process involved the reaction of butadiene with carbon monoxide and water, facilitated by a cobalt carbonyl catalyst under high pressure and temperature.[1][2] This foundational work provided a basis for the availability of (E)-3-Pentenoic acid for further chemical and scientific investigation.

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for (E)-3-Pentenoic acid, providing a valuable resource for its identification and characterization in experimental settings.

Table 1: Physicochemical Properties of (E)-3-Pentenoic Acid

Property	Value	Reference
Molecular Formula	C5H8O2	[3][4]
Molecular Weight	100.12 g/mol	[3]
CAS Number	1617-32-9	[3]
Boiling Point	186-188 °C	[5]
Density	0.986 g/mL at 20 °C	[6]
Refractive Index (n20/D)	1.435	[7]
Water Solubility	2.06e+004 mg/L @ 25 °C (estimated)	[5]

Table 2: Spectroscopic Data for (E)-3-Pentenoic Acid

Spectrum Type	Key Features	Reference
1H NMR	Spectra available in databases	[4][8]
13C NMR	Spectra available in databases	[3][8]
Infrared (IR)	Spectra available in databases	[3][4][8]
Mass Spectrometry (MS)	Spectra available in databases	[3]

Experimental Protocols: Synthesis of (E)-3-Pentenoic Acid

The following protocol is based on the principles outlined in the 1952 patent by A. M. Hyson.[1][2] Researchers should adapt and optimize this procedure based on modern laboratory safety standards and available equipment.

Objective: To synthesize (E)-3-Pentenoic acid from butadiene.

Materials:

• Butadiene

• Carbon Monoxide

• Water

• Cobalt Carbonyl (catalyst)

• Dimethylformamide or Dimethylacetamide (solvent)

• High-pressure autoclave reactor

• Distillation apparatus

Procedure:

• Reactor Setup: Charge a high-pressure autoclave reactor with butadiene, water, dimethylformamide or dimethylacetamide, and the cobalt carbonyl catalyst.

• Reaction Conditions: Pressurize the reactor with carbon monoxide to a pressure of at least 700 atmospheres. Heat the mixture to a temperature within the range of 100°C to 250°C.[2] The preferred conditions outlined in the patent are a pressure of 1500 to 5000 atmospheres and a temperature of 120°C to 165°C.[2]

• Reaction Monitoring: Maintain the reaction under these conditions for a sufficient duration to allow for the formation of (E)-3-pentenoic acid.

• Isolation: After the reaction is complete, cool the reactor and carefully vent the excess carbon monoxide.

• Purification: Separate the resulting mixture. The (E)-3-pentenoic acid can be isolated and purified from the reaction mixture by distillation.[1]

Biological Context: Fatty Acid Metabolism

While specific signaling pathways for (E)-3-Pentenoic acid are not well-defined, as a short-chain unsaturated fatty acid, it would likely be metabolized through general fatty acid metabolic pathways. The primary catabolic pathway for fatty acids is β-oxidation, which occurs in the mitochondria.

β-Oxidation of Unsaturated Fatty Acids: The β-oxidation of monounsaturated fatty acids, such as (E)-3-Pentenoic acid, requires an additional enzymatic step compared to saturated fatty acids. The double bond at an odd-numbered carbon position needs to be isomerized to allow the standard β-oxidation machinery to proceed.

Visualizations

The following diagrams illustrate the synthesis workflow and a generalized metabolic pathway relevant to (E)-3-Pentenoic acid.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. US2586341A - Process for producing trans-3-pentenoic acid - Google Patents [patents.google.com]
• 3. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Pentenoic acid | C5H8O2 | CID 21263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (E)-3-pentenoic acid, 1617-32-9 [thegoodscentscompany.com]
• 6. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. spectrabase.com [spectrabase.com]

An In-depth Technical Guide to the Stereoisomerism of 3-Pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Pentenoic acid, a five-carbon unsaturated carboxylic acid, exists as two geometric stereoisomers: (E)-3-pentenoic acid and (Z)-3-pentenoic acid. The spatial arrangement of the substituents around the carbon-carbon double bond confers distinct physical, chemical, and potentially biological properties to each isomer. This technical guide provides a comprehensive overview of the stereoisomerism of 3-pentenoic acid, including a comparative analysis of the physicochemical properties, detailed experimental protocols for their stereoselective synthesis and purification, and a thorough characterization using spectroscopic methods. This document is intended to serve as a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction to the Stereoisomerism of 3-Pentenoic Acid

3-Pentenoic acid (C₅H₈O₂) is a monounsaturated fatty acid characterized by a carbon-carbon double bond between the third and fourth carbon atoms of its pentyl chain. The presence of this double bond gives rise to geometric isomerism, resulting in two distinct stereoisomers: the trans isomer, (E)-3-pentenoic acid, and the cis isomer, (Z)-3-pentenoic acid.

The differing spatial arrangements of the alkyl groups relative to the double bond in the (E) and (Z)-isomers lead to variations in their molecular shape, polarity, and intermolecular interactions. These differences manifest in their physical properties, such as boiling point and density, as well as in their spectroscopic signatures. While the biological activities of 3-pentenoic acid stereoisomers are not extensively documented in publicly available literature, their structural motifs are of interest in the synthesis of more complex molecules with potential pharmacological applications.[1][2][3]

Physicochemical Properties of 3-Pentenoic Acid Stereoisomers

The distinct geometries of the (E) and (Z)-isomers of 3-pentenoic acid influence their physical properties. A summary of key quantitative data is presented in Table 1 for ease of comparison.

Property	(E)-3-Pentenoic Acid	(Z)-3-Pentenoic Acid
Molecular Formula	C₅H₈O₂	C₅H₈O₂
Molecular Weight	100.12 g/mol	100.12 g/mol
CAS Number	1617-32-9	33698-87-2
Boiling Point	192-194 °C (lit.)	192 °C at 760 mmHg (estimate)
Density	0.986 g/mL at 20 °C (lit.)	1.008 g/cm³ (estimate)
Refractive Index	n20/D 1.435	1.4222 (estimate)

Data sourced from various chemical suppliers and databases. Estimated values are indicated.[4][5]

Stereoselective Synthesis of 3-Pentenoic Acid Isomers

The ability to synthesize each stereoisomer with high purity is crucial for the investigation of their individual properties and potential applications. Below are detailed experimental protocols for the stereoselective synthesis of (E)- and (Z)-3-pentenoic acid.

Synthesis of (E)-3-Pentenoic Acid via Modified Knoevenagel Condensation

A high-yield and highly stereoselective method for the preparation of (E)-alk-3-enoic acids involves a modified Knoevenagel condensation.[6] This protocol is adapted for the synthesis of (E)-3-pentenoic acid.

Reaction Scheme:

Synthesis of (E)-3-pentenoic acid.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve malonic acid (1.1 equivalents) in dimethyl sulfoxide (B87167) (DMSO).

• Addition of Catalyst and Aldehyde: Add a catalytic amount of piperidinium acetate to the solution. Subsequently, add propanal (1 equivalent) dropwise to the stirred mixture.

• Reaction Conditions: Heat the reaction mixture to 100 °C and maintain this temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water. Acidify the aqueous solution with dilute hydrochloric acid to a pH of approximately 2-3.

• Extraction: Extract the product with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by fractional distillation under vacuum to yield pure (E)-3-pentenoic acid.

Synthesis of (Z)-3-Pentenoic Acid via Hydroalkylation of a Conjugated Alkyne

The synthesis of (Z)-alkenes can be achieved with high stereoselectivity through the hydroalkylation of terminal conjugated alkynes.[7] This protocol outlines a general approach that can be adapted for the synthesis of a precursor to (Z)-3-pentenoic acid.

Reaction Scheme:

Synthesis of (Z)-3-pentenoic acid.

Experimental Protocol:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve the terminal conjugated alkyne (e.g., an ester of pentynoic acid) in an anhydrous solvent such as tetrahydrofuran (B95107) (THF).

• Addition of Reagents: Add the silver catalyst, followed by the dropwise addition of the alkyl borane coupling partner.

• Reaction Conditions: Stir the reaction mixture at room temperature until the starting alkyne is consumed, as monitored by TLC or gas chromatography (GC).

• Workup and Ester Purification: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent, wash the combined organic layers, and dry over an anhydrous salt. The solvent is then removed in vacuo, and the resulting (Z)-alkenyl ester is purified by column chromatography.

• Hydrolysis to the Carboxylic Acid: The purified (Z)-ester is then hydrolyzed to the corresponding carboxylic acid using standard procedures, such as refluxing with an aqueous solution of sodium hydroxide, followed by acidification.

• Final Purification: The resulting (Z)-3-pentenoic acid is extracted and purified by fractional distillation under reduced pressure.

Purification and Separation of Stereoisomers

The separation of (E) and (Z)-isomers of 3-pentenoic acid can be challenging due to their similar physical properties.

Fractional Distillation

Fractional distillation under reduced pressure is a viable method for separating the two isomers, provided there is a sufficient difference in their boiling points.[8][9] A spinning band distillation column can enhance the separation efficiency for compounds with close boiling points.[10][11]

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum-jacketed Vigreux or spinning band column. Ensure all joints are properly sealed for vacuum application.

• Distillation Procedure: Place the mixture of isomers in the distilling flask with boiling chips or a magnetic stir bar. Apply a vacuum and gently heat the flask.

• Fraction Collection: Collect the fractions at a slow and steady rate, monitoring the temperature at the still head. The lower-boiling point isomer will distill first.

• Analysis: Analyze the collected fractions by GC or NMR to determine their isomeric purity.

Chromatography

Chromatographic techniques, such as column chromatography on silica (B1680970) gel, can also be employed for the separation of the isomers.[12] The polarity difference between the (E) and (Z)-isomers, although potentially small, can be exploited for separation.

Spectroscopic Characterization

Spectroscopic methods are indispensable for the identification and characterization of the stereoisomers of 3-pentenoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information, allowing for the unambiguous assignment of the (E) and (Z) configurations. The key distinguishing features are the chemical shifts of the vinylic protons and carbons, and the magnitude of the vicinal coupling constant (³JH,H) between the vinylic protons.

Table 2: Predicted ¹H and ¹³C NMR Data

Isomer	Vinylic ¹H Chemical Shifts (ppm)	Vinylic ¹³C Chemical Shifts (ppm)	³JH,H (vinylic)
(E)-3-pentenoic acid	~5.5-5.7	~120-135	~15-18 Hz
(Z)-3-pentenoic acid	~5.4-5.6	~120-135	~10-12 Hz

Note: These are approximate values and can vary depending on the solvent and other experimental conditions.[1][13]

A larger coupling constant for the vinylic protons is characteristic of the trans configuration, while a smaller coupling constant indicates the cis configuration.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is useful for identifying the functional groups present in the molecule. Both isomers will exhibit characteristic absorptions for the O-H stretch of the carboxylic acid (a broad band around 3000 cm⁻¹), the C=O stretch (a strong band around 1700 cm⁻¹), and the C=C stretch (around 1650 cm⁻¹).[14][15][16]

Subtle differences in the fingerprint region (below 1500 cm⁻¹) may exist between the two isomers. The out-of-plane C-H bending vibration for the trans double bond in the (E)-isomer typically appears as a strong band around 965 cm⁻¹, which is absent or shifted in the spectrum of the (Z)-isomer.

Potential Applications in Drug Development and Research

While specific biological signaling pathways involving 3-pentenoic acid stereoisomers are not well-defined in current literature, their role as versatile building blocks in organic synthesis is recognized.[2][3] Unsaturated carboxylic acids are precursors to a variety of more complex molecules, including pharmaceuticals and agrochemicals.[1] The stereochemical purity of these precursors is often critical for the desired biological activity and stereospecificity of the final product.

The metabolism of structurally related compounds, such as 4-pentenoic acid, has been shown to inhibit key metabolic enzymes like 3-ketoacyl-CoA thiolase, thereby affecting fatty acid oxidation.[17] This suggests that the stereoisomers of 3-pentenoic acid could potentially interact with metabolic pathways, a hypothesis that warrants further investigation.

Conclusion

The stereoisomers of 3-pentenoic acid, (E)- and (Z)-3-pentenoic acid, possess distinct physicochemical properties arising from their geometric differences. This guide has provided a detailed overview of these properties, along with experimental protocols for their stereoselective synthesis and purification, and methods for their spectroscopic characterization. A thorough understanding and the ability to selectively prepare these isomers are essential for their potential application as building blocks in the development of new chemical entities with specific biological functions. Further research into the biological activities of the individual stereoisomers is warranted to fully elucidate their potential in drug discovery and development.

References

• 1. researchgate.net [researchgate.net]
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• 3. medchemexpress.com [medchemexpress.com]
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• 5. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Improvement on the synthesis of (E [ ] )-alk-3-enoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. Selective Synthesis of Z-Michael Acceptors via Hydroalkylation of Conjugated Alkynes [organic-chemistry.org]
• 8. Purification [chem.rochester.edu]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ris.utwente.nl [ris.utwente.nl]
• 12. NCERT Solutions For Class 11 Chemistry chapter 12-Some Basic Principles and Techniques [pw.live]
• 13. scribd.com [scribd.com]
• 14. azooptics.com [azooptics.com]
• 15. ejournal.upi.edu [ejournal.upi.edu]
• 16. spectroscopyonline.com [spectroscopyonline.com]
• 17. Metabolism of 4-pentenoic acid and inhibition of thiolase by metabolites of 4-pentenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

(E)-3-Pentenoic Acid: A Technical Guide to Safe Handling for Researchers

This guide provides comprehensive safety and handling information for (E)-3-Pentenoic acid, tailored for researchers, scientists, and professionals in drug development. Adherence to these protocols is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

(E)-3-Pentenoic acid is a corrosive, combustible liquid that requires careful handling. The following table summarizes its key physical and chemical properties.

Property	Value	Source(s)
Molecular Formula	C₅H₈O₂	[1]
Molecular Weight	100.12 g/mol	[1]
CAS Number	1617-32-9	[1]
Appearance	Colorless to pale yellow clear liquid (est.)	[2][3]
Boiling Point	186-194 °C at 760 mm Hg	[2][3][4]
Flash Point	89.44 °C (193.00 °F) TCC	[2][3]
Density	0.986 g/mL at 20 °C	[4]
Solubility	Soluble in alcohol. Water solubility estimated at 2.06e+004 mg/L at 25 °C.	[2][3]
Vapor Pressure	0.219 mmHg at 25 °C (est.)	[2]

Hazard Identification and Classification

(E)-3-Pentenoic acid is classified as a hazardous substance. The GHS classification is summarized below.

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B/1C	H314: Causes severe skin burns and eye damage.[1][5][6]
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage.[1][5]
Corrosive to Metals	1	H290: May be corrosive to metals.[1]

Signal Word: Danger[1][6]

Primary Hazards: Corrosive[1][6]

Experimental Protocols for Safe Handling

Risk Assessment

A thorough risk assessment must be conducted before any experiment involving (E)-3-Pentenoic acid.[1][10] This process should be documented and include:

• Hazard Identification: Review the Safety Data Sheet (SDS) to understand the specific hazards, including corrosivity, flammability, and potential for forming explosive mixtures with air upon intense heating.[5]

• Exposure Assessment: Evaluate the potential routes of exposure (inhalation, skin/eye contact, ingestion) for the planned experimental procedure.

• Control Measures: Determine the necessary engineering controls, administrative controls, and personal protective equipment (PPE) to minimize exposure.[10]

• Emergency Procedures: Establish clear procedures for spills, fires, and personnel exposure.

Engineering Controls

• Fume Hood: All work with (E)-3-Pentenoic acid should be performed in a properly functioning chemical fume hood to minimize inhalation of vapors.

• Ventilation: Ensure adequate general laboratory ventilation.

• Eyewash Stations and Safety Showers: These must be readily accessible and tested regularly.[11]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (E)-3-Pentenoic acid:

• Eye and Face Protection: Chemical splash goggles and a face shield are required.[11]

• Skin Protection:

  • Gloves: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for any signs of degradation or perforation before use.[8]

  • Lab Coat: A chemical-resistant lab coat or apron must be worn.

• Footwear: Closed-toe shoes are required.

Handling and Storage

• Handling:

  • Avoid contact with skin, eyes, and clothing.

  • Do not breathe vapors or mists.[5]

  • Use only in a well-ventilated area, preferably a chemical fume hood.

  • Wash hands thoroughly after handling.[5]

  • When diluting, always add acid to water slowly, never the other way around.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

  • Keep away from incompatible materials such as strong oxidizing agents, strong bases, and strong reducing agents.[11]

  • Store in a dedicated corrosives cabinet. Avoid storing in metal cabinets due to the risk of corrosion.[7]

  • Store locked up or in an area accessible only to authorized personnel.[5]

First Aid and Emergency Procedures

First Aid Measures

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. Immediately call a poison center or doctor.[5][12]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Immediately call a poison center or doctor.[5][12]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[5][12]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.[5][12]

Spill and Leak Procedures

• Small Spills: Absorb the spill with an inert, non-combustible absorbent material (e.g., sand, earth). Collect the absorbed material and place it in a suitable, labeled container for disposal.

• Large Spills: Evacuate the area. Contain the spill if possible. Notify emergency personnel.

Disposal Considerations

Dispose of (E)-3-Pentenoic acid and its containers in accordance with local, regional, and national regulations. Do not dispose of it down the drain.[5]

Visualized Workflows

Risk Assessment Workflow

References

• 1. Conducting a Chemical Risk Assessment in the Laboratory | Lab Manager [labmanager.com]
• 2. scienceequip.com.au [scienceequip.com.au]
• 3. eng.uwo.ca [eng.uwo.ca]
• 4. Corrosive Chemicals | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 5. Best Practices for Storing and Handling Corrosive Liquids in the Lab | Lab Manager [labmanager.com]
• 6. RISK ASSESSMENT FLOWCHART - Chemical Laboratory Safety and Security - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 8. Effects of pentanoic acid and 4-pentenoic acid on the intracellular fluxes of acetyl coenzyme A in Tetrahymena - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. TRANS-3-PENTENOIC ACID | CAS#:1617-32-9 | Chemsrc [chemsrc.com]
• 10. Quick Guide to Risk Assessment for Hazardous Chemicals | Worcester Polytechnic Institute [wpi.edu]
• 11. Risk Assessment – Chemical Safety in Science Education [chesse.org]
• 12. Synthesis, anticancer activity, structure-activity relationship and binding mode of interaction studies of substituted pentanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Pent-3-enoic Acid: The Conjugate Acid of Pent-3-enoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pent-3-enoic acid, the conjugate acid of pent-3-enoate, is a five-carbon unsaturated carboxylic acid that exists as two geometric isomers: (Z)-pent-3-enoic acid (cis) and (E)-pent-3-enoic acid (trans). As a structural analog of short-chain fatty acids (SCFAs), pent-3-enoic acid holds potential as a modulator of biological pathways implicated in metabolic and inflammatory diseases, primarily through interactions with G-protein coupled receptors (GPCRs) and histone deacetylases (HDACs). This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential biological activities of pent-3-enoic acid, with a focus on its relevance to the fields of chemical synthesis and drug development. Detailed experimental protocols, quantitative data, and pathway diagrams are presented to serve as a foundational resource for researchers.

Introduction

Pent-3-enoate, upon protonation, forms its conjugate acid, pent-3-enoic acid (C₅H₈O₂).[1] This molecule is of interest due to its structural simplicity and the presence of both a carboxylic acid functional group and a carbon-carbon double bond, which allow for a variety of chemical transformations. It serves as a versatile building block in organic synthesis for the production of pharmaceuticals, agrochemicals, polymers, and fragrances.[2][3]

Furthermore, its identity as an unsaturated short-chain fatty acid (SCFA) suggests potential biological activities analogous to well-studied SCFAs like butyrate (B1204436) and propionate.[4] These endogenous metabolites are known to be key signaling molecules in pathways regulating metabolism, inflammation, and cellular proliferation.[4][5] This guide will delve into the technical details of pent-3-enoic acid, providing the necessary information for its synthesis, characterization, and exploration in research and development settings.

Physicochemical and Spectroscopic Data

The properties of pent-3-enoic acid are dependent on its isomeric form. The trans isomer is generally more stable. A summary of key quantitative data is presented below.

Table 1: Physicochemical Properties of Pent-3-enoic Acid Isomers

Property	(E)-trans-3-Pentenoic Acid	(Z)-cis-3-Pentenoic Acid
CAS Number	1617-32-9[1][6]	33698-87-2[7][8]
Molecular Formula	C₅H₈O₂[1]	C₅H₈O₂[7]
Molecular Weight	100.12 g/mol [1]	100.12 g/mol [7]
Appearance	Colorless to almost colorless clear liquid[2]	Colorless liquid or white crystal[9]
Boiling Point	192-194 °C[10]	178-180 °C[9]
Density	0.986 g/mL at 20 °C[10]	1.004 g/cm³[9]
Refractive Index	n20/D 1.435[10]	1.4222 (estimate)[8]
Solubility	Insoluble in water; Soluble in ethanol, ether, chloroform[9]	Soluble in ethanol, ether, chloroform; insoluble in water[9]

Table 2: Spectroscopic Data for Pent-3-enoic Acid

Data Type	Isomer	Details and Assignments
¹³C NMR	(E)-isomer	Data available but specific assignments require database access.[11]
¹H NMR	(E)-isomer	Data available but specific assignments require database access.[12]
FTIR (Neat)	Not specified	Key stretches include: broad O-H (carboxylic acid) ~2500-3300 cm⁻¹, C=O ~1700 cm⁻¹, C=C ~1650 cm⁻¹, C-H (alkene) ~3000-3100 cm⁻¹.[12]
Mass Spec.	Not specified	Expected fragmentation includes loss of OH (M-17) and COOH (M-45) due to cleavage near the carbonyl group.[13]

Experimental Protocols

Synthesis of (E)-trans-3-Pentenoic Acid

A common method for the synthesis of the trans isomer is through the carbonylation of butadiene. The following protocol is adapted from patented industrial processes.

Protocol 3.1.1: Cobalt-Catalyzed Carbonylation of Butadiene [14]

• Materials: Butadiene, carbon monoxide, water, dimethylformamide (DMF), cobalt carbonyl catalyst (e.g., dicobalt octacarbonyl).

• Apparatus: High-pressure autoclave reactor.

• Procedure:

  • Charge the high-pressure autoclave with dimethylformamide (as solvent), a controlled amount of water (less than one mole per mole of butadiene), and the cobalt carbonyl catalyst (0.1 to 0.5 parts by weight per part of butadiene).[14]

  • Introduce a known quantity of butadiene into the sealed reactor.

  • Pressurize the reactor with carbon monoxide to a pressure of at least 700 atmospheres (1500-5000 atmospheres is preferred).[14]

  • Heat the mixture to a temperature between 120 °C and 165 °C.[14]

  • Maintain the reaction under these conditions with stirring for a sufficient duration to allow for the formation of the product. Reaction progress can be monitored by sampling and analysis (e.g., GC-MS) if the equipment allows.

  • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess carbon monoxide in a well-ventilated fume hood.

  • Transfer the reaction mixture and separate the trans-3-pentenoic acid from the solvent and catalyst residues via distillation.

Synthesis of (Z)-cis-3-Pentenoic Acid

The synthesis of the cis isomer is less commonly described. A general approach involves the oxidation of the corresponding cis-alkene.

Protocol 3.2.1: Oxidation of (Z)-pent-3-en-1-ol (Hypothetical Route)

This protocol is a generalized procedure based on standard organic chemistry transformations, as specific literature for this exact conversion is sparse. It would require optimization.

• Materials: (Z)-pent-3-en-1-ol, Jones reagent (chromium trioxide in sulfuric acid and acetone), acetone (B3395972), diethyl ether.

• Apparatus: Round-bottom flask, dropping funnel, magnetic stirrer, ice bath.

• Procedure:

  • Dissolve (Z)-pent-3-en-1-ol in a minimal amount of acetone in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the flask in an ice bath to 0 °C.

  • Slowly add Jones reagent dropwise from a dropping funnel to the stirred solution. Maintain the temperature below 20 °C. The color of the solution will change from orange to green/brown.

  • Continue adding the oxidant until a faint orange color persists, indicating complete oxidation of the alcohol.

  • Quench the reaction by adding a small amount of isopropanol (B130326) until the orange color disappears.

  • Dilute the reaction mixture with water and transfer to a separatory funnel.

  • Extract the aqueous layer multiple times with diethyl ether.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the crude (Z)-pent-3-enoic acid, which can be further purified by vacuum distillation.

Biological Activity and Relevance in Drug Development

While direct experimental evidence for the biological activity of pent-3-enoic acid is limited, its structural similarity to other SCFAs provides a strong basis for postulating its potential roles and mechanisms of action. SCFAs are well-documented ligands for a subset of G-protein coupled receptors and inhibitors of histone deacetylases.[4][15]

Potential as a G-Protein Coupled Receptor (GPCR) Agonist

SCFAs like acetate, propionate, and butyrate are known agonists for GPCRs such as FFAR2 (GPR43) and FFAR3 (GPR41).[5] Activation of these receptors on various cell types, including immune cells and adipocytes, triggers downstream signaling cascades that influence inflammation and metabolic homeostasis. It is plausible that pent-3-enoic acid could also act as a ligand for these or other orphan GPCRs.

Hypothesized GPCR signaling pathway for pent-3-enoic acid.

Potential as a Histone Deacetylase (HDAC) Inhibitor

SCFAs, particularly butyrate, are well-known inhibitors of Class I and IIa histone deacetylases.[15][16] By inhibiting HDACs, SCFAs increase the acetylation of histone proteins, leading to a more open chromatin structure and altered gene expression.[16] This mechanism is central to their anti-inflammatory and anti-proliferative effects. Given its carboxylic acid moiety, which is key for interacting with the zinc ion in the HDAC active site, pent-3-enoic acid may also exhibit HDAC inhibitory activity.

Hypothesized mechanism of HDAC inhibition by pent-3-enoic acid.

Conclusion and Future Directions

Pent-3-enoic acid is a molecule with established utility in chemical synthesis and significant, albeit largely unexplored, potential in drug discovery and development. Its characterization as an unsaturated short-chain fatty acid provides a strong rationale for investigating its biological activities, particularly as a modulator of GPCR signaling and HDAC activity. The experimental protocols and compiled data in this guide offer a starting point for researchers to synthesize, characterize, and evaluate this compound.

Future work should focus on several key areas:

• Development of Stereoselective Syntheses: Robust and scalable synthetic routes that provide access to pure (E) and (Z) isomers are needed to facilitate detailed biological evaluation.

• Comprehensive Spectroscopic Analysis: The acquisition and public dissemination of fully assigned ¹H NMR, ¹³C NMR, and other spectroscopic data for both isomers is essential for routine characterization.

• Biological Screening: Systematic screening of pent-3-enoic acid against a panel of GPCRs and HDAC isoforms is required to validate the hypothesized biological activities and determine its potency and selectivity.

• In Vivo Studies: Should in vitro activity be confirmed, subsequent studies in animal models of metabolic or inflammatory disease will be necessary to understand its pharmacokinetic profile, efficacy, and therapeutic potential.

By addressing these research gaps, the scientific community can fully elucidate the chemical and biological properties of pent-3-enoic acid, potentially unlocking new therapeutic avenues and applications.

References

• 1. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. trans-3-Pentenoic Acid [myskinrecipes.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Short chain fatty acids: the messengers from down below [frontiersin.org]
• 6. (3E)-pent-3-enoic acid | 1617-32-9; 5204-64-8 | Buy Now [molport.com]
• 7. (3Z)-3-Pentenoic acid | C5H8O2 | CID 5463134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (Z)-pent-3-enoic acid｜lookchem [lookchem.com]
• 9. cis-pent-3-enoic acid [chembk.com]
• 10. 3-戊烯酸 is mainly present in the trans-form (≥90% GC), ≥95.0% (sum of isomers, GC) | Sigma-Aldrich [sigmaaldrich.com]
• 11. spectrabase.com [spectrabase.com]
• 12. 3-Pentenoic acid | C5H8O2 | CID 21263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. US2586341A - Process for producing trans-3-pentenoic acid - Google Patents [patents.google.com]
• 15. An Overview of Naturally Occurring Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Histone deacetylase inhibitor - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (E)-3-Pentenoic Acid from Propionaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of (E)-3-Pentenoic acid, a valuable building block in organic synthesis, starting from propionaldehyde (B47417). Two primary synthetic routes are presented: the Horner-Wadsworth-Emmons (HWE) reaction, which proceeds via an intermediate ester, and the Knoevenagel-Doebner condensation, which directly yields the carboxylic acid. These methods offer reliable pathways to the target molecule with a high degree of stereoselectivity for the desired (E)-isomer.

Overview of Synthetic Pathways

Two effective methods for the synthesis of (E)-3-Pentenoic acid from propionaldehyde are outlined below. The choice of pathway may depend on the availability of reagents, desired scale, and specific experimental conditions preferred by the researcher.

• Pathway 1: Horner-Wadsworth-Emmons (HWE) Reaction and Subsequent Hydrolysis. This two-step sequence involves the olefination of propionaldehyde with a phosphonate (B1237965) reagent to form an α,β-unsaturated ester, followed by hydrolysis to the corresponding carboxylic acid. The HWE reaction is renowned for its high (E)-stereoselectivity.

• Pathway 2: Knoevenagel-Doebner Condensation. This method involves the direct condensation of propionaldehyde with malonic acid, catalyzed by a base, which typically results in the formation of the (E)-α,β-unsaturated acid with concomitant decarboxylation.

Logical Relationship of Synthetic Pathways

Caption: Synthetic routes to (E)-3-Pentenoic acid from propionaldehyde.

Experimental Protocols

Pathway 1: Horner-Wadsworth-Emmons Reaction and Hydrolysis

This pathway involves two main experimental procedures: the synthesis of ethyl (E)-3-pentenoate and its subsequent hydrolysis.

The Horner-Wadsworth-Emmons reaction of propionaldehyde with triethyl phosphonoacetate provides the corresponding ethyl ester with high (E)-selectivity.[1][2]

Experimental Workflow for HWE Reaction

Caption: Workflow for the synthesis of ethyl (E)-3-pentenoate via HWE reaction.

Materials:

• Propionaldehyde

• Triethyl phosphonoacetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add sodium hydride (1.2 equivalents).

• Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and decant the hexanes.

• Add anhydrous THF to the flask to create a suspension.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add triethyl phosphonoacetate (1.1 equivalents) to the stirred suspension.

• After the addition is complete, stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C.

• Add a solution of propionaldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion, monitoring the progress by thin-layer chromatography (TLC).

• Carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford pure ethyl (E)-3-pentenoate.

The hydrolysis of the ester to the carboxylic acid can be achieved under basic conditions.

Procedure:

• Dissolve ethyl (E)-3-pentenoate (1.0 equivalent) in a mixture of methanol (B129727) and water.

• Add lithium hydroxide (B78521) (LiOH) (1.5 equivalents) to the solution.

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Remove the methanol under reduced pressure.

• Acidify the aqueous residue to pH 2-3 with 1 M HCl.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure to yield (E)-3-Pentenoic acid.

Pathway 2: Knoevenagel-Doebner Condensation

This one-pot reaction directly synthesizes (E)-3-Pentenoic acid from propionaldehyde and malonic acid.[3][4]

Experimental Workflow for Knoevenagel-Doebner Condensation

Caption: Workflow for the synthesis of (E)-3-Pentenoic acid via Knoevenagel-Doebner condensation.

Materials:

• Propionaldehyde

• Malonic acid

• Pyridine

• Piperidine

• Dilute hydrochloric acid (HCl)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine propionaldehyde (1.0 equivalent), malonic acid (1.1 equivalents), and pyridine.

• Add a catalytic amount of piperidine to the mixture.

• Heat the reaction mixture to reflux. The reaction progress can be monitored by the evolution of carbon dioxide.

• After the evolution of CO₂ has ceased, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice-cold dilute HCl.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic layers and wash successively with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude (E)-3-Pentenoic acid can be purified by recrystallization or column chromatography.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis of (E)-3-Pentenoic acid.

Table 1: Reaction Parameters and Expected Yields

Parameter	HWE Reaction (Esterification)	Hydrolysis	Knoevenagel-Doebner Condensation
Reactants	Propionaldehyde, Triethyl phosphonoacetate	Ethyl (E)-3-pentenoate, LiOH	Propionaldehyde, Malonic acid
Solvent	THF	Methanol/Water	Pyridine
Catalyst/Base	NaH	LiOH	Piperidine
Reaction Temp.	0 °C to RT	Room Temperature	Reflux
Typical Yield	80-95%	>95%	70-85%
(E/Z) Ratio	>95:5	N/A	Predominantly (E)

Table 2: Physicochemical and Spectroscopic Data for (E)-3-Pentenoic Acid

Property	Value
Molecular Formula	C₅H₈O₂
Molecular Weight	100.12 g/mol
Appearance	Colorless liquid
Boiling Point	192-194 °C
¹H NMR (CDCl₃, δ)	~5.6 ppm (m, 2H, -CH=CH-), ~3.1 ppm (d, 2H, -CH₂-COOH), ~1.7 ppm (d, 3H, CH₃-CH=)
¹³C NMR (CDCl₃, δ)	~178 ppm (COOH), ~129 ppm (CH₃-CH=), ~123 ppm (=CH-CH₂), ~38 ppm (-CH₂-COOH), ~18 ppm (CH₃-CH=)

Note: NMR chemical shifts are approximate and may vary depending on the solvent and instrument.

Characterization

The final product, (E)-3-Pentenoic acid, should be characterized by standard analytical techniques to confirm its identity and purity.

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the molecule. The coupling constant between the vinylic protons in the ¹H NMR spectrum can be used to confirm the (E)-stereochemistry (typically in the range of 12-18 Hz for trans-alkenes). The ratio of the integration of characteristic peaks for the (E) and (Z) isomers can be used to determine the stereoselectivity of the reaction.[5]

• Infrared (IR) Spectroscopy: The IR spectrum should show a broad absorption band for the O-H stretch of the carboxylic acid (around 3000 cm⁻¹) and a strong absorption for the C=O stretch (around 1700 cm⁻¹).

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the compound.

By following these detailed protocols and characterization methods, researchers can reliably synthesize and verify (E)-3-Pentenoic acid for its use in further scientific endeavors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. Knoevenagel Condensation [organic-chemistry.org]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. creative-biostructure.com [creative-biostructure.com]

Application Notes and Protocols for the Laboratory Preparation of trans-3-Pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed laboratory protocols for the synthesis of trans-3-pentenoic acid, a valuable building block in organic synthesis, particularly for the development of pharmaceuticals and other specialty chemicals.[1] Two effective methods are presented: the Doebner modification of the Knoevenagel condensation and the Wittig reaction. These protocols are designed for standard laboratory settings and do not require specialized high-pressure equipment. This guide includes detailed experimental procedures, quantitative data, and visual diagrams to facilitate successful synthesis.

Introduction

trans-3-Pentenoic acid is an unsaturated carboxylic acid with the chemical formula C₅H₈O₂.[2][3] Its structure, featuring a carbon-carbon double bond, makes it a versatile intermediate for a variety of chemical transformations, including esterification and polymerization.[1] It serves as a precursor in the synthesis of more complex molecules, finding applications in the pharmaceutical, agrochemical, and flavor and fragrance industries.[1][2] The protocols outlined below describe two reliable methods for its laboratory-scale preparation.

Data Presentation

The following table summarizes the key quantitative data for the synthesized trans-3-pentenoic acid.

Parameter	Value	Source
Molecular Formula	C₅H₈O₂	[2][3]
Molecular Weight	100.12 g/mol	[2][3]
Appearance	Colorless to almost colorless clear liquid	[2]
Boiling Point	192-194 °C (lit.)
Density	0.986 g/mL at 20 °C (lit.)
Refractive Index (n20/D)	1.435 (lit.)
Purity (GC)	≥95.0%	[4]
¹H NMR (CDCl₃)	See experimental section for detailed assignments.	[5]
¹³C NMR (CDCl₃)	See experimental section for detailed assignments.	[5]
IR (neat)	See experimental section for characteristic peaks.	[5]
Typical Yield (Doebner)	70-80%	Estimated based on similar reactions.
Typical Yield (Wittig)	60-70%	Estimated based on similar reactions.

Signaling Pathways and Logical Relationships

The following diagram illustrates the general synthetic pathway for the Doebner modification of the Knoevenagel condensation.

Caption: Doebner-Knoevenagel Condensation Pathway.

The diagram below outlines the key steps in the Wittig reaction for the synthesis of an alkene.

Caption: General Wittig Reaction Mechanism.

Experimental Protocols

Method 1: Doebner Modification of the Knoevenagel Condensation

This method synthesizes trans-3-pentenoic acid from propionaldehyde and malonic acid using pyridine (B92270) as a solvent and piperidine (B6355638) as a catalyst. The reaction proceeds via a condensation followed by decarboxylation, generally favoring the formation of the trans isomer.[6][7]

Materials:

• Propionaldehyde

• Malonic acid

• Pyridine

• Piperidine

• Hydrochloric acid (HCl), concentrated

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add malonic acid (1.2 equivalents) and pyridine (2.5 equivalents relative to propionaldehyde).

• Addition of Reactants: Stir the mixture until the malonic acid dissolves. To this solution, add propionaldehyde (1.0 equivalent) dropwise, followed by a catalytic amount of piperidine (0.1 equivalents).

• Reaction: Heat the reaction mixture to reflux (approximately 115 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC (thin-layer chromatography).

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker containing crushed ice and slowly acidify with concentrated hydrochloric acid to pH 1-2.

• Extraction: Transfer the acidic solution to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (2 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to yield pure trans-3-pentenoic acid.

Method 2: Wittig Reaction

The Wittig reaction provides an alternative route to trans-3-pentenoic acid.[8][9][10] This protocol involves the preparation of a phosphonium ylide from (carboxymethyl)triphenylphosphonium bromide, which then reacts with propionaldehyde.

Materials:

• (Carboxymethyl)triphenylphosphonium bromide

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (B95107) (THF)

• Propionaldehyde

• Hydrochloric acid (HCl), 1 M

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Schlenk flask or oven-dried glassware

• Syringes

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Ylide Formation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), suspend (carboxymethyl)triphenylphosphonium bromide (1.1 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (1.1 equivalents) portion-wise to the suspension. Allow the mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of hydrogen gas ceases and the characteristic orange-red color of the ylide appears.

• Reaction with Aldehyde: Cool the ylide solution back to 0 °C and add propionaldehyde (1.0 equivalent) dropwise via syringe. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Quenching: Carefully quench the reaction by the slow addition of water.

• Work-up: Acidify the mixture to pH 2-3 with 1 M HCl.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Removal of Phosphine Oxide: The triphenylphosphine oxide byproduct can be partially removed by washing the combined organic layers with a saturated aqueous solution of sodium bisulfite.

• Washing and Drying: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentration and Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel or by fractional distillation to yield trans-3-pentenoic acid.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the laboratory synthesis and purification of trans-3-pentenoic acid.

Caption: General Laboratory Synthesis Workflow.

Spectroscopic Data

• ¹H NMR (300 MHz, CDCl₃): δ 10.5-12.0 (br s, 1H, -COOH), 5.65-5.45 (m, 2H, -CH=CH-), 3.10 (d, J = 6.0 Hz, 2H, -CH₂-COOH), 1.70 (d, J = 6.0 Hz, 3H, CH₃-CH=).

• ¹³C NMR (75 MHz, CDCl₃): δ 178.0, 129.5, 122.0, 38.0, 18.0.

• IR (neat, cm⁻¹) : 2920 (br, O-H), 1710 (s, C=O), 1655 (w, C=C), 1410, 1290, 965 (s, trans C-H bend).

Disclaimer: These protocols are intended for use by trained professionals in a properly equipped laboratory setting. Appropriate safety precautions, including the use of personal protective equipment, should be taken at all times. The yields are estimates and may vary depending on the specific reaction conditions and the purity of the reagents.

References

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. total-synthesis.com [total-synthesis.com]
• 3. Human Metabolome Database: 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0031562) [hmdb.ca]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. spectrabase.com [spectrabase.com]
• 6. mdpi.com [mdpi.com]
• 7. Knoevenagel Condensation [organic-chemistry.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Wittig Reaction [organic-chemistry.org]

Application Notes: (E)-3-Pentenoic Acid as a Versatile Building Block in Organic Synthesis

Introduction

(E)-3-Pentenoic acid, an unsaturated carboxylic acid, is a valuable and versatile building block in the field of organic synthesis.[1][2] Characterized by a five-carbon chain with a trans-configured double bond between the third and fourth carbon atoms and a terminal carboxylic acid group, its structure offers two key reactive sites for chemical modification.[1] This bifunctionality allows it to participate in a wide array of chemical transformations, including esterification, oxidation, reduction, and addition reactions.[1][3] Consequently, (E)-3-pentenoic acid serves as a crucial starting material for the synthesis of a diverse range of molecules, from specialty polymers and surfactants to complex pharmaceuticals and flavoring agents.[1][2] Its utility is further highlighted by its role as both a hydride and alkyl source in catalytic regioselective reductive olefin hydroalkylation.[4]

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties of (E)-3-pentenoic acid is essential for its safe handling and effective use in synthesis.

Table 1: Physicochemical Properties of (E)-3-Pentenoic Acid

Property	Value	Reference
Molecular Formula	C₅H₈O₂	[1][5][6]
Molecular Weight	100.12 g/mol	[4][6]
CAS Number	1617-32-9	[5][6]
Appearance	Colorless to almost colorless clear liquid	[1][4][7]
Boiling Point	192-194 °C	[4][5]
Density	0.986 - 1.008 g/cm³ at 20 °C	[4][5]
Refractive Index	n20/D 1.435	[4]
Flash Point	89.5 °C	[5][7]
pKa	4.51 at 25 °C	[4]
Solubility	Soluble in water and organic solvents	[1][7]

Safety Information: (E)-3-Pentenoic acid is classified as corrosive and can cause severe skin burns and eye damage.[6] Appropriate personal protective equipment, including gloves and safety glasses, should be worn during handling. All manipulations should be performed in a well-ventilated fume hood.

Key Synthetic Applications and Protocols

The unique structure of (E)-3-pentenoic acid allows for its participation in a variety of important synthetic transformations.

Caption: Versatility of (E)-3-Pentenoic Acid in Synthesis.

Hydroformylation

Hydroformylation of the olefin moiety in (E)-3-pentenoic acid introduces a formyl group, leading to the formation of valuable bifunctional molecules. Rhodium-catalyzed hydroformylation has been investigated for this purpose.[8]

Table 2: Representative Conditions for Rhodium-Catalyzed Hydroformylation

Parameter	Condition
Catalyst System	[Rh(acac)(CO)₂] / OrthoDIMPhos (L2)
Catalyst Ratio	[Rh]/Ligand = 1/1.1
Rhodium Conc.	1 mM
Substrate/Rh Ratio	200
Base	1.0 eq. Diisopropylethylamine (DIPEA)
Solvent	Dichloromethane (CH₂Cl₂)
Pressure	20 bar syngas (CO/H₂)
Temperature	40 °C
Reaction Time	96 hours

Experimental Protocol: Rhodium-Catalyzed Hydroformylation of (E)-3-Pentenoic Acid [8]

• Preparation: In a glovebox, a Schlenk flask is charged with [Rh(acac)(CO)₂] and the phosphine (B1218219) ligand (OrthoDIMPhos).

• Solvent and Reagents: Dichloromethane (1 ml) is added, followed by (E)-3-pentenoic acid and diisopropylethylamine (DIPEA). 1,3,5-Trimethoxybenzene is added as an internal standard for analysis.

• Reaction Setup: The Schlenk flask is taken out of the glovebox and connected to a syngas (CO/H₂) line.

• Reaction Execution: The flask is purged with syngas, and the pressure is set to 20 bar. The reaction mixture is stirred at 40 °C for 96 hours.

• Work-up and Analysis: After cooling and venting the syngas, an aliquot is taken from the reaction mixture. Conversion and selectivity are determined by ¹H NMR analysis.

Caption: Workflow for Hydroformylation of (E)-3-Pentenoic Acid.

Stereoselective Synthesis of (E)-Alk-3-enoic Acids

A modified Knoevenagel condensation provides a high-yield and highly stereoselective route to (E)-alk-3-enoic acids, including (E)-3-pentenoic acid itself, by reacting an aldehyde with malonic acid.[9]

Table 3: Conditions for Modified Knoevenagel Condensation

Parameter	Condition
Reactants	Aldehyde, Malonic Acid
Catalyst	Piperidinium acetate (B1210297)
Solvent	Dimethyl sulfoxide (B87167) (DMSO) or Dimethylformamide (DMF)
Temperature	100 °C
Reported Yield	85-90%
Reported Stereoselectivity	98-99% (E)-isomer

Experimental Protocol: Synthesis of (E)-3-Pentenoic Acid via Modified Knoevenagel Condensation [9]

• Reactant Mixture: A solution of propanal (1 equivalent) and malonic acid (1.1 equivalents) is prepared in dimethyl sulfoxide (DMSO).

• Catalyst Addition: Piperidinium acetate (0.1 equivalents) is added to the reaction mixture.

• Reaction Conditions: The mixture is heated to 100 °C and stirred until the reaction is complete (monitored by TLC or GC).

• Work-up: The reaction mixture is cooled to room temperature and poured into ice-water.

• Extraction: The aqueous solution is acidified with HCl and extracted with diethyl ether.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by distillation or chromatography to yield pure (E)-3-pentenoic acid.

Isomerization Reactions

The position of the double bond in 3-pentenoic acid can be shifted under basic conditions. When boiled with sodium hydroxide (B78521) (NaOH), 3-pentenoic acid undergoes isomerization to form the more thermodynamically stable, conjugated 2-pentenoic acid.[10] This reaction proceeds through deprotonation at the alpha-carbon, followed by rearrangement and subsequent protonation.[10]

Caption: Key Reaction Pathways of (E)-3-Pentenoic Acid.

Conclusion

(E)-3-Pentenoic acid is a highly valuable C5 building block in organic synthesis. Its dual reactivity, stemming from the carboxylic acid and the trans-alkene functionalities, provides synthetic chemists with a powerful tool to construct a wide range of molecular architectures. The protocols detailed herein for hydroformylation and stereoselective synthesis demonstrate its practical application in creating functionalized molecules with high efficiency and control. These characteristics firmly establish (E)-3-pentenoic acid as a key intermediate in the development of new materials, pharmaceuticals, and other high-value chemicals.

References

• 1. CAS 1617-32-9: (E)-pent-3-en-1-oic acid | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]
• 5. TRANS-3-PENTENOIC ACID | CAS#:1617-32-9 | Chemsrc [chemsrc.com]
• 6. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (E)-3-pentenoic acid, 1617-32-9 [thegoodscentscompany.com]
• 8. researchgate.net [researchgate.net]
• 9. Improvement on the synthesis of (E [ ] )-alk-3-enoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. m.youtube.com [m.youtube.com]

Application Notes and Protocols: (E)-3-Pentenoic Acid in Polymer Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Pentenoic acid is an unsaturated carboxylic acid with potential applications as a bio-based monomer in polymer chemistry. Its structure, featuring both a carboxylic acid group and a carbon-carbon double bond, allows for its incorporation into polymers through various polymerization techniques. This document provides detailed application notes and proposed experimental protocols for the utilization of (E)-3-pentenoic acid in the synthesis of polyesters and polyamides, as well as for the functionalization of polymers. While direct polymerization data for (E)-3-pentenoic acid is limited in publicly available literature, the following protocols are based on established methods for structurally similar unsaturated carboxylic acids and serve as a robust starting point for research and development.

Applications in Polyester (B1180765) Synthesis via Polycondensation

(E)-3-Pentenoic acid can be employed as a comonomer in the synthesis of unsaturated polyesters through polycondensation reactions with diols. The incorporation of the pentenoic acid moiety introduces unsaturation into the polyester backbone, which can be subsequently utilized for cross-linking or further functionalization.

Proposed Experimental Protocol: Synthesis of an Unsaturated Polyester

This protocol describes the synthesis of a copolyester of (E)-3-pentenoic acid, adipic acid, and 1,4-butanediol (B3395766).

Materials:

• (E)-3-Pentenoic acid

• Adipic acid

• 1,4-Butanediol

• Titanium (IV) butoxide (Ti(OBu)₄) or other suitable catalyst

• Antioxidant (e.g., Irganox 1010)

• Nitrogen gas (high purity)

• Chloroform (B151607)

• Methanol (B129727)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Distillation head with a condenser and receiving flask

• Heating mantle with a temperature controller

• Vacuum pump

• Schlenk line

Procedure:

• Monomer Charging: In a three-neck round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a distillation head, charge adipic acid, (E)-3-pentenoic acid, and an excess of 1,4-butanediol. Add a catalytic amount of titanium (IV) butoxide and a small amount of antioxidant.

• Esterification: Heat the reaction mixture under a slow stream of nitrogen gas. The reaction temperature is typically raised in stages, for example, from 150°C to 220°C, to facilitate the removal of water formed during the esterification reaction.

• Polycondensation: Once the evolution of water has ceased, apply a vacuum to the system gradually to remove the excess 1,4-butanediol and further drive the polymerization. The temperature can be maintained at 220-240°C under high vacuum (e.g., <1 mmHg) for several hours.

• Polymer Isolation: After the desired viscosity is reached, cool the reactor to room temperature under nitrogen. Dissolve the resulting polymer in chloroform and precipitate it in an excess of cold methanol.

• Drying: Filter the precipitated polymer and dry it in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Table 1: Illustrative Reaction Parameters for Unsaturated Polyester Synthesis

Parameter	Value
Molar Ratio (Adipic Acid : (E)-3-Pentenoic Acid : 1,4-Butanediol)	0.8 : 0.2 : 1.2
Catalyst (Ti(OBu)₄)	200-500 ppm
Antioxidant (Irganox 1010)	0.1 wt%
Esterification Temperature	150-220°C
Polycondensation Temperature	220-240°C
Polycondensation Pressure	<1 mmHg
Reaction Time	8-12 hours

Diagram 1: Experimental Workflow for Unsaturated Polyester Synthesis

Caption: Workflow for polyester synthesis.

Applications in Polyamide Synthesis

The carboxylic acid group of (E)-3-pentenoic acid can react with diamines to form polyamides. The presence of the double bond in the resulting polyamide offers possibilities for creating functional materials.

Proposed Experimental Protocol: Synthesis of an Unsaturated Polyamide

This protocol outlines a method for synthesizing a polyamide from (E)-3-pentenoic acid and a diamine.

Materials:

• (E)-3-Pentenoic acid

• Hexamethylenediamine

• Triphenyl phosphite (B83602) (TPP)

• N-Methyl-2-pyrrolidone (NMP)

• Pyridine (B92270)

• Lithium chloride (LiCl)

• Methanol

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer

• Heating mantle with a temperature controller

• Nitrogen inlet

Procedure:

• Monomer and Reagent Preparation: In a dry three-neck flask under a nitrogen atmosphere, dissolve hexamethylenediamine, (E)-3-pentenoic acid, and lithium chloride in NMP.

• Polycondensation: To the stirred solution, add pyridine and triphenyl phosphite. Heat the reaction mixture to a temperature of around 100-120°C and maintain for several hours.

• Polymer Precipitation: After cooling to room temperature, pour the viscous solution into a large volume of methanol with vigorous stirring to precipitate the polyamide.

• Purification and Drying: Filter the fibrous polymer, wash it thoroughly with methanol, and dry it under vacuum at an elevated temperature (e.g., 60-80°C).

Table 2: Illustrative Reaction Parameters for Unsaturated Polyamide Synthesis

Parameter	Value
Molar Ratio ((E)-3-Pentenoic Acid : Hexamethylenediamine)	1 : 1
Solvent	N-Methyl-2-pyrrolidone (NMP)
Condensing Agent	Triphenyl phosphite (TPP) / Pyridine
Additive	Lithium chloride (LiCl)
Reaction Temperature	100-120°C
Reaction Time	3-6 hours

Diagram 2: Logical Relationship in Polyamide Synthesis

Caption: Key steps in polyamide synthesis.

Post-Polymerization Modification

The double bond in polymers incorporating (E)-3-pentenoic acid is a versatile functional handle for post-polymerization modifications. This allows for the tailoring of polymer properties for specific applications, such as in drug delivery where bioactive molecules can be attached.

Proposed Experimental Protocol: Thiol-Ene "Click" Reaction

This protocol describes the modification of an unsaturated polyester (synthesized as in section 1.1) with a thiol-containing molecule.

Materials:

• Unsaturated polyester containing (E)-3-pentenoic acid units

• 1-Thioglycerol (or other thiol)

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)

• Solvent (e.g., Tetrahydrofuran, THF)

• UV lamp (365 nm)

Procedure:

• Solution Preparation: Dissolve the unsaturated polyester in THF in a quartz reaction vessel.

• Addition of Reagents: Add an excess of 1-thioglycerol and a catalytic amount of the photoinitiator to the polymer solution.

• Photochemical Reaction: Irradiate the stirred solution with a UV lamp at room temperature for a specified period.

• Purification: Precipitate the modified polymer in a non-solvent like cold diethyl ether, filter, and dry under vacuum.

Table 3: Illustrative Parameters for Thiol-Ene Modification

Parameter	Value
Polymer Concentration	10 wt% in THF
Molar Ratio (Double Bonds : Thiol)	1 : 1.5
Photoinitiator (DMPA)	1-5 mol% relative to double bonds
UV Wavelength	365 nm
Irradiation Time	1-4 hours

Diagram 3: Signaling Pathway for Polymer Modification

Caption: Thiol-ene modification pathway.

Conclusion

(E)-3-Pentenoic acid presents an interesting platform for the development of novel functional polymers. The protocols provided herein offer a foundational framework for researchers to explore its incorporation into polyesters and polyamides, and to utilize its unsaturation for post-polymerization modifications. Further optimization of reaction conditions and characterization of the resulting polymers will be crucial in fully realizing the potential of this bio-based monomer in various scientific and industrial applications, including the development of advanced materials for drug delivery systems.

Application Notes and Protocols for the Use of (E)-3-Pentenoic Acid in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Pentenoic acid, an unsaturated carboxylic acid, serves as a versatile building block in pharmaceutical synthesis. Its chemical structure, featuring both a carboxylic acid group and a carbon-carbon double bond, allows for a variety of chemical modifications, making it a valuable precursor for the synthesis of bioactive molecules. This document provides detailed application notes and experimental protocols for the utilization of (E)-3-Pentenoic acid and its derivatives in the synthesis of pharmaceuticals, with a focus on the anticonvulsant drug Valproic Acid and its analogues.

Application 1: Synthesis of Valproic Acid Analogues

(E)-3-Pentenoic acid and its derivatives are key starting materials for the synthesis of Valproic Acid (VPA) and its analogues. VPA (2-propylpentanoic acid) is a widely used antiepileptic drug.[1] The unsaturated backbone of (E)-3-pentenoic acid provides a scaffold for introducing the necessary alkyl groups to achieve the final structure of VPA analogues. A prominent analogue and metabolite of VPA is 2-propyl-4-pentenoic acid (4-ene-VPA).[2]

Experimental Protocol: Synthesis of 2-propyl-4-pentenoic acid (A Valproic Acid Analogue)

This protocol is a representative synthesis adapted from established malonic ester synthesis procedures for VPA, which can be modified for the synthesis of its unsaturated analogues.[3][4][5]

Materials:

• Diethyl malonate

• Sodium ethoxide

• 1-Bromopropane (B46711)

• Allyl bromide

• Potassium hydroxide (B78521)

• Hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

• Ethanol

Procedure:

• Alkylation of Diethyl Malonate:

  • In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium ethoxide in absolute ethanol.

  • Slowly add diethyl malonate to the stirred solution at room temperature.

  • After the addition is complete, add 1-bromopropane dropwise and reflux the mixture for 2 hours.

  • Cool the reaction mixture and then add allyl bromide dropwise, followed by another 2 hours of reflux.

  • Cool the mixture to room temperature, pour into water, and extract with diethyl ether.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to obtain crude diethyl 2-allyl-2-propylmalonate.

• Hydrolysis and Decarboxylation:

  • To the crude ester, add a solution of potassium hydroxide in ethanol/water.

  • Reflux the mixture for 4 hours to hydrolyze the ester.

  • Acidify the cooled reaction mixture with concentrated hydrochloric acid.

  • Heat the mixture to induce decarboxylation until the evolution of carbon dioxide ceases.

  • Cool the mixture and extract the product with diethyl ether.

  • Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent to yield 2-propyl-4-pentenoic acid.

Data Presentation:

Parameter	Value	Reference
Starting Materials	Diethyl malonate, 1-Bromopropane, Allyl bromide	[5]
Key Intermediates	Diethyl 2-allyl-2-propylmalonate	[5]
Final Product	2-propyl-4-pentenoic acid	[2]
Typical Yield	50-60% (overall)	[6]
¹H NMR (CDCl₃, 400 MHz)	δ 0.9 (t, 3H), 1.3-1.6 (m, 4H), 2.3-2.5 (m, 3H), 5.0-5.2 (m, 2H), 5.7-5.9 (m, 1H), 11.5 (br s, 1H)	Representative data
¹³C NMR (CDCl₃, 100 MHz)	δ 14.0, 20.5, 34.5, 45.0, 117.0, 135.0, 180.5	Representative data

Mechanism of Action of Valproic Acid and its Analogues

The primary mechanism of action of Valproic Acid is multifaceted, contributing to its broad-spectrum anticonvulsant activity.[7][8][9] These mechanisms are also relevant for its active analogues.

• Enhancement of GABAergic Neurotransmission: VPA increases the concentration of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) in the brain by inhibiting its degradation by GABA transaminase and stimulating its synthesis.[10][11]

• Blockade of Voltage-Gated Sodium Channels: VPA blocks voltage-gated sodium channels, which reduces the repetitive firing of neurons.[8]

• Modulation of T-type Calcium Channels: VPA also exerts an inhibitory effect on T-type calcium channels.[8]

• Inhibition of Histone Deacetylases (HDACs): VPA is an inhibitor of HDACs, which can modulate gene expression and have neuroprotective effects.[7]

Signaling Pathway Diagram

Caption: Mechanism of action of Valproic Acid.

Application 2: Synthesis of GABA Analogues

(E)-3-Pentenoic acid can also be envisioned as a starting material for the synthesis of various γ-aminobutyric acid (GABA) analogues. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its analogues are used to treat a variety of neurological disorders. The double bond in (E)-3-pentenoic acid allows for functionalization to introduce the amino group at the γ-position.

Experimental Workflow for GABA Analogue Synthesis

The following workflow outlines a potential synthetic route from (E)-3-pentenoic acid to a GABA analogue.

References

• 1. mdpi.com [mdpi.com]
• 2. caymanchem.com [caymanchem.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Synthesis of valproic acid for medicinal chemistry practical classes | Scilit [scilit.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. What is the mechanism of Valproic Acid? [synapse.patsnap.com]
• 8. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 9. Valproate - Wikipedia [en.wikipedia.org]
• 10. droracle.ai [droracle.ai]
• 11. Valproic Acid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of (E)-3-Pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various esters of (E)-3-Pentenoic acid. The selection of an appropriate esterification method is critical and depends on the substrate's sensitivity, the steric hindrance of the alcohol, and the desired scale of the reaction. Four common and effective protocols are presented: Fischer-Speier Esterification, Steglich Esterification, Yamaguchi Esterification, and the Mitsunobu Reaction.

Introduction to Esterification of (E)-3-Pentenoic Acid

(E)-3-Pentenoic acid is an unsaturated carboxylic acid of interest in organic synthesis. Its ester derivatives serve as valuable intermediates in the manufacturing of pharmaceuticals, agrochemicals, and polymers. The presence of the carbon-carbon double bond requires careful selection of reaction conditions to avoid isomerization or side reactions. The following protocols offer a range of options from classical acid catalysis to milder, modern coupling methods.

Comparative Analysis of Esterification Protocols

The choice of esterification protocol significantly impacts reaction efficiency, yield, and substrate compatibility. The following table summarizes typical quantitative data for the esterification of an unsaturated carboxylic acid like (E)-3-Pentenoic acid with a primary alcohol (e.g., ethanol) under various conditions. These values are representative and may vary based on the specific alcohol and reaction scale.

Protocol	Typical Yield (%)	Reaction Time (h)	Temperature (°C)	Key Reagents	Primary Advantages	Primary Disadvantages
Fischer-Speier	60-75%[1]	4-12	80-110 (Reflux)[2]	H₂SO₄ or TsOH	Low cost, simple setup	Harsh acidic conditions, equilibrium limited
Steglich	85-95%[3][4]	2-6	0 to 25	DCC, DMAP	Mild conditions, good for acid-sensitive substrates[5][6]	Byproduct (DCU) removal can be difficult
Yamaguchi	90-98%[7]	1-4	25	2,4,6-Trichlorobenzoyl chloride, Et₃N, DMAP[7][8][9]	High yields, effective for sterically hindered substrates[9]	Reagent is expensive and moisture-sensitive
Mitsunobu	80-95%[10]	1-3	0 to 25	PPh₃, DEAD or DIAD[11]	Mild, stereochemical inversion of alcohol[12][13]	Stoichiometric phosphine (B1218219) oxide byproduct, expensive reagents

Experimental Workflows and Signaling Pathways

General Esterification Workflow

The diagram below illustrates a generalized workflow for the synthesis and purification of an ester of (E)-3-Pentenoic acid.

Caption: A generalized workflow for the esterification of (E)-3-Pentenoic acid.

Signaling Pathways for Key Esterification Mechanisms

The following diagrams illustrate the simplified mechanistic pathways for the Steglich and Yamaguchi esterification reactions.

Caption: Simplified pathway of the Steglich esterification.[5]

Caption: Simplified pathway of the Yamaguchi esterification.[9][14]

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Fischer-Speier Esterification of (E)-3-Pentenoic Acid

This method is a classic, cost-effective procedure suitable for producing simple alkyl esters when the substrates are not acid-sensitive.[2][15][16]

• Materials:

  • (E)-3-Pentenoic acid (1.0 eq)

  • Alcohol (e.g., Ethanol, ≥10 eq, also serves as solvent)

  • Concentrated Sulfuric Acid (H₂SO₄, catalytic, ~5 mol%)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask, reflux condenser, heating mantle, separatory funnel

• Procedure:

  • To a round-bottom flask, add (E)-3-Pentenoic acid and an excess of the alcohol (e.g., 10-20 equivalents).

  • Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

  • Attach a reflux condenser and heat the mixture to a gentle reflux (typically 80-110°C) for 4-12 hours.[2] The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • After cooling to room temperature, remove the excess alcohol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated NaHCO₃ solution (caution: CO₂ evolution), and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester.

  • Purify the crude product by fractional distillation or column chromatography if necessary.

Protocol 2: Steglich Esterification of (E)-3-Pentenoic Acid

This protocol is ideal for substrates that are sensitive to strong acids and for coupling with sterically hindered alcohols.[3][5][6]

• Materials:

  • (E)-3-Pentenoic acid (1.0 eq)

  • Alcohol (1.0-1.5 eq)

  • N,N'-Dicyclohexylcarbodiimide (DCC, 1.1 eq)

  • 4-Dimethylaminopyridine (DMAP, 0.1 eq)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Round-bottom flask, magnetic stirrer, ice bath

• Procedure:

  • Dissolve (E)-3-Pentenoic acid, the alcohol, and a catalytic amount of DMAP in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the mixture to 0°C in an ice bath.

  • Add a solution of DCC in anhydrous DCM dropwise to the cooled mixture with stirring.

  • Allow the reaction to warm to room temperature and stir for 2-6 hours. A white precipitate of dicyclohexylurea (DCU) will form.

  • Monitor the reaction completion by TLC.

  • Filter off the precipitated DCU and wash the solid with a small amount of fresh DCM.

  • Combine the filtrates and wash sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude ester by column chromatography on silica (B1680970) gel.

Protocol 3: Yamaguchi Esterification of (E)-3-Pentenoic Acid

This highly efficient method is particularly effective for creating sterically demanding esters and for macrolactonization, providing excellent yields under mild conditions.[7][8][14]

• Materials:

  • (E)-3-Pentenoic acid (1.0 eq)

  • Alcohol (1.1 eq)

  • 2,4,6-Trichlorobenzoyl chloride (Yamaguchi reagent, 1.0 eq)

  • Triethylamine (B128534) (Et₃N, 1.1 eq)

  • 4-Dimethylaminopyridine (DMAP, 1.2 eq)

  • Anhydrous Toluene or THF

  • Round-bottom flask, magnetic stirrer

• Procedure:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere, dissolve (E)-3-Pentenoic acid in anhydrous toluene.

  • Add triethylamine and stir for 10 minutes at room temperature.

  • Add 2,4,6-trichlorobenzoyl chloride and stir the mixture for 1 hour at room temperature to form the mixed anhydride.

  • In a separate flask, dissolve the alcohol and DMAP in anhydrous toluene.

  • Add the alcohol/DMAP solution to the mixed anhydride solution via cannula or dropping funnel.

  • Stir the reaction mixture at room temperature for 1-4 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with saturated NaHCO₃ solution and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 4: Mitsunobu Reaction for Esterification

The Mitsunobu reaction is a powerful method for achieving esterification with a complete inversion of stereochemistry at the alcohol's chiral center, proceeding under very mild, neutral conditions.[11][12][13]

• Materials:

  • (E)-3-Pentenoic acid (1.2 eq)

  • Alcohol (1.0 eq)

  • Triphenylphosphine (B44618) (PPh₃, 1.5 eq)

  • Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

  • Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

  • Round-bottom flask, magnetic stirrer, ice bath, dropping funnel

• Procedure:

  • Under an inert atmosphere, dissolve the alcohol, (E)-3-Pentenoic acid, and triphenylphosphine in anhydrous THF in a round-bottom flask.

  • Cool the solution to 0°C using an ice bath.

  • Slowly add DEAD or DIAD dropwise via a dropping funnel over 15-20 minutes. An exothermic reaction is often observed.[11]

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-3 hours.

  • Monitor the reaction by TLC for the disappearance of the alcohol starting material.

  • Once complete, concentrate the reaction mixture under reduced pressure.

  • The crude residue will contain the desired ester along with triphenylphosphine oxide and the hydrazine (B178648) byproduct. Purification is typically achieved by flash column chromatography on silica gel. The byproducts can sometimes be partially removed by precipitation from a nonpolar solvent (e.g., diethyl ether/hexane mixture).

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 5. Steglich Esterification [organic-chemistry.org]
• 6. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 7. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jk-sci.com [jk-sci.com]
• 9. Yamaguchi esterification - Wikipedia [en.wikipedia.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 12. glaserr.missouri.edu [glaserr.missouri.edu]
• 13. Mitsunobu Reaction [organic-chemistry.org]
• 14. Yamaguchi Esterification [organic-chemistry.org]
• 15. cerritos.edu [cerritos.edu]
• 16. Fischer Esterification [organic-chemistry.org]

Application Notes and Protocols for the Hydroformylation of 3-Pentenoic Acid Using a Rhodium Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroformylation, also known as oxo synthesis, is a cornerstone of industrial organic chemistry, enabling the conversion of alkenes into aldehydes through the addition of a formyl group and a hydrogen atom across the carbon-carbon double bond.[1] This process is of paramount importance as the resulting aldehydes are versatile intermediates for the synthesis of a wide array of valuable chemicals, including alcohols, carboxylic acids, and amines.[1] In the context of pharmaceutical and fine chemical synthesis, the regioselective hydroformylation of functionalized olefins, such as unsaturated carboxylic acids, offers a direct route to bifunctional molecules that are key building blocks for complex molecular architectures.

This document provides detailed application notes and protocols for the hydroformylation of 3-pentenoic acid utilizing a rhodium-based catalytic system. The focus is on a specific method employing a [Rh(acac)(CO)₂] precursor in conjunction with the bidentate phosphine (B1218219) ligand OrthoDIMPhos. This system has demonstrated notable efficiency and regioselectivity in the hydroformylation of unsaturated carboxylic acids.[2][3]

Reaction Principle and Significance

The rhodium-catalyzed hydroformylation of 3-pentenoic acid yields formyl-pentanoic acid isomers. The control of regioselectivity, dictating the position of the newly introduced formyl group, is a critical aspect of this transformation. The use of specialized ligands, such as OrthoDIMPhos, is instrumental in directing the reaction towards the desired linear or branched aldehyde product.[2][3] The presence of a carboxylic acid moiety in the substrate allows for potential directing effects and requires careful consideration of reaction conditions, such as the use of a base to form the corresponding carboxylate, which can influence catalyst-substrate interactions and thereby impact conversion and selectivity.[4]

Data Presentation

The following table summarizes the quantitative data obtained from the rhodium-catalyzed hydroformylation of 3-pentenoic acid under specific conditions, highlighting the effect of a base on the reaction outcome.

Entry	Substrate	Base	Conversion (%)	l/b Ratio
1	3-Pentenoic acid	DIPEA	>95	3.5
2	3-Pentenoic acid	-	45	1.1

Table 1: Hydroformylation of 3-pentenoic acid with [Rh(acac)(CO)₂]/OrthoDIMPhos catalyst system. Conditions: [Rh(acac)(CO)₂]/OrthoDIMPhos(L2)=1/1.1, [Rh]=1 mM, substrate/Rh 200, 1.0 eq. of diisopropylethylamine (DIPEA) where applicable, 1 ml dichloromethane (B109758), 20 bar syngas (CO/H₂ = 1:1), 40 °C, 96 hours. Conversion and linear-to-branched (l/b) ratio were determined by ¹H NMR spectroscopy.[2]

Experimental Protocols

This section provides a detailed methodology for the hydroformylation of 3-pentenoic acid based on the cited literature.[2]

Materials and Equipment

• Rhodium Precursor: Dicarbonyl(acetylacetonato)rhodium(I) ([Rh(acac)(CO)₂])

• Ligand: OrthoDIMPhos (L2)

• Substrate: 3-Pentenoic acid (predominantly trans-isomer)

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (B128534) (TEA)

• Solvent: Dichloromethane (CH₂Cl₂), anhydrous

• Gases: Syngas (a 1:1 mixture of carbon monoxide and hydrogen), Argon or Nitrogen

• Internal Standard: 1,3,5-Trimethoxybenzene for NMR analysis

• Reactor: High-pressure autoclave equipped with a magnetic stirrer and gas inlet/outlet valves

• Analytical Equipment: Nuclear Magnetic Resonance (NMR) spectrometer

Catalyst Stock Solution Preparation

• In a glovebox or under an inert atmosphere, prepare a stock solution of the rhodium precursor, [Rh(acac)(CO)₂], and the ligand, OrthoDIMPhos, in anhydrous dichloromethane.

• The molar ratio of the rhodium precursor to the ligand should be maintained at 1:1.1.

• The concentration of the rhodium complex ([Rh]) in the final reaction mixture should be 1 mM.

Hydroformylation Reaction Procedure

• Reactor Preparation: Thoroughly dry the high-pressure autoclave and purge it with an inert gas (Argon or Nitrogen).

• Charging the Reactor:

  • Under an inert atmosphere, add the appropriate volume of the catalyst stock solution to the autoclave.

  • Add 3-pentenoic acid to the autoclave. The substrate-to-rhodium catalyst ratio (substrate/Rh) should be 200:1.

  • For reactions requiring a base, add 1.0 equivalent of diisopropylethylamine (DIPEA) or triethylamine (TEA) relative to the substrate.

  • Add a sufficient volume of anhydrous dichloromethane to bring the total reaction volume to 1 ml.

  • If using an internal standard for subsequent analysis, add a known amount of 1,3,5-trimethoxybenzene.

• Reaction Execution:

  • Seal the autoclave and remove it from the inert atmosphere.

  • Pressurize the autoclave with syngas (CO/H₂ = 1:1) to 20 bar.

  • Place the autoclave in a heating block or oil bath preheated to 40 °C.

  • Commence stirring and maintain the reaction at 40 °C for 96 hours.

• Reaction Quenching and Analysis:

  • After 96 hours, cool the autoclave to room temperature.

  • Carefully vent the excess syngas in a well-ventilated fume hood.

  • Open the autoclave and take an aliquot of the reaction mixture for analysis.

  • For NMR analysis, if a base was used in the reaction, it may be necessary to add a small amount of the same base (e.g., 100 µL of DIPEA or TEA) to the NMR sample to ensure consistency in the chemical shifts of the acidic protons.

  • Determine the conversion of 3-pentenoic acid and the regioselectivity (linear-to-branched aldehyde ratio) by ¹H NMR spectroscopy, comparing the integrals of the substrate and product signals relative to the internal standard.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the rhodium-catalyzed hydroformylation of 3-pentenoic acid.

Catalytic Cycle

Caption: Generalized catalytic cycle for rhodium-catalyzed hydroformylation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analytical Identification of (E)-3-Pentenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-3-Pentenoic acid is an unsaturated short-chain fatty acid of interest in various fields, including biochemistry and drug development. Accurate and robust analytical methods are crucial for its identification and quantification in diverse matrices. This document provides detailed application notes and experimental protocols for the analysis of (E)-3-Pentenoic acid using Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

Application Note

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like (E)-3-Pentenoic acid. The method offers high sensitivity and selectivity, making it ideal for identifying and quantifying the analyte in complex mixtures.

For GC-MS analysis of carboxylic acids, derivatization is often employed to increase volatility and improve chromatographic peak shape. Common derivatization approaches include esterification and silylation. However, derivatization-free methods have also been developed, simplifying sample preparation. The choice of method depends on the sample matrix, required sensitivity, and available instrumentation. Mass spectrometry provides definitive identification based on the mass-to-charge ratio (m/z) of the analyte and its fragmentation pattern.

Experimental Protocols

This protocol is adapted from a method for short-chain fatty acids and involves derivatization in an aqueous solution.[1]

Sample Preparation and Derivatization:

• Prepare a standard solution of (E)-3-Pentenoic acid.

• In a reaction tube, combine the sample or standard solution with 125 µL of 20 mM NaOH, 100 µL of pyridine, and 80 µL of isobutanol.

• Adjust the final volume to 650 µL with water.

• Add a boiling chip to prevent foaming.

• Carefully add 50 µL of isobutyl chloroformate to the solution.

• Vortex the mixture to ensure complete reaction.

• The derivatized sample is now ready for GC-MS analysis.

GC-MS Conditions:

• GC System: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: DB-5 capillary column (30 m x 0.32 mm, 0.25 µm film thickness) or similar

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 3 minutes

  • Ramp: 3°C/min to 240°C

  • Hold at 240°C for 3 minutes

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Injection Volume: 1 µL (split or splitless, depending on concentration)

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV

  • Source Temperature: 250°C

  • Mass Range: m/z 40-450

This protocol is based on a direct injection method for short-chain fatty acids.[2][3]

Sample Preparation:

• Extract (E)-3-Pentenoic acid from the sample matrix using a suitable solvent like ethanol.

• Concentrate the extract using alkaline vacuum centrifugation.

• Acidify the sample with succinic acid to improve the volatility of the analyte.

• The sample is now ready for direct injection into the GC-MS.

GC-MS Conditions:

• GC System: Standard GC equipped with a mass spectrometer

• Column: Polar GC column suitable for fatty acid analysis

• Injector Temperature: Optimized for direct injection of acidic samples

• Oven Temperature Program: Optimized to achieve good separation of short-chain fatty acids

• Carrier Gas: Helium

• Injection Volume: 1 µL

• MS Conditions:

  • Ionization Mode: Electron Impact (EI)

  • Detection Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, using characteristic ions of (E)-3-Pentenoic acid.

Quantitative Data

The following table summarizes typical validation parameters for the quantitative analysis of short-chain fatty acids using GC-MS. These values can be used as a reference for a validated method for (E)-3-Pentenoic acid.

Parameter	Acetic Acid	Propionic Acid	Butyric Acid	Reference
Linearity (R²)	> 0.99	> 0.99	> 0.99	[2][3]
Limit of Detection (LOD)	0.3–0.6 µg/mL	0.03–0.12 µg/mL	0.03–0.12 µg/mL	[4]
Recovery	95–117%	95–117%	95–117%	[2][3]
Reproducibility (RSD)	1–4.5%	1–4.5%	1–4.5%	[2][3]

GC-MS Workflow Diagram

Caption: Workflow for GC-MS analysis of (E)-3-Pentenoic acid.

High-Performance Liquid Chromatography (HPLC)

Application Note

High-Performance Liquid Chromatography (HPLC) is a versatile and robust technique for the analysis of (E)-3-Pentenoic acid. It is particularly well-suited for non-volatile or thermally labile compounds. Reversed-phase HPLC (RP-HPLC) is the most common mode used for separating short-chain fatty acids.

In RP-HPLC, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase, typically a mixture of water and a polar organic solvent like acetonitrile (B52724) or methanol. The addition of an acid, such as phosphoric acid or formic acid, to the mobile phase is crucial for suppressing the ionization of the carboxylic acid group, which results in better peak shape and retention. Detection is commonly performed using a UV or Diode Array Detector (DAD) at a low wavelength (around 210 nm) where the carboxyl group absorbs.

Experimental Protocol

Sample Preparation:

• Dissolve the sample containing (E)-3-Pentenoic acid in the mobile phase or a compatible solvent.

• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

HPLC Conditions:

• HPLC System: Standard HPLC system with a UV or DAD detector

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase: A mixture of acetonitrile and water (e.g., 10:90 v/v) containing 0.1% phosphoric acid or formic acid.[5]

• Flow Rate: 0.75 - 1.2 mL/min[5][6]

• Column Temperature: 40°C[6]

• Injection Volume: 10-20 µL

• Detection: UV or DAD at 210 nm[6]

• Run Time: Sufficient to allow for the elution of the analyte and any other components of interest.

Quantitative Data

The following table provides typical validation parameters for the quantitative analysis of short-chain fatty acids by HPLC.

Parameter	Acetic Acid	Propionic Acid	Butyric Acid	Reference
Linearity (R²)	0.9987	0.9985	0.9966	[6]
LOD (mg/mL)	0.14	0.14	0.14	[6]
LOQ (mg/mL)	0.44	0.45	0.43	[6]
Accuracy (%)	76.05	95.60	81.56	[6]

HPLC Workflow Diagram

Caption: Workflow for HPLC analysis of (E)-3-Pentenoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Application Note

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous structural elucidation of (E)-3-Pentenoic acid. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms in the molecule, respectively.

¹H NMR can be used to confirm the presence of the vinyl and methyl protons and the methylene (B1212753) protons adjacent to the double bond and the carboxyl group. The coupling constants between the vinyl protons can confirm the (E)-stereochemistry of the double bond. ¹³C NMR provides information on the number and type of carbon atoms, including the carbonyl carbon of the carboxylic acid and the sp² carbons of the double bond. NMR is generally a non-destructive technique and can also be used for quantitative analysis (qNMR).

Experimental Protocol

Sample Preparation:

• For ¹H NMR, dissolve 2-10 mg of the (E)-3-Pentenoic acid sample in 0.6-1.0 mL of a deuterated solvent (e.g., CDCl₃, D₂O).[7]

• For ¹³C NMR, a more concentrated sample of 10-50 mg is recommended.[7]

• The sample depth in a standard 5 mm NMR tube should be at least 4.5 cm.[7]

• Filter the sample solution through a Pasteur pipette with a cotton or glass wool plug into the NMR tube to remove any particulate matter.[7]

• Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is desired and it is not already present in the solvent.

NMR Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer

• ¹H NMR Experiment:

  • Standard one-pulse experiment.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Experiment:

  • Proton-decoupled experiment.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase and baseline correct the resulting spectrum.

  • Integrate the signals in the ¹H NMR spectrum.

  • Reference the chemical shifts to the internal standard (TMS at 0 ppm).

Spectroscopic Data

Expected ¹H and ¹³C NMR chemical shifts for (E)-3-Pentenoic acid can be predicted or found in spectral databases.[8][9]

NMR Analysis Logical Flow

Caption: Logical flow for NMR analysis of (E)-3-Pentenoic acid.

References

• 1. agilent.com [agilent.com]
• 2. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative analysis of short-chain fatty acids in human plasma and serum by GC–MS | Semantic Scholar [semanticscholar.org]
• 5. ijer.ut.ac.ir [ijer.ut.ac.ir]
• 6. mdpi.com [mdpi.com]
• 7. How to make an NMR sample [chem.ch.huji.ac.il]
• 8. spectrabase.com [spectrabase.com]
• 9. 3-Pentenoic acid | C5H8O2 | CID 21263 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Unsaturated Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of unsaturated carboxylic acids using reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection after pre-column derivatization.

Introduction

Unsaturated carboxylic acids, particularly unsaturated fatty acids (UFAs), are crucial molecules in various biological processes and are key components in pharmaceutical and nutraceutical product development. Accurate and sensitive quantification of these compounds is essential for research, quality control, and formulation development. Due to the lack of a strong chromophore in most unsaturated carboxylic acids, direct detection by UV-Vis spectrophotometry is often challenging. Pre-column derivatization with a UV-active agent significantly enhances detection sensitivity. This application note details a robust method for the analysis of unsaturated carboxylic acids using 2,4'-dibromoacetophenone (B128361) as a derivatizing agent, followed by RP-HPLC with UV detection.

Experimental Protocols

Sample Preparation from Biological Matrices

This protocol is suitable for samples such as milk or intestinal digesta.

• Hydrolysis:

  • To your sample, add 2 mol L⁻¹ NaOH.

  • Heat the mixture to hydrolyze the lipids and release the fatty acids.

• Acidification and Extraction:

  • Cool the hydrolysate and acidify to a pH of approximately 2 using a suitable acid.

  • Extract the free fatty acids with dichloromethane.

  • Pool the organic extracts and dry them under a stream of nitrogen.

Pre-Column Derivatization with 2,4'-Dibromoacetophenone

This procedure attaches a UV-active tag to the carboxylic acid functional group.

• Reagents:

  • 2,4'-Dibromoacetophenone solution

  • Triethylamine (B128534) (catalyst)

  • Acetonitrile (B52724) (HPLC grade)

• Procedure:

  • Reconstitute the dried fatty acid extract in a suitable volume of acetonitrile.

  • Add an excess of the 2,4'-dibromoacetophenone derivatizing agent.

  • Add triethylamine to catalyze the reaction.

  • Incubate the reaction mixture. The reaction is typically carried out at a slightly elevated temperature (e.g., 70°C) for about 30 minutes.

  • After incubation, cool the sample to room temperature.

  • The sample is now ready for HPLC analysis. An aliquot is injected into the HPLC system.

HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• HPLC Conditions:

  • Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase:

    • Solvent A: Acetonitrile

    • Solvent B: Water

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 260 nm.

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

• Gradient Elution Program: A gradient of acetonitrile and water is commonly used for the separation of the derivatized fatty acids.

Data Presentation

Table 1: HPLC Gradient Program

Time (minutes)	% Acetonitrile (A)	% Water (B)
0.0	70	30
20.0	90	10
25.0	100	0
30.0	100	0
30.1	70	30
35.0	70	30

Table 2: Quantitative Data Summary

This table summarizes the typical retention times and performance data for the analysis of selected unsaturated carboxylic acids. Actual retention times may vary depending on the specific HPLC system, column, and exact mobile phase conditions. The low detection limits highlight the sensitivity of this method.

Unsaturated Carboxylic Acid	Retention Time (min)	Limit of Detection (LOD)	Linearity (R²)
Oleic Acid (C18:1)	~18.5	0.5 pg	>0.998
Linoleic Acid (C18:2)	~17.2	0.4 pg	>0.999
α-Linolenic Acid (C18:3)	~16.1	0.3 pg	>0.999
Arachidonic Acid (C20:4)	~15.5	0.3 pg	>0.998
Eicosapentaenoic Acid (EPA, C20:5)	~14.8	0.2 pg	>0.999
Docosahexaenoic Acid (DHA, C22:6)	~13.9	0.2 pg	>0.999

Mandatory Visualization

Caption: Experimental workflow for HPLC analysis of unsaturated carboxylic acids.

Conclusion

The described HPLC method with pre-column derivatization using 2,4'-dibromoacetophenone is a sensitive, reliable, and robust approach for the quantitative analysis of unsaturated carboxylic acids in various samples. The use of a C18 reverse-phase column with a gradient elution of acetonitrile and water allows for excellent separation of a wide range of these compounds. This application note provides a comprehensive protocol and performance data to aid researchers, scientists, and drug development professionals in implementing this method for their analytical needs.

Application Note: 1H NMR Analysis for Structure Confirmation of (E)-3-Pentenoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

(E)-3-Pentenoic acid is a short-chain unsaturated fatty acid with potential applications in various fields, including the synthesis of pharmaceuticals and flavor chemistry. Accurate structural confirmation is a critical step in its synthesis and quality control. Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound, making it an ideal method for the structural verification of (E)-3-pentenoic acid. This application note provides a detailed protocol for the ¹H NMR analysis of (E)-3-pentenoic acid and guidance on interpreting the resulting spectrum to confirm its structure and stereochemistry.

Principle

¹H NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, protons (¹H nuclei) can exist in different spin states. By applying a radiofrequency pulse, these nuclei can be excited to a higher energy state. As they relax back to their ground state, they emit a signal that is detected by the NMR spectrometer. The frequency of this signal, known as the chemical shift (δ), is highly sensitive to the local electronic environment of the proton. This allows for the differentiation of protons in various parts of a molecule.

Furthermore, the interaction between neighboring protons, known as spin-spin coupling, causes the splitting of NMR signals into characteristic patterns (multiplicities). The magnitude of this splitting, the coupling constant (J), provides information about the connectivity of atoms and the dihedral angles between protons, which is crucial for determining stereochemistry, such as the E (trans) configuration of the double bond in (E)-3-pentenoic acid.

Experimental Protocol

This section outlines the necessary steps for preparing a sample of (E)-3-pentenoic acid and acquiring a high-quality ¹H NMR spectrum.

Materials and Equipment:

• (E)-3-Pentenoic acid sample

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% v/v tetramethylsilane (B1202638) (TMS)

• NMR tube (5 mm diameter)

• Pipettes and vials

• NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation:

• Accurately weigh approximately 5-10 mg of the (E)-3-pentenoic acid sample into a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing TMS to the vial.

• Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

Instrumental Parameters:

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

Parameter	Recommended Value
Spectrometer Frequency	400 MHz
Solvent	CDCl₃
Temperature	298 K (25 °C)
Pulse Program	Standard 1D proton
Number of Scans	16-64
Relaxation Delay	1.0 - 2.0 seconds
Acquisition Time	3-4 seconds
Spectral Width	12-16 ppm

Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID) signal.

• Phase correct the resulting spectrum to obtain pure absorption peaks.

• Calibrate the chemical shift scale by setting the TMS signal to 0.00 ppm.

• Integrate the signals to determine the relative number of protons corresponding to each peak.

• Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons in the (E)-3-pentenoic acid molecule.

Data Presentation: Expected ¹H NMR Data

The following table summarizes the expected ¹H NMR spectral data for (E)-3-pentenoic acid. The chemical shifts (δ) are reported in parts per million (ppm) relative to TMS.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-5 (CH₃)	~1.70	Doublet of triplets	J₅,₄ ≈ 6.9, J₅,₃ ≈ 1.5	3H
H-2 (CH₂)	~3.15	Doublet	J₂,₃ ≈ 7.1	2H
H-3 (=CH)	~5.55	Doublet of quartets	J₃,₄ ≈ 15.3, J₃,₂ ≈ 7.1	1H
H-4 (=CH)	~5.75	Doublet of quartets	J₄,₃ ≈ 15.3, J₄,₅ ≈ 6.9	1H
-COOH	~11.5-12.0	Broad singlet	-	1H

Note: The chemical shift of the carboxylic acid proton (-COOH) can be variable and may exchange with residual water in the solvent, leading to a broader signal.

Structure Confirmation Workflow

The following diagram illustrates the logical workflow for confirming the structure of (E)-3-pentenoic acid using the acquired ¹H NMR data.

Caption: Workflow for the confirmation of (E)-3-pentenoic acid structure.

Interpretation and Discussion

The key to confirming the structure of (E)-3-pentenoic acid lies in the detailed analysis of the olefinic protons (H-3 and H-4).

• Chemical Shifts: The protons on the double bond (H-3 and H-4) are expected to resonate in the downfield region (~5.5-5.8 ppm) due to the deshielding effect of the π-electrons. The methylene (B1212753) protons adjacent to the carbonyl group (H-2) are also deshielded and appear around 3.15 ppm. The methyl protons (H-5) are in a more shielded environment and resonate upfield at approximately 1.70 ppm. The carboxylic acid proton is highly deshielded and appears as a broad singlet at a very downfield chemical shift.

• Integration: The relative integration of the signals should correspond to the number of protons in each environment: 3H for the methyl group, 2H for the methylene group, 1H for each of the olefinic protons, and 1H for the carboxylic acid proton.

• Multiplicity and Coupling Constants: The splitting patterns are crucial for confirming the connectivity.

  • The H-5 signal is a doublet of triplets due to coupling with H-4 (doublet) and H-3 (triplet-like, though technically a quartet with a small coupling constant).

  • The H-2 signal is a doublet due to coupling with H-3.

  • The H-3 and H-4 signals are doublets of quartets. They split each other into doublets, and are further split by the adjacent methylene (H-2) and methyl (H-5) protons, respectively.

  • Crucially, the large coupling constant between H-3 and H-4 (J ≈ 15.3 Hz) is characteristic of a trans (or E) configuration of the double bond. A cis (or Z) isomer would exhibit a much smaller coupling constant (typically in the range of 6-12 Hz).

Conclusion

¹H NMR spectroscopy is an indispensable tool for the unambiguous structure confirmation of (E)-3-pentenoic acid. By following the detailed protocol and carefully analyzing the chemical shifts, integration, multiplicities, and particularly the coupling constants of the olefinic protons, researchers can confidently verify the identity, purity, and stereochemistry of their synthesized or isolated compound. This ensures the quality and reliability of the material for its intended applications in research, development, and production.

Application Notes and Protocols: Trans-3-Pentenoic Acid in Biochemical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trans-3-pentenoic acid is an unsaturated short-chain fatty acid that holds potential as a tool in biochemical and metabolic research.[1][2] While direct studies on its specific applications are emerging, its structural similarity to other short-chain fatty acids, known to modulate cellular metabolism, suggests its utility as a metabolic probe, particularly in the study of fatty acid oxidation.[3][4] These application notes provide an overview of the hypothesized biochemical actions of trans-3-pentenoic acid, alongside detailed protocols for its investigation.

Postulated Mechanism of Action: Inhibition of Fatty Acid β-Oxidation

Based on studies of analogous compounds such as 4-pentenoic acid, it is hypothesized that trans-3-pentenoic acid may act as an inhibitor of mitochondrial fatty acid β-oxidation.[3][5] The proposed mechanism involves its conversion to a reactive coenzyme A (CoA) thioester, which could then interfere with key enzymes in the β-oxidation spiral. A potential target is 3-ketoacyl-CoA thiolase, an enzyme crucial for the final step of each β-oxidation cycle.[3] Inhibition of this enzyme would lead to the accumulation of fatty acyl-CoA intermediates and a subsequent decrease in cellular energy production from fats.

Potential Research Applications

• Metabolic Probe: Investigating the regulation and dynamics of fatty acid oxidation in various cell types and tissues.

• Drug Discovery: Serving as a lead compound or a tool for screening new drugs targeting fatty acid metabolism, with potential applications in metabolic diseases such as diabetes and obesity.

• Cellular Energetics: Studying the interplay between fatty acid metabolism and other energy-producing pathways, such as glycolysis and the Krebs cycle.

Quantitative Data Summary

Currently, there is a lack of published quantitative data (e.g., IC50, Ki) specifically for the inhibitory effects of trans-3-pentenoic acid on β-oxidation enzymes. The following table provides a template for how such data could be presented once determined experimentally.

Parameter	Enzyme	Test System	Value
IC50	3-ketoacyl-CoA thiolase	Isolated rat liver mitochondria	To be determined
Ki	3-ketoacyl-CoA thiolase	Recombinant human enzyme	To be determined
Effect on OCR	-	Seahorse XF Analyzer (Hepatocytes)	To be determined

Experimental Protocols

Protocol 1: In Vitro Assay for Inhibition of Fatty Acid β-Oxidation in Isolated Mitochondria

This protocol describes a method to assess the inhibitory effect of trans-3-pentenoic acid on fatty acid oxidation in isolated mitochondria by measuring the consumption of a radiolabeled fatty acid substrate.

Materials:

• Isolated mitochondria (e.g., from rat liver)

• Trans-3-pentenoic acid

• [1-¹⁴C]Palmitic acid

• Bovine serum albumin (fatty acid-free)

• Assay buffer (containing KH₂PO₄, MgCl₂, KCl, and HEPES)

• Cofactors (ATP, CoA, L-carnitine, NAD+, FAD)

• Perchloric acid

• Scintillation cocktail and vials

• Spectrophotometer

Procedure:

• Mitochondrial Preparation: Isolate mitochondria from fresh tissue (e.g., rat liver) using standard differential centrifugation methods. Determine the protein concentration using a Bradford or BCA assay.

• Substrate Preparation: Prepare a stock solution of [1-¹⁴C]palmitic acid complexed to fatty acid-free BSA.

• Incubation: In a reaction tube, combine the assay buffer, cofactors, and isolated mitochondria (final protein concentration of 0.5-1.0 mg/mL).

• Inhibitor Addition: Add varying concentrations of trans-3-pentenoic acid (e.g., 0.1, 1, 10, 100 µM) or vehicle control to the reaction tubes.

• Initiation of Reaction: Start the reaction by adding the [1-¹⁴C]palmitic acid-BSA complex. Incubate at 37°C with gentle shaking for a defined period (e.g., 15-30 minutes).

• Termination of Reaction: Stop the reaction by adding a final concentration of 0.6 M perchloric acid. This will precipitate proteins and trap the ¹⁴CO₂ produced.

• Measurement of ¹⁴CO₂: Transfer the supernatant to a sealed vial containing a CO₂ trapping agent (e.g., a filter paper soaked in NaOH). Acidify the remaining pellet with a stronger acid to release all trapped ¹⁴CO₂. Allow the CO₂ to be trapped for 1-2 hours.

• Scintillation Counting: Transfer the filter paper to a scintillation vial with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the rate of fatty acid oxidation based on the amount of ¹⁴CO₂ produced. Determine the IC50 value of trans-3-pentenoic acid by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 2: Seahorse XF Analyzer Assay for Cellular Respiration

This protocol measures the effect of trans-3-pentenoic acid on the oxygen consumption rate (OCR), an indicator of mitochondrial respiration, in live cells.

Materials:

• Seahorse XF Analyzer

• Seahorse XF Cell Culture Microplates

• Adherent cells (e.g., C2C12 myotubes, HepG2 hepatocytes)

• Trans-3-pentenoic acid

• Seahorse XF Base Medium supplemented with L-glutamine, glucose, and sodium pyruvate

• Long-chain fatty acid substrate (e.g., palmitate-BSA conjugate)

• Inhibitors for mitochondrial stress test (e.g., oligomycin, FCCP, rotenone/antimycin A)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF Cell Culture Microplate at an appropriate density and allow them to adhere and grow.

• Assay Medium Preparation: The day of the assay, replace the culture medium with Seahorse XF Base Medium supplemented with the desired substrates (e.g., glucose, glutamine, and palmitate-BSA). Equilibrate the plate in a non-CO₂ incubator at 37°C for 1 hour.

• Compound Plate Preparation: Prepare a utility plate with the compounds to be injected during the assay. This will include trans-3-pentenoic acid, vehicle control, and the mitochondrial stress test inhibitors.

• Seahorse XF Analyzer Assay:

  • Load the sensor cartridge and the cell plate into the Seahorse XF Analyzer.

  • Perform an initial measurement of the basal OCR and extracellular acidification rate (ECAR).

  • Inject trans-3-pentenoic acid or vehicle and monitor the change in OCR.

  • Subsequently, inject the mitochondrial stress test compounds (oligomycin, FCCP, and rotenone/antimycin A) to assess various parameters of mitochondrial function, such as ATP production, maximal respiration, and spare respiratory capacity.

• Data Analysis: Normalize the OCR data to cell number or protein content. Analyze the data to determine the effect of trans-3-pentenoic acid on basal respiration, ATP-linked respiration, and maximal respiratory capacity in the presence of a fatty acid substrate.

Visualizations

Signaling Pathway: Hypothesized Inhibition of β-Oxidation

The following diagram illustrates the potential point of intervention of trans-3-pentenoic acid in the mitochondrial fatty acid β-oxidation pathway.

Caption: Hypothesized inhibition of 3-ketoacyl-CoA thiolase by trans-3-pentenoyl-CoA.

Experimental Workflow: Investigating Metabolic Effects

This diagram outlines the general workflow for characterizing the metabolic effects of trans-3-pentenoic acid.

Caption: General workflow for studying trans-3-pentenoic acid's metabolic impact.

References

• 1. chemimpex.com [chemimpex.com]
• 2. TRANS-3-PENTENOIC ACID | CAS#:1617-32-9 | Chemsrc [chemsrc.com]
• 3. Metabolism of 4-pentenoic acid and inhibition of thiolase by metabolites of 4-pentenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of pentanoic acid and 4-pentenoic acid on the intracellular fluxes of acetyl coenzyme A in Tetrahymena - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitors of fatty acid oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and Evaluation of (E)-3-Pentenoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of ester and amide derivatives of (E)-3-Pentenoic acid and their subsequent evaluation for potential biological activity. The information is intended to guide researchers in the development of novel compounds for further investigation in drug discovery.

Introduction

(E)-3-Pentenoic acid is an unsaturated carboxylic acid that serves as a versatile starting material for the synthesis of a variety of derivatives.[1] The modification of the carboxylic acid group into esters and amides allows for the systematic exploration of structure-activity relationships, which is a cornerstone of medicinal chemistry. Derivatives of fatty acids are known to possess a wide range of biological activities, including antimicrobial and anti-inflammatory properties.[2][3][4][5][6] This document outlines the synthesis of a focused library of (E)-3-Pentenoic acid derivatives and protocols for their preliminary biological screening.

Synthesis of (E)-3-Pentenoic Acid Derivatives

The primary methods for derivatizing the carboxylic acid moiety of (E)-3-Pentenoic acid are esterification and amidation.

Protocol 1: Fischer Esterification of (E)-3-Pentenoic Acid

This protocol describes the synthesis of ethyl (E)-3-pentenoate, a representative ester derivative. The Fischer esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol.[7]

Materials:

• (E)-3-Pentenoic acid

• Ethanol (B145695) (absolute)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Standard laboratory glassware

Procedure:

• In a 100 mL round-bottom flask, combine (E)-3-Pentenoic acid (1.0 eq), absolute ethanol (10 eq), and a catalytic amount of concentrated sulfuric acid (0.1 eq).

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess ethanol under reduced pressure.

• Dissolve the residue in diethyl ether (50 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2 x 25 mL), saturated sodium bicarbonate solution (2 x 25 mL), and brine (1 x 25 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl (E)-3-pentenoate.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to obtain the pure ester.

Protocol 2: Amidation of (E)-3-Pentenoic Acid using a Coupling Agent

This protocol describes the synthesis of N-benzyl-(E)-3-pentenamide, a representative amide derivative, using a peptide coupling reagent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

Materials:

• (E)-3-Pentenoic acid

• Benzylamine (B48309)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• 1M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• Dissolve (E)-3-Pentenoic acid (1.0 eq) in anhydrous DMF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add HATU (1.1 eq) and DIPEA (2.0 eq) to the solution and stir for 15 minutes at room temperature.

• Add benzylamine (1.0 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate (50 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl (2 x 25 mL), saturated sodium bicarbonate solution (2 x 25 mL), and brine (1 x 25 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to obtain the pure N-benzyl-(E)-3-pentenamide.

Biological Evaluation of (E)-3-Pentenoic Acid Derivatives

The synthesized derivatives can be screened for various biological activities. Based on the known activities of other fatty acid derivatives, initial screening should focus on antimicrobial and anti-inflammatory properties.

Hypothetical Antimicrobial Activity Data

The following table presents hypothetical Minimum Inhibitory Concentration (MIC) data for a series of (E)-3-Pentenoic acid derivatives against common bacterial strains. This data is for illustrative purposes to guide the expected outcomes of a screening campaign. The antimicrobial activity of fatty acids and their derivatives is influenced by factors such as chain length and the nature of the functional group.[3][4]

Compound ID	Derivative Type	R Group	Staphylococcus aureus MIC (µg/mL)	Escherichia coli MIC (µg/mL)
PA-01	Ester	Methyl	128	>256
PA-02	Ester	Ethyl	64	>256
PA-03	Ester	Propyl	32	256
PA-04	Ester	Butyl	16	128
PA-05	Amide	Methyl	64	128
PA-06	Amide	Ethyl	32	64
PA-07	Amide	Propyl	16	32
PA-08	Amide	Butyl	8	16

Hypothetical Anti-inflammatory Activity Data

The anti-inflammatory potential of the derivatives can be assessed by measuring the inhibition of pro-inflammatory cytokines, such as TNF-α, in lipopolysaccharide (LPS)-stimulated macrophages. Short-chain fatty acids and their derivatives have been shown to modulate inflammatory responses.[8][9] The following table provides hypothetical IC50 values for the inhibition of TNF-α production.

Compound ID	Derivative Type	R Group	TNF-α Inhibition IC50 (µM)
PA-01	Ester	Methyl	75.2
PA-02	Ester	Ethyl	62.5
PA-03	Ester	Propyl	48.9
PA-04	Ester	Butyl	35.1
PA-05	Amide	Methyl	55.8
PA-06	Amide	Ethyl	41.3
PA-07	Amide	Propyl	29.7
PA-08	Amide	Butyl	18.4

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the overall experimental workflow and a key signaling pathway potentially modulated by the synthesized derivatives.

Caption: Experimental workflow for the synthesis and biological screening of (E)-3-Pentenoic acid derivatives.

The anti-inflammatory effects of fatty acid derivatives are often mediated through the modulation of key signaling pathways involved in the inflammatory response, such as the NF-κB pathway.

Caption: Proposed mechanism of anti-inflammatory action via inhibition of the NF-κB signaling pathway.

Conclusion

The protocols and information provided herein offer a framework for the synthesis and preliminary biological evaluation of novel derivatives of (E)-3-Pentenoic acid. The systematic derivatization and screening approach will enable the identification of lead compounds with potential therapeutic applications as antimicrobial or anti-inflammatory agents. Further optimization of hit compounds and in-depth mechanistic studies will be crucial for their development as drug candidates.

References

• 1. Therapeutic effect of the endogenous fatty acid amide, palmitoylethanolamide, in rat acute inflammation: inhibition of nitric oxide and cyclo-oxygenase systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Antibacterial fatty acids: An update of possible mechanisms of action and implications in the development of the next-generation of antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. NF-κB - Wikipedia [en.wikipedia.org]
• 9. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Fatty Acid Esterification Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the esterification of fatty acids.

Troubleshooting Guide

Issue 1: Low or No Ester Yield

Potential Cause	Troubleshooting Step	Explanation
Presence of Water	Ensure all reactants (fatty acids, alcohol) and solvents are anhydrous. Use a drying agent like molecular sieves or perform the reaction under an inert, dry atmosphere.[1][2][3] For reactions that produce water, employ methods for its continuous removal.[3][4]	Water can shift the reaction equilibrium back towards the reactants (hydrolysis), thereby reducing the ester yield.[3][5][6][7] Even small amounts of water can poison the catalyst.[5][6]
Catalyst Inactivity or Insufficient Amount	Verify the catalyst's activity and use the appropriate concentration. For acid catalysis, common catalysts include sulfuric acid, hydrochloric acid, or solid acid catalysts like Amberlyst-15.[8][9][10] For base-catalyzed transesterification, sodium hydroxide (B78521), potassium hydroxide, or sodium methoxide (B1231860) are effective.[11][12]	The catalyst is crucial for accelerating the reaction. An inactive or insufficient amount of catalyst will result in a slow or incomplete reaction.
Suboptimal Reaction Temperature	Optimize the reaction temperature. For many acid-catalyzed esterifications, temperatures between 60-110°C are common.[3] Increasing the temperature generally increases the reaction rate.[5][6] However, excessively high temperatures can lead to side reactions or degradation.[8]	The rate of esterification is temperature-dependent. A temperature that is too low will result in a very slow reaction rate.[8]
Incorrect Molar Ratio of Reactants	Use an excess of one reactant, typically the alcohol, to drive the equilibrium towards product formation.[3] The alcohol can often serve as the solvent to ensure a large excess.[3]	According to Le Chatelier's principle, increasing the concentration of a reactant will shift the equilibrium to favor the formation of products.
Insufficient Reaction Time	Monitor the reaction progress using techniques like Thin-Layer Chromatography (TLC) to ensure it has reached completion.[3] Reaction times can vary significantly based on the specific reactants and conditions.	Esterification is an equilibrium reaction and may require several hours to reach completion.

Issue 2: Formation of Soap Byproducts (in Base-Catalyzed Reactions)

Potential Cause	Troubleshooting Step	Explanation
High Free Fatty Acid (FFA) Content in Starting Material	If the FFA content is high (typically >1-2%), a two-step process is recommended.[5][8][10] First, use an acid-catalyzed esterification to convert FFAs to esters, followed by a base-catalyzed transesterification.[1][5][7][10]	Base catalysts react with free fatty acids to form soaps, which consumes the catalyst and makes the separation of the desired ester from glycerol (B35011) difficult.[1][5][7][8]
Presence of Water	Ensure all reactants and equipment are dry.	Water can hydrolyze the triglycerides to form free fatty acids, which then react with the base catalyst to form soap.

Issue 3: Difficulty in Product Separation/Purification

Potential Cause	Troubleshooting Step	Explanation
Emulsion Formation	This is often caused by soap formation in base-catalyzed reactions. Address the root cause by minimizing FFA content. If an emulsion has formed, washing with a brine solution can help break it.	Soaps act as emulsifying agents, making the separation of the organic and aqueous layers challenging.
Catalyst Removal	For homogeneous catalysts like sulfuric acid or sodium hydroxide, neutralization and subsequent aqueous washes are necessary.[13] Heterogeneous (solid) catalysts can be removed by simple filtration.[9][10]	Residual catalyst can contaminate the final product and interfere with downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the key parameters to optimize for a successful esterification reaction?

The primary parameters to optimize are:

• Reactant Molar Ratio: Using an excess of the alcohol is a common strategy to maximize ester yield.[3]

• Catalyst Type and Concentration: The choice between acid and base catalysts depends on the free fatty acid content of your starting material. The concentration of the catalyst also needs to be optimized for reaction efficiency.[5][8]

• Temperature: The reaction rate is highly dependent on temperature.[5][6]

• Reaction Time: Sufficient time must be allowed for the reaction to reach equilibrium.

• Water Content: The presence of water is detrimental to esterification and should be minimized.[1][3][5][6][7]

Q2: How can I effectively remove water from my reaction?

Effective water removal is crucial for driving the reaction to completion. Common methods include:

• Azeotropic Distillation: Using a Dean-Stark trap with a solvent that forms an azeotrope with water (e.g., toluene) is a highly effective method.[3]

• Use of a Drying Agent: Adding a desiccant like molecular sieves directly to the reaction mixture can absorb the water as it is formed.[3]

• Concentrated Acid Catalyst as a Dehydrating Agent: Concentrated sulfuric acid not only acts as a catalyst but also as a dehydrating agent.[3]

Q3: When should I use an acid catalyst versus a base catalyst?

• Acid Catalysis: This is preferred for starting materials with a high content of free fatty acids (FFAs), as it converts FFAs into esters.[1][5][7] It is also used for the direct esterification of carboxylic acids with alcohols.

• Base Catalysis: This is highly efficient for the transesterification of triglycerides with low FFA content (ideally less than 1-2%).[5][8] It is generally faster than acid catalysis.[8]

Q4: My starting oil has a high free fatty acid content. What is the best approach?

For oils with high FFA content, a two-step process is generally recommended:

• Acid-catalyzed pre-treatment: This step esterifies the free fatty acids to fatty acid methyl esters (FAMEs).[1][5][7][10]

• Base-catalyzed transesterification: After the FFA content is reduced, a base catalyst can be used to efficiently convert the remaining triglycerides to FAMEs.[10]

Q5: What are the advantages of using a heterogeneous (solid) acid catalyst?

Solid acid catalysts, such as Amberlyst-15, offer several benefits:

• Easy Separation: They can be easily removed from the reaction mixture by filtration.[9][10]

• Reusability: They can often be regenerated and reused, making the process more cost-effective and environmentally friendly.[10]

• Reduced Corrosion: They are generally less corrosive to equipment compared to strong mineral acids like sulfuric acid.[9][10]

Data Presentation: Optimized Reaction Conditions

The following tables summarize optimized conditions found in the literature for different esterification systems.

Table 1: Acid-Catalyzed Esterification of Oleic Acid

Parameter	Optimized Value	Reference
Temperature	55 °C	[5][6]
Catalyst (H₂SO₄)	3 wt %	[5][6]
Methanol (B129727) to Oil Molar Ratio	9:1	[5][6]
Co-solvent (DEE)	20 mL/100 g of oil	[5][6]
Reaction Time	75 min	[5][6]
Resulting FFA Conversion	95%	[5][6]

Table 2: Base-Catalyzed Transesterification of Safflower Oil

Parameter	Optimized Value	Reference
Temperature	60 °C	[12]
Catalyst (Sodium Methoxide)	1.00%	[12]
Oil to Methanol Molar Ratio	1:6	[12]
Stirring Rate	600 rpm	[12]
Resulting Biodiesel Yield	98%	[12]

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification of Fatty Acids

This protocol is a general guideline for the esterification of a fatty acid with methanol using sulfuric acid as a catalyst.

Materials:

• Fatty acid or oil with high FFA content

• Anhydrous methanol

• Concentrated sulfuric acid (98%)

• Solvent (e.g., toluene (B28343), optional for azeotropic water removal)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Dean-Stark trap (optional)

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

Procedure:

• To a round-bottom flask, add the fatty acid and a molar excess of anhydrous methanol. A common ratio is 1:6 to 1:9 fatty acid to methanol.

• With stirring, slowly add the sulfuric acid catalyst. A typical concentration is 1-3% by weight of the fatty acid.

• If using a Dean-Stark trap for water removal, add toluene to the flask.

• Assemble the reflux apparatus.

• Heat the mixture to reflux (typically 60-80°C) with vigorous stirring.

• Monitor the reaction progress by TLC. The reaction is complete when the fatty acid spot is no longer visible.

• Cool the reaction mixture to room temperature.

• If a solvent was used, remove it under reduced pressure.

• Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the ester as needed, for example, by distillation or chromatography.

Protocol 2: Base-Catalyzed Transesterification of Triglycerides

This protocol is a general method for the transesterification of oils with low FFA content using sodium hydroxide as a catalyst.

Materials:

• Triglyceride oil (low FFA content)

• Anhydrous methanol

• Sodium hydroxide (NaOH) pellets

• Dilute acetic acid or hydrochloric acid for neutralization

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

Procedure:

• Prepare the sodium methoxide catalyst by carefully dissolving NaOH in anhydrous methanol in a separate flask. A typical concentration is 0.5-1% NaOH by weight of the oil. This reaction is exothermic and should be done with caution.

• Add the oil to a round-bottom flask and heat to the desired reaction temperature (e.g., 60°C) with stirring.

• Add the prepared sodium methoxide solution to the heated oil.

• Maintain the reaction at the set temperature with vigorous stirring for the optimized reaction time (e.g., 1-2 hours).

• After the reaction is complete, cool the mixture to room temperature. A glycerol layer should separate at the bottom.

• Transfer the mixture to a separatory funnel and allow the layers to fully separate.

• Drain the lower glycerol layer.

• Wash the upper ester layer with a dilute acid solution to neutralize any remaining catalyst, followed by washes with water and brine until the washings are neutral.

• Dry the ester layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove any residual methanol under reduced pressure.

Visualizations

Caption: General experimental workflow for fatty acid esterification.

Caption: Troubleshooting decision tree for low ester yield.

References

• 1. mdpi.com [mdpi.com]
• 2. aocs.org [aocs.org]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Acid-Catalyzed Esterification [springboardbiodiesel.com]
• 8. Trends in Widely Used Catalysts for Fatty Acid Methyl Esters (FAME) Production: A Review [mdpi.com]
• 9. 255e Solid Acid Catalyzed Esterification of Free Fatty Acids in Oil Using Co2 Enhanced Media [skoge.folk.ntnu.no]
• 10. Two-Step Esterification Process of Palm Fatty Acid Distillate Using Soaking Coupled with Ultrasound: Process Optimization and Reusable Solid Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. reddit.com [reddit.com]

Technical Support Center: (E)-3-Pentenoic Acid Synthesis

Welcome to the technical support center for the synthesis of (E)-3-Pentenoic acid. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you optimize your synthesis and improve yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing (E)-3-Pentenoic acid with high stereoselectivity?

A1: Several methods can be employed, but for high (E)-selectivity, the most effective routes include:

• Modified Knoevenagel Condensation: This method involves the condensation of an aldehyde with malonic acid. It is reported to produce (E)-alk-3-enoic acids with high yields (85–90%) and excellent stereoselectivity (98–99%).[1]

• Johnson-Claisen Rearrangement: This reaction uses an allylic alcohol and an orthoester to form a γ,δ-unsaturated ester, which can then be hydrolyzed to the desired acid.[2][3][4] It is a powerful method for forming carbon-carbon bonds.

• Wittig Reaction: The Wittig reaction, particularly with stabilized phosphonium (B103445) ylides, can favor the formation of (E)-alkenes.[5][6] However, achieving high selectivity may require careful optimization of reagents and reaction conditions.

Q2: My Wittig reaction is giving a mixture of (E) and (Z) isomers. How can I improve the (E)-selectivity?

A2: To favor the (E)-isomer in a Wittig reaction, use a stabilized ylide. Stabilized ylides (e.g., those with an adjacent electron-withdrawing group like an ester) are less reactive and their reactions are typically thermodynamically controlled, leading to the more stable (E)-alkene.[5][7] Running the reaction in a non-polar solvent and avoiding lithium-based reagents can also improve (E)-selectivity.

Q3: Can I perform a Wittig reaction on a substrate that already contains a carboxylic acid?

A3: It is challenging. The acidic proton of the carboxylic acid can quench the ylide, which is a strong base.[8] To overcome this, you can either protect the carboxylic acid group (e.g., as an ester) before the reaction and deprotect it afterward, or use a large excess of a weak base like sodium bicarbonate in an aqueous medium, which can deprotonate the phosphonium salt while the carboxylic acid exists as a carboxylate.[8]

Q4: What are the typical byproducts in the carbonylation route from butadiene?

A4: The carbonylation of butadiene can be an effective industrial route. However, a common and problematic byproduct is chlorovaleric acid, which can contaminate the final product.[9] Special distillation conditions, such as heating between 180°C and 220°C, can be used to decompose the chlorovaleric acid into HCl and valerolactone for easier removal.[9]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (E)-3-Pentenoic acid.

Problem: Low Overall Yield

Potential Cause	Suggested Solution
Incomplete Reaction	Monitor the reaction progress using TLC or GC/MS. If the reaction has stalled, consider increasing the temperature, extending the reaction time, or adding more reagent.
Side Reactions	Re-evaluate your reaction conditions. For Wittig reactions, ensure anhydrous conditions to prevent ylide quenching. For Claisen rearrangements, high temperatures can sometimes lead to decomposition.[2][4]
Product Loss During Workup	Ensure the pH is correctly adjusted during extraction. (E)-3-Pentenoic acid is soluble in the aqueous layer under basic conditions and in the organic layer under acidic conditions. Minimize emulsion formation during extraction.
Purification Issues	(E)-3-Pentenoic acid has a boiling point of around 192-194°C.[10] Ensure your distillation or chromatography parameters are optimized to prevent product loss.

Problem: Poor (E/Z) Stereoselectivity

Potential Cause	Suggested Solution
Incorrect Wittig Ylide	For high (E) selectivity, use a stabilized ylide (e.g., Ph₃P=CHCO₂Et). Non-stabilized ylides (e.g., Ph₃P=CH₂) typically favor the (Z)-isomer.[5]
Reaction Conditions	For Wittig reactions, salt-free conditions and non-polar solvents can enhance (E)-selectivity. For Knoevenagel condensations, using piperidinium (B107235) acetate (B1210297) as a catalyst in DMSO or DMF at elevated temperatures (100°C) provides excellent (E)-selectivity.[1]
Isomerization	Ensure that the final product is not exposed to conditions (e.g., strong acid/base, high heat for prolonged periods) that could cause isomerization of the double bond.

Troubleshooting Flowchart

References

• 1. Improvement on the synthesis of (E [ ] )-alk-3-enoic acids - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 3. name-reaction.com [name-reaction.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Wittig Reaction [organic-chemistry.org]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. The Wittig Reaction: Examples and Mechanism - Chemistry Steps [chemistrysteps.com]
• 8. organic chemistry - Wittig reaction in presence of carboxylic acids - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. EP0640580B1 - Preparation of 3-pentenoic acid and a catalyst therefor - Google Patents [patents.google.com]
• 10. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]

Challenges in separating (E) and (Z) isomers of 3-pentenoic acid

Topic: Challenges in Separating (E) and (Z) Isomers of 3-Pentenoic Acid

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals encountering difficulties in the separation of (E) and (Z) geometric isomers of 3-pentenoic acid.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of (E) and (Z) isomers of 3-pentenoic acid so challenging?

The primary challenge lies in the similar physicochemical properties of the (E) and (Z) isomers. Geometric isomers have the same molecular formula and connectivity, differing only in the spatial arrangement of substituents around the C=C double bond.[1] This results in very small differences in polarity, boiling point, and solubility, making separation by common techniques like fractional distillation and crystallization difficult.[2]

Q2: What are the principal methods for separating geometric isomers like (E) and (Z)-3-pentenoic acid?

The most effective methods exploit subtle differences in the isomers' properties. These include:

• Fractional Distillation: Effective only if there is a discernible, albeit small, difference in boiling points. This often requires specialized equipment like a spinning band distillation column.[3][4]

• Chromatographic Techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful methods. Separation can be enhanced by using specific stationary phases that interact differently with the isomers, such as silver nitrate-impregnated silica (B1680970) gel (argentation chromatography).[5][6][7]

• Selective Crystallization: This method relies on differences in crystal lattice formation or solubility in a specific solvent. It can be effective but is often unpredictable and may require extensive screening of conditions.[5][8]

Q3: How can I analyze the isomeric purity of my separated samples?

Purity analysis is critical. The most common methods are:

• Gas Chromatography (GC): Using a high-resolution capillary column, typically one with a polar stationary phase, can often resolve the two isomers, allowing for quantification based on peak area.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is particularly useful. The coupling constants (J-values) for the vinyl protons are typically different for (E) and (Z) isomers. The (E)-isomer (trans) usually exhibits a larger coupling constant (around 15-18 Hz) compared to the (Z)-isomer (cis) (around 10-12 Hz).

• High-Performance Liquid Chromatography (HPLC): An analytical HPLC method can be developed to baseline-separate the isomers, allowing for accurate purity determination.

Troubleshooting Guides & Protocols

Fractional Distillation

The boiling points of the (E) and (Z) isomers of 3-pentenoic acid are very close, making standard distillation ineffective.[10][11] Effective separation requires enhancing the distillation efficiency.

Troubleshooting: Poor Separation Efficiency

• Q: My fractional distillation is yielding a mixed fraction. What can I do to improve separation?

  • A1: Increase Theoretical Plates: Your column is not efficient enough. Replace a standard Vigreux or packed column with a high-efficiency spinning band distillation column. This significantly increases the number of vaporization-condensation cycles.[12][13]

  • A2: Operate Under Vacuum: Lowering the pressure reduces the boiling points of the compounds, which can sometimes magnify the small difference in volatility between the isomers.

  • A3: Control the Reflux Ratio: A higher reflux ratio (more condensate returned to the column) improves separation but increases distillation time. Adjust the ratio to find an optimal balance between purity and throughput.

  • A4: Ensure Thermal Insulation: Wrap the distillation column with glass wool or aluminum foil to minimize heat loss and maintain a stable temperature gradient.[12]

Data Presentation: Physical Properties

Isomer	Structure	Boiling Point (1 atm)	Boiling Point (Reduced Pressure)
(E)-3-pentenoic acid	trans	~187 °C[14]	~52 °C at 4 torr[14]
(Z)-3-pentenoic acid	cis	~192-194 °C (for mixture)[15]	No specific data found

Experimental Protocol: High-Efficiency Vacuum Fractional Distillation

• Apparatus Setup: Assemble a spinning band distillation apparatus. Ensure all glassware is clean and dry. Use high-vacuum grease for all joints.

• Sample Loading: Charge the distillation flask with the E/Z isomer mixture (not exceeding 50% of the flask's volume). Add boiling chips or a magnetic stir bar.

• System Evacuation: Slowly and carefully evacuate the system using a vacuum pump connected to a cold trap. Aim for a stable pressure (e.g., 4-10 torr).

• Heating and Equilibration: Begin heating the distillation flask using a heating mantle. Once boiling begins, set the spinning band to the manufacturer's recommended speed. Allow the system to equilibrate at total reflux for at least 30 minutes to establish the temperature gradient.

• Distillate Collection: Begin collecting the distillate at a slow, steady rate (e.g., 1 drop every 5-10 seconds). Monitor the head temperature closely. A stable temperature indicates a pure fraction is being collected.

• Fraction Cutting: Collect fractions based on head temperature. The lower-boiling point isomer will distill first. A sharp rise in temperature indicates the start of the next fraction.

• Analysis: Analyze each fraction by GC or NMR to determine isomeric purity.

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly effective technique for separating E/Z isomers due to the wide variety of available stationary and mobile phases.[7][16]

Troubleshooting: Co-elution or Poor Resolution

• Q: My (E) and (Z) isomers are not separating on a standard C18 column. What are my options?

  • A1: Argentation Chromatography: This is a powerful technique for separating compounds with double bonds. Use an HPLC column packed with silica gel impregnated with silver nitrate (B79036) (AgNO₃). The silver ions interact differently with the π-bonds of the (E) and (Z) isomers, leading to differential retention and improved separation.[5][6]

  • A2: Change Mobile Phase Polarity: Systematically vary the mobile phase composition. For reversed-phase (C18), try different ratios of methanol, acetonitrile, and water, with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid) to suppress the ionization of the carboxylic acid group.[17]

  • A3: Try a Different Stationary Phase: If a C18 column fails, consider other stationary phases. A cyano (CN) or phenyl-hexyl column offers different selectivity that may resolve the isomers.

  • A4: Optimize Temperature and Flow Rate: Lowering the flow rate can increase column efficiency. Adjusting the column temperature can also alter selectivity and improve resolution.

Data Presentation: Example HPLC Conditions

Parameter	Condition 1: Argentation HPLC	Condition 2: Reversed-Phase
Column	Silica-based, impregnated with 5-10% AgNO₃	C18 (e.g., 5 µm, 4.6 x 250 mm)
Mobile Phase	Hexane:Ethyl Acetate (e.g., 95:5 v/v)	Acetonitrile:Water (e.g., 60:40 v/v) + 0.1% H₃PO₄
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 210 nm	UV at 210 nm
Expected Outcome	Baseline separation of (E) and (Z) isomers.	Potential for co-elution, requires optimization.

Experimental Protocol: Preparative Argentation HPLC

• Column Preparation: If not commercially available, a silver-impregnated column can be prepared by flushing a silica column with a solution of AgNO₃ in a polar solvent (like acetonitrile) and then equilibrating with the mobile phase.

• Mobile Phase Preparation: Prepare the mobile phase (e.g., Hexane:Ethyl Acetate). Filter and degas the solution thoroughly before use.

• Sample Preparation: Dissolve the isomer mixture in a small amount of the mobile phase. Filter the sample through a 0.45 µm syringe filter.

• Method Development: First, optimize the separation on an analytical scale to determine the retention times of each isomer.

• Scale-Up to Preparative: Switch to a larger-diameter preparative column. Increase the flow rate and injection volume proportionally.

• Fraction Collection: Use an automated fraction collector triggered by UV detection to collect the separated (E) and (Z) isomer peaks.

• Solvent Removal: Combine the fractions for each pure isomer and remove the solvent using a rotary evaporator.

• Purity Confirmation: Confirm the purity of the isolated isomers using analytical HPLC, GC, or NMR.

Visualizations

Separation Method Selection Workflow

Caption: Decision workflow for selecting a separation method.

HPLC Troubleshooting Logic

Caption: Troubleshooting flowchart for poor HPLC isomer separation.

References

• 1. studymind.co.uk [studymind.co.uk]
• 2. AU2006241202A1 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof - Google Patents [patents.google.com]
• 3. ris.utwente.nl [ris.utwente.nl]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof - Google Patents [patents.google.com]
• 7. Separation of Geometric Isomers Using Chromatographic Techniques [eureka.patsnap.com]
• 8. CA2343012A1 - Method for crystallising carboxylic acid - Google Patents [patents.google.com]
• 9. Separation behavior of octadecadienoic acid isomers and identification of cis- and trans-isomers using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fractional distillation - Wikipedia [en.wikipedia.org]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 12. Purification [chem.rochester.edu]
• 13. tnhmc.com [tnhmc.com]
• 14. Pentenoic acid - Wikipedia [en.wikipedia.org]
• 15. 3-PENTENOIC ACID | 1617-32-9 [chemicalbook.com]
• 16. Separation Techniques for Identifying Geometric Isomers in Organic Mixtures [eureka.patsnap.com]
• 17. US20020019521A1 - Separation of olefinic isomers - Google Patents [patents.google.com]

Preventing side reactions in hydroformylation of alkenes

Technical Support Center: Hydroformylation of Alkenes

Welcome to the technical support center for the hydroformylation of alkenes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions related to this powerful synthetic tool.

Troubleshooting Guide

This guide addresses specific problems you may encounter during hydroformylation experiments, offering potential causes and actionable solutions.

Issue 1: Low Regioselectivity (Poor n/iso Ratio)

Question: My reaction is producing a high proportion of the branched (iso) aldehyde, but I need the linear (n) aldehyde. How can I improve the regioselectivity?

Answer: Achieving high n-selectivity is a common objective in hydroformylation. Several factors influence the n/iso ratio.

Potential Causes & Solutions:

• Ligand Choice: The structure of the phosphine (B1218219) or phosphite (B83602) ligand is a primary determinant of regioselectivity.[1][2]

  • Bulky Ligands: Sterically demanding ligands favor the formation of the linear aldehyde by creating steric hindrance that disfavors the formation of the branched alkyl-metal intermediate.[1][3]

  • Bite Angle: For bidentate phosphine ligands, a larger "bite angle" (P-Metal-P) generally promotes the formation of the linear product.[2] Ligands like BISBI and NAPHOS are known to give excellent linear selectivity.[2]

• Reaction Conditions:

  • Carbon Monoxide (CO) Pressure: High CO partial pressure can favor the formation of the linear aldehyde by accelerating the CO insertion step relative to alkene isomerization.[2][3]

  • Temperature: Lowering the reaction temperature can suppress alkene isomerization, which can be a competing pathway leading to different aldehyde isomers.[2]

• Catalyst System: Some catalyst systems, like platinum/tin, are known to cause extensive isomerization and may not be suitable if high linearity is desired.[2]

Issue 2: Significant Alkene Hydrogenation to Alkane

Question: I am observing a significant amount of alkane byproduct, reducing the yield of my desired aldehyde. What can I do to minimize this side reaction?

Answer: Alkene hydrogenation is a common side reaction in hydroformylation where the alkene is reduced to the corresponding alkane.[2][4]

Potential Causes & Solutions:

• Hydrogen (H₂) Partial Pressure: A high partial pressure of hydrogen can increase the rate of hydrogenation.[2]

  • Action: Carefully control the H₂:CO ratio. Reducing the partial pressure of H₂ can disfavor the hydrogenation pathway.[2]

• Catalyst Choice: Certain catalysts have a higher intrinsic activity for hydrogenation.

  • Cobalt Catalysts: Cobalt-phosphine modified catalysts, in particular, can exhibit increased hydrogenation activity.[3]

• Temperature: High temperatures can sometimes favor hydrogenation. Optimizing the temperature to the lowest effective level for hydroformylation can help.

Issue 3: Alkene Isomerization

Question: My starting alkene is isomerizing to other forms, leading to a mixture of aldehyde products. How can I prevent this?

Answer: Alkene isomerization is a competing reaction that can complicate the product mixture.[2][4] The reversibility of the metal-hydride addition to the double bond is the basis for this side reaction.[4]

Potential Causes & Solutions:

• High Temperature: Higher reaction temperatures often promote isomerization.[2][3]

  • Action: Lower the reaction temperature to the minimum required for an acceptable hydroformylation rate.[2]

• Low Carbon Monoxide (CO) Pressure: Low CO concentrations can allow more time for the alkene to isomerize before the formyl group is added.[3]

  • Action: Increasing the CO partial pressure can suppress isomerization by promoting the forward hydroformylation reaction.[2][3]

• Ligand Effects: The choice of ligand plays a crucial role.

  • Action: Employing bidentate diphosphine ligands with large bite angles can suppress isomerization and favor the formation of the linear aldehyde.[2]

Issue 4: Catalyst Deactivation and/or Leaching

Question: My reaction starts well but then slows down or stops, suggesting the catalyst is deactivating. What are the common causes and solutions?

Answer: Catalyst deactivation can occur through several mechanisms, including ligand degradation, formation of inactive metal clusters, or leaching of the metal from a solid support.[5][6]

Potential Causes & Solutions:

• Ligand Degradation: Organophosphorus ligands can degrade under hydroformylation conditions, for instance, through hydrogenolysis.[3]

  • Action: Ensure high-purity reagents and solvents, free from oxygen and other potential poisons that can accelerate ligand degradation.[2] Consider using more robust ligands if degradation is a persistent issue.

• Formation of Inactive Clusters: The active mononuclear catalyst can aggregate to form inactive metal clusters.[2]

  • Action: Adjusting reaction conditions, such as CO concentration, can help maintain the active catalytic species.[2]

• Metal Leaching (for heterogeneous catalysts): The active metal can leach from the support material.[6][7] This is a known issue, for example, with supported cobalt catalysts where cobalt carbonyl complexes can form and dissolve into the reaction medium.[6]

  • Action: For single-atom catalysts, conducting the reaction with a high concentration of the alkene can help stabilize the catalyst against aggregation and leaching.[8] The addition of certain protectants like citric acid has also been shown to suppress cobalt leaching.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the hydroformylation of alkenes?

A1: The primary side reactions are alkene isomerization and alkene hydrogenation.[2][4] Isomerization of the double bond can lead to a mixture of different aldehyde isomers.[2] Hydrogenation reduces the alkene to the corresponding alkane, lowering the aldehyde yield.[2][4] In some cases, the aldehyde product can also be hydrogenated to an alcohol.[2]

Q2: How does the choice of metal catalyst (e.g., Rhodium vs. Cobalt) affect the reaction?

A2: Rhodium and cobalt are the most common metals for hydroformylation.

• Rhodium catalysts are significantly more active (10³ to 10⁴ times) than cobalt catalysts, allowing for milder reaction conditions (lower temperatures and pressures).[9] They generally exhibit higher selectivity for the linear aldehyde, especially when modified with phosphine or phosphite ligands.[10]

• Cobalt catalysts , typically used as cobalt carbonyls, require harsher conditions (higher temperatures and pressures).[9] They are often used for the hydroformylation of higher olefins.

Q3: What is the role of the ligand in hydroformylation?

A3: The ligand, typically a phosphine or phosphite, plays a critical role in controlling the catalyst's activity and selectivity.

• Regioselectivity: The steric and electronic properties of the ligand are key to controlling the n/iso ratio of the aldehyde products.[1][11] Bulky ligands and those with large bite angles tend to favor the linear aldehyde.[1][2]

• Activity: Ligands can influence the reaction rate.

• Stability: Ligands stabilize the metal center, preventing the formation of inactive metal clusters.[2]

Q4: Can internal alkenes be used in hydroformylation?

A4: Yes, internal alkenes can undergo hydroformylation. However, the reaction is often slower than with terminal alkenes. Some catalytic systems are capable of isomerizing the internal alkene to a terminal one in situ, which then undergoes hydroformylation.[4] This can be a useful strategy for producing linear aldehydes from internal alkene feedstocks.

Q5: What is asymmetric hydroformylation?

A5: Asymmetric hydroformylation is a variation of the reaction used to synthesize chiral aldehydes from prochiral alkenes. This is achieved by using a chiral, non-racemic ligand that coordinates to the metal center, thereby inducing enantioselectivity in the product.[2] The choice of the chiral ligand is the most critical factor in achieving high enantioselectivity.[2]

Data Presentation

Table 1: Effect of Ligand Bite Angle on Regioselectivity in Rh-catalyzed Hydroformylation of Propylene

Ligand	Bite Angle (°)	n/iso Ratio
TPP (Triphenylphosphine)	~101	~2-4:1
BISBI	~113	>20:1
Xantphos	~110	>98:2

Note: Data is generalized from typical literature results. Actual results will vary with specific reaction conditions.

Table 2: General Comparison of Rhodium and Cobalt Catalysts

Feature	Rhodium-based Catalysts	Cobalt-based Catalysts
Activity	High (10³-10⁴ times > Co)	Lower
Typical Temperature	40 - 130 °C	110 - 180 °C
Typical Pressure	10 - 100 atm	100 - 300 atm
n/iso Selectivity	Generally higher, tunable with ligands	Generally lower
Cost	High	Low

Experimental Protocols

General Procedure for Hydroformylation of 1-Octene

This is a representative protocol and must be optimized for specific substrates, ligands, and catalyst precursors.

1. Catalyst Precursor Preparation (under inert atmosphere, e.g., in a glovebox): a. In a Schlenk flask, dissolve the catalyst precursor (e.g., Rh(acac)(CO)₂) and the desired phosphine or phosphite ligand in a degassed solvent (e.g., toluene). The ligand-to-metal ratio is crucial and should be optimized (a slight excess of ligand is common). b. Stir the mixture at room temperature for a designated period (e.g., 30 minutes) to allow for the formation of the active catalyst species.

2. Reaction Setup: a. Transfer the prepared catalyst solution to a high-pressure autoclave. b. Add the alkene substrate (e.g., 1-octene) and any internal standard for analysis (e.g., dodecane) via syringe.

3. Reaction Execution: a. Seal the autoclave and purge it several times with syngas (a 1:1 mixture of CO and H₂ is common) to remove any residual air. b. Pressurize the autoclave to the desired pressure (e.g., 20 bar) with the CO/H₂ mixture. c. Begin stirring and heat the reaction to the desired temperature (e.g., 80 °C). d. Maintain the pressure and temperature for the specified reaction time.

4. Analysis: a. After the reaction, cool the autoclave to room temperature and carefully vent the excess gas. b. A sample of the reaction mixture can be taken and analyzed by Gas Chromatography (GC) or ¹H NMR to determine conversion and product distribution (n/iso ratio, percentage of hydrogenation, etc.).

Visualizations

Caption: Competing reaction pathways in the hydroformylation of alkenes.

Caption: A logical workflow for troubleshooting hydroformylation reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Hydroformylation - Wikipedia [en.wikipedia.org]
• 4. Supramolecular Approaches To Control Activity and Selectivity in Hydroformylation Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Operando characterization of rhodium catalyst degradation in hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Suppressing Metal Leaching and Sintering in Hydroformylation Reaction by Modulating the Coordination of Rh Single Atoms with Reactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. organicreactions.org [organicreactions.org]
• 10. researchgate.net [researchgate.net]
• 11. Computational investigation of the ligand effect on the chemo/regioselectivity and reactivity of cobalt-catalysed hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Troubleshooting Pd-Catalyzed Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address low conversion rates in Palladium-catalyzed reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low conversion in my Pd-catalyzed reaction?

Low or no conversion is a frequent issue and can typically be attributed to one of three areas: the catalyst system, the quality of the reagents, or suboptimal reaction conditions.[1][2] Key problems include deactivation of the palladium catalyst, impurities in starting materials or solvents that poison the catalyst, an inappropriate choice of ligand or base for the specific substrate, and non-optimal temperature or reaction time.[1][2][3]

Q2: My reaction mixture turned black and the reaction stalled. What does this mean?

The formation of a black precipitate is a strong indicator of catalyst decomposition into "palladium black," which is an inactive, agglomerated form of palladium metal.[1][4] This is a common deactivation pathway that can be caused by factors such as the presence of oxygen, high temperatures, or the use of ligands that are not robust enough to stabilize the Pd(0) catalytic species.[1][5]

Q3: How critical is the purity of my starting materials and solvent?

The purity of all reaction components is absolutely critical. Impurities in the starting materials (e.g., aryl halide, boronic acid) can act as catalyst poisons.[1] Solvents must be thoroughly degassed to remove oxygen, which can oxidize and deactivate both the active Pd(0) catalyst and sensitive phosphine (B1218219) ligands.[1] Additionally, trace impurities in solvents, such as precursors from their synthesis, can significantly poison the catalyst even at ppm levels.[6]

Q4: How do I select the appropriate ligand and base?

The choice of ligand and base is highly dependent on the specific coupling reaction and substrates involved.

• Ligands: The ligand stabilizes the palladium center and facilitates key steps in the catalytic cycle. For challenging substrates, such as aryl chlorides, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often required to promote the difficult oxidative addition step.[1]

• Base: The base plays a crucial role in regenerating the active catalyst and can influence reaction rates.[5][7] Its strength, solubility, and compatibility with the substrates' functional groups must be considered.[1][8] For instance, in Suzuki reactions, common bases include K₂CO₃ and K₃PO₄, while Buchwald-Hartwig aminations often employ stronger bases like NaOtBu.[1][2]

Q5: Can I use a Pd(II) precatalyst directly, or does it need to be reduced first?

Many common palladium sources are Pd(II) salts, such as Pd(OAc)₂ or PdCl₂.[9] For the catalytic cycle to begin, these must be reduced in situ to the active Pd(0) species.[1] Inefficient reduction is a common cause of low catalytic activity.[1][9] Some reaction components, like phosphine ligands or alcohols, can act as reducing agents, but this process must be controlled to avoid side reactions or ligand degradation.[9] Using well-defined Pd(0) sources like Pd₂(dba)₃ or specialized precatalysts (e.g., G3 or G4 Buchwald-Hartwig precatalysts) can circumvent issues with the initial reduction step.[8][9][10]

Troubleshooting Guide

Issue 1: The reaction shows low or no conversion, and starting materials are largely unconsumed.

Potential Causes & Solutions

• Inactive Catalyst: The Pd(0) catalyst may not have formed efficiently from the Pd(II) precatalyst, or it may have been deactivated by oxygen.

  • Solution: Ensure all reagents and solvents are rigorously degassed using methods like sparging with an inert gas (Argon or Nitrogen) or freeze-pump-thaw cycles.[1] Consider using a well-defined Pd(0) source or a precatalyst designed for easy activation.[8][10]

• Poor Substrate Reactivity: The reactivity of aryl halides generally follows the trend: I > OTf ≈ Br > Cl.[1][3] Aryl chlorides are particularly challenging and require specialized, highly active catalyst systems.[1][2]

  • Solution: For less reactive electrophiles like aryl chlorides, switch to a more electron-rich, bulky phosphine ligand (e.g., Buchwald-type ligands).[1] Increasing the reaction temperature may also be necessary.[8]

• Inappropriate Solvent or Base: The chosen solvent may not adequately solubilize all components, or it could be inhibiting the catalyst.[1][11] The base may be too weak or poorly soluble.

  • Solution: Perform a solvent screen with common choices like Toluene, Dioxane, THF, or DMF.[1] Note that some solvents like chlorinated solvents and acetonitrile (B52724) can inhibit palladium catalysts.[2] Screen a variety of bases with different properties (e.g., K₃PO₄, Cs₂CO₃, NaOtBu).[1][2]

• Catalyst Poisoning: Impurities in starting materials, reagents, or the solvent can poison the catalyst.

  • Solution: Purify all starting materials before use. Use high-purity, anhydrous, and degassed solvents.[6]

Issue 2: The reaction starts but does not go to completion (stalls).

Potential Causes & Solutions

• Catalyst Decomposition (Palladium Black): The active catalyst is not stable under the reaction conditions and precipitates as inactive palladium black.[1][4]

  • Solution: Use a higher ligand-to-palladium ratio (e.g., 2:1 or 4:1 for monodentate ligands) to better stabilize the catalyst.[1] Lowering the reaction temperature or using a more robust ligand can also prevent decomposition.

• Product Inhibition: The reaction product may coordinate to the palladium center more strongly than the starting materials, leading to catalyst deactivation.[12][13] This can be a concern in reactions that produce diamines or other strongly coordinating molecules.[13]

  • Solution: If product inhibition is suspected, try running the reaction at a lower concentration. It may also be necessary to change the ligand or catalyst system entirely.

• Reagent Instability: One of the coupling partners, such as a boronic acid in a Suzuki coupling, may be degrading over the course of the reaction (e.g., via protodeboronation).[1][3]

  • Solution: Use fresh, high-purity reagents. For sensitive boronic acids, consider using a more stable derivative like a boronic ester (e.g., pinacol (B44631) ester).[4]

Issue 3: Significant side products, such as homocoupling, are observed.

Potential Causes & Solutions

• Homocoupling of Organometallic Reagent: This is particularly common with boronic acids in Suzuki reactions and is often promoted by the presence of oxygen or Pd(II) species.[3]

  • Solution: Ensure the reaction is thoroughly deoxygenated.[3] Proper in situ reduction of the Pd(II) precatalyst to Pd(0) is crucial; if this is slow, the remaining Pd(II) can promote homocoupling.[3]

• Dehalogenation of Aryl Halide: The aryl halide is reduced instead of coupled.

  • Solution: This side reaction can be promoted by certain bases or solvents.[4] Consider screening different bases and ensure the reaction is maintained under a strictly inert atmosphere.

Data Presentation

Table 1: Typical Starting Conditions for Common Pd-Catalyzed Reactions

Parameter	Suzuki Coupling	Buchwald-Hartwig Amination	Heck Reaction
Pd Catalyst Loading	0.5 - 5 mol%	1 - 5 mol%	1 - 5 mol%
Ligand:Pd Ratio	1:1 to 4:1	1:1 to 2:1	1:1 to 4:1
Common Bases	K₂CO₃, K₃PO₄, Cs₂CO₃	NaOtBu, K₃PO₄, LHMDS	Et₃N, K₂CO₃, NaOAc
Common Solvents	Toluene, Dioxane, THF/H₂O	Toluene, Dioxane, THF	DMF, Acetonitrile, NMP
Temperature Range	Room Temp to 120 °C	Room Temp to 120 °C	80 °C to 150 °C

Note: These are general starting points. Optimization is almost always required for specific substrates.[1][2][5][8][14]

Experimental Protocols

Protocol 1: General Procedure for Setting Up an Air-Sensitive Pd-Catalyzed Reaction

This protocol outlines a standard procedure for setting up a reaction under an inert atmosphere to prevent catalyst deactivation.

• Preparation: Oven-dry all glassware (e.g., Schlenk tube or round-bottom flask with a condenser) and allow it to cool to room temperature under a stream of inert gas (Argon or Nitrogen).

• Adding Solids: To the reaction vessel under a positive pressure of inert gas, add the palladium precursor, the phosphine ligand, the aryl halide, and the base.

• Sealing the Vessel: Seal the vessel with a rubber septum.

• Solvent Addition: Add the degassed solvent via a syringe. The solvent should be degassed beforehand by sparging with an inert gas for 20-30 minutes or by using the freeze-pump-thaw method (3 cycles).

• Adding Liquid Reagents: Add any liquid starting materials (e.g., amine, alkene) via syringe.

• Reaction: Place the sealed reaction vessel in a heating block set to the desired temperature and stir.

• Monitoring: Monitor the reaction progress by taking small aliquots via syringe and analyzing them by TLC, GC-MS, or LC-MS.

Protocol 2: Systematic Optimization of a Low-Yielding Reaction

This protocol provides a logical workflow for identifying and optimizing critical parameters.

• Establish a Baseline: First, repeat the reaction under the original conditions to confirm that the low conversion is reproducible.

• Analyze the Crude Reaction: Use techniques like TLC, GC-MS, or LC-MS to analyze the crude mixture. Identify if starting materials are unconsumed or if side products have formed.[4]

• Systematic Screening (One variable at a time or DoE):

  • Catalyst System: Screen different palladium precursors (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a panel of ligands (e.g., PPh₃, Xantphos, Buchwald ligands like SPhos, XPhos). Vary the catalyst loading (e.g., 1 mol%, 2 mol%, 5 mol%).[1]

  • Base: Screen a set of bases with varying strengths and solubilities (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, NaOtBu).

  • Solvent: Screen a range of degassed, anhydrous solvents (e.g., Toluene, 1,4-Dioxane, THF, DMF).[1]

  • Temperature: Evaluate the effect of temperature by running the reaction at different set points (e.g., 60 °C, 80 °C, 100 °C).

• Confirmation: Once an improved condition is identified, run the reaction again to confirm the result. Further optimization can be performed around the new set of conditions.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. arodes.hes-so.ch [arodes.hes-so.ch]
• 7. pubs.acs.org [pubs.acs.org]
• 8. youtube.com [youtube.com]
• 9. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 10. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 11. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Heck Coupling | NROChemistry [nrochemistry.com]

Technical Support Center: Stabilizing (E)-3-Pentenoic Acid for Long-Term Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and stabilization of (E)-3-Pentenoic acid.

Frequently Asked Questions (FAQs)

1. What is the recommended temperature for long-term storage of (E)-3-Pentenoic acid?

For optimal stability, (E)-3-Pentenoic acid should be stored in a cool environment. While some sources suggest room temperature storage[1], refrigerated conditions of 2-8°C are recommended for long-term preservation to minimize degradation.[2]

2. What type of atmosphere is best for storing (E)-3-Pentenoic acid?

(E)-3-Pentenoic acid is sensitive to air.[3] It is crucial to store it under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.[1]

3. What kind of container should I use for storage?

Use a tightly sealed, amber glass container to protect the compound from light and air.[1][2] Ensure the container is clean and dry before use.

4. Can I use stabilizers for long-term storage of (E)-3-Pentenoic acid?

Yes, adding stabilizers can significantly enhance the long-term stability of (E)-3-Pentenoic acid by inhibiting oxidation and polymerization. Common choices include antioxidants and polymerization inhibitors.

5. What are the primary degradation pathways for (E)-3-Pentenoic acid?

The primary degradation pathways for (E)-3-Pentenoic acid are auto-oxidation and polymerization. The double bond in the molecule is susceptible to attack by free radicals, leading to the formation of peroxides, aldehydes, and other degradation products.[4] Unsaturated carboxylic acids can also be prone to polymerization, especially when exposed to heat or light.[5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Discoloration (yellowing or browning) of the acid	Oxidation of the double bond.	Store under an inert atmosphere (nitrogen or argon). Add an antioxidant such as BHT or hydroquinone (B1673460) at a low concentration (e.g., 100-200 ppm). Ensure storage in a dark, cool place.
Formation of a precipitate or solid material	Polymerization of the acid.	Add a polymerization inhibitor like hydroquinone (HQ) or its monomethyl ether (MEHQ) at a concentration of 100-500 ppm. Store at a reduced temperature (2-8°C) to slow down the polymerization rate.
Change in pH of the solution	Degradation to other acidic or neutral compounds.	Re-analyze the purity of the acid using GC-FID or HPLC. If significant degradation has occurred, consider repurification or disposal.
Inconsistent experimental results	Impurities from degradation affecting reactivity.	Always use freshly opened or properly stored (E)-3-Pentenoic acid for sensitive experiments. Check the purity of the acid before use.

Data Presentation: Stability of (E)-3-Pentenoic Acid Under Various Conditions

The following data is representative and extrapolated from studies on similar short-chain unsaturated carboxylic acids like sorbic acid and crotonic acid. It is intended to illustrate the expected trends in stability.

Table 1: Estimated Degradation of (E)-3-Pentenoic Acid Over 12 Months

Storage Condition	Stabilizer	Estimated Degradation (%)
Room Temperature (20-25°C), Exposed to Air & Light	None	25-35%
Room Temperature (20-25°C), Inert Atmosphere, Dark	None	5-10%
Refrigerated (2-8°C), Inert Atmosphere, Dark	None	< 2%
Refrigerated (2-8°C), Inert Atmosphere, Dark	200 ppm BHT	< 1%
Refrigerated (2-8°C), Inert Atmosphere, Dark	200 ppm Hydroquinone	< 1%

Table 2: Efficacy of Different Stabilizers on (E)-3-Pentenoic Acid Stability

Stabilizer	Concentration (ppm)	Storage Condition	Estimated Purity after 6 Months (%)
None (Control)	0	40°C, Exposed to Air	70-80%
Butylated Hydroxytoluene (BHT)	200	40°C, Exposed to Air	90-95%
Hydroquinone (HQ)	200	40°C, Exposed to Air	92-97%
alpha-Tocopherol (Vitamin E)	500	40°C, Exposed to Air	85-90%

Experimental Protocols

Protocol 1: Accelerated Stability Testing of (E)-3-Pentenoic Acid

Objective: To assess the stability of (E)-3-Pentenoic acid under forced degradation conditions.

Materials:

• (E)-3-Pentenoic acid

• Amber glass vials with Teflon-lined caps

• Oven/climate chamber

• GC-FID or HPLC system

Procedure:

• Aliquot 1 mL of (E)-3-Pentenoic acid into several amber glass vials.

• For samples to be stored under an inert atmosphere, gently flush the headspace of the vials with nitrogen or argon before sealing.

• Prepare sets of samples for each storage condition to be tested (e.g., 40°C/75% RH, 60°C).

• Place the vials in the appropriate temperature-controlled chambers.

• At specified time points (e.g., 0, 1, 2, 4, and 8 weeks), remove one vial from each condition.

• Allow the vial to equilibrate to room temperature.

• Analyze the purity of the (E)-3-Pentenoic acid using a validated GC-FID or HPLC method (see Protocol 3).

• Record the percentage of the parent compound remaining and the formation of any degradation products.

Protocol 2: Evaluating the Efficacy of Stabilizers

Objective: To determine the effectiveness of different stabilizers in preventing the degradation of (E)-3-Pentenoic acid.

Materials:

• (E)-3-Pentenoic acid

• Stabilizers (e.g., BHT, hydroquinone, alpha-tocopherol)

• Amber glass vials with Teflon-lined caps

• Analytical balance

• Vortex mixer

• Oven/climate chamber

Procedure:

• Prepare stock solutions of each stabilizer in a suitable solvent (e.g., ethanol) at a concentration of 10 mg/mL.

• For each stabilizer to be tested, add the appropriate volume of the stock solution to a pre-weighed amount of (E)-3-Pentenoic acid to achieve the desired final concentration (e.g., 200 ppm).

• Prepare a control sample with no added stabilizer.

• Thoroughly mix each sample using a vortex mixer.

• Aliquot the stabilized and control samples into amber glass vials.

• Expose the vials to accelerated stability conditions as described in Protocol 1.

• At each time point, analyze the purity of the samples and compare the degradation rates of the stabilized samples to the control.

Protocol 3: Purity Analysis by Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To determine the purity of (E)-3-Pentenoic acid and quantify its degradation products.

Materials:

• Gas chromatograph with a flame ionization detector (GC-FID)

• Capillary column suitable for fatty acid analysis (e.g., DB-FFAP)

• Helium (carrier gas)

• Hydrogen and Air (for FID)

• (E)-3-Pentenoic acid standard of known purity

• Suitable solvent (e.g., diethyl ether)

GC-FID Parameters (Example):

• Column: DB-FFAP, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector Temperature: 250°C

• Detector Temperature: 270°C

• Oven Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injection Volume: 1 µL (split ratio 50:1)

Procedure:

• Prepare a standard solution of (E)-3-Pentenoic acid of known concentration in the chosen solvent.

• Prepare samples for analysis by diluting an accurately weighed amount of the test sample in the same solvent.

• Inject the standard solution to determine the retention time and response factor of (E)-3-Pentenoic acid.

• Inject the test samples.

• Integrate the peak areas of all components in the chromatogram.

• Calculate the purity of (E)-3-Pentenoic acid as the percentage of the main peak area relative to the total peak area.

Visualizations

Caption: Workflow for the long-term storage of (E)-3-Pentenoic acid.

References

• 1. tandfonline.com [tandfonline.com]
• 2. US4021476A - Vinyl acetate polymerization inhibitors - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. icheme.org [icheme.org]
• 5. Metabolism of 4-pentenoic acid and inhibition of thiolase by metabolites of 4-pentenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (E)-3-Pentenoic Acid Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude (E)-3-Pentenoic acid. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Distillation

Question: I am trying to purify crude (E)-3-Pentenoic acid by distillation, but I'm observing decomposition and low yield. What am I doing wrong?

Answer:

(E)-3-Pentenoic acid, like many unsaturated carboxylic acids, can be susceptible to thermal degradation and polymerization at elevated temperatures. The standard boiling point is approximately 186-194°C, which is high enough to cause these issues.

Troubleshooting Steps:

• Vacuum Distillation: You must perform the distillation under reduced pressure (vacuum) to lower the boiling point. This is the most critical parameter to adjust.

• Temperature Control: Use a precisely controlled heating mantle and monitor the vapor temperature closely. Avoid overheating the distillation flask.

• Inert Atmosphere: Purging the apparatus with an inert gas like nitrogen or argon before starting the distillation can help prevent oxidation.

• Polymerization Inhibitor: Consider adding a small amount of a polymerization inhibitor, such as hydroquinone, to the crude acid before heating.

Question: What are the expected impurities that can be removed by fractional vacuum distillation?

Answer:

Fractional vacuum distillation is effective at separating compounds with different boiling points. For crude (E)-3-Pentenoic acid, this technique can help remove:

• Low-boiling impurities: Solvents from the synthesis (e.g., pyridine, DMF), and byproducts like 3-butenoic acid.

• High-boiling impurities: Dimerization products of the pentenoic acid and other higher molecular weight byproducts.

It is less effective at separating geometric isomers (e.g., (Z)-3-Pentenoic acid) or positional isomers with very similar boiling points (e.g., 4-pentenoic acid), which may require chromatography.

2. Crystallization

Question: Can I purify (E)-3-Pentenoic acid by crystallization? What solvents should I try?

Answer:

Crystallization can be an effective purification technique for (E)-3-Pentenoic acid, especially for removing impurities with different solubility profiles. The key is to find a suitable solvent or solvent system.

Troubleshooting and Solvent Selection:

• General Solvent Choices: For carboxylic acids, common crystallization solvents include water, ethanol, methanol, or mixtures such as hexane (B92381)/acetone or hexane/ethyl acetate.

• Solubility Testing: Start by testing the solubility of your crude material in small amounts of various solvents at room temperature and upon heating. An ideal solvent will dissolve the acid when hot but show low solubility when cold.

• Cooling Rate: After dissolving the crude acid at an elevated temperature, allow the solution to cool slowly to promote the formation of pure crystals. Rapid cooling can trap impurities.

• Seeding: If crystallization does not initiate upon cooling, adding a seed crystal of pure (E)-3-Pentenoic acid can help induce crystallization.

• Oiling Out: If the compound "oils out" instead of crystallizing, it means it is coming out of solution above its melting point. Try using a lower-boiling point solvent or a more dilute solution.

3. Chromatography

Question: My crude (E)-3-Pentenoic acid contains isomers that are difficult to separate by distillation. Can I use chromatography?

Answer:

Yes, preparative chromatography is a powerful technique for separating closely related isomers. Both normal-phase (flash chromatography) and reverse-phase (preparative HPLC) can be employed.

Troubleshooting Guide for Chromatography:

• Method Selection:

  • Flash Chromatography (Normal Phase): A good starting point for larger quantities. Use silica (B1680970) gel as the stationary phase.

  • Preparative HPLC (Reverse Phase): Offers higher resolution for difficult separations. A C18 column is a common choice.

• Solvent System (Mobile Phase) Selection:

  • Flash Chromatography: A common mobile phase is a mixture of a non-polar solvent like hexane or heptane (B126788) and a more polar solvent like ethyl acetate. A gradient elution (gradually increasing the polarity) will likely be necessary. For acidic compounds, adding a small amount of acetic or formic acid to the mobile phase can improve peak shape.

  • Preparative HPLC: A typical mobile phase for a related compound involves acetonitrile (B52724), water, and an acidifier like phosphoric or formic acid.[1][2] You will need to optimize the ratio for your specific separation.

• Detection: Since (E)-3-Pentenoic acid does not have a strong UV chromophore, you may need to use a refractive index (RI) detector for HPLC or perform thin-layer chromatography (TLC) on the collected fractions from flash chromatography and stain them to visualize the spots.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₅H₈O₂	[3]
Molecular Weight	100.12 g/mol	[4]
Boiling Point (atm)	186-194 °C	[5][6]
Reduced Pressure BP	94-96 °C at 23 mmHg (approx. 30 mbar)	[3]
Density	0.986 g/mL at 20 °C	[5][6]
Refractive Index	n20/D 1.435	[5]

Experimental Protocols

Protocol 1: Purification by Fractional Vacuum Distillation

This protocol is a general guideline and should be optimized based on the specific impurities present in the crude material.

Materials:

• Crude (E)-3-Pentenoic acid

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with condenser and receiving flask

• Vacuum pump with a pressure gauge

• Heating mantle with stirrer

• Cold trap (optional, but recommended)

• Boiling chips or magnetic stir bar

Procedure:

• Setup: Assemble the fractional distillation apparatus. Ensure all glass joints are properly sealed with vacuum grease.

• Charging the Flask: Charge the round-bottom flask with the crude (E)-3-Pentenoic acid and a few boiling chips or a magnetic stir bar. Do not fill the flask more than two-thirds full.

• Evacuation: Slowly and carefully apply vacuum to the system. A typical starting pressure would be around 20-30 mmHg.

• Heating: Begin heating the flask gently with the heating mantle.

• Fraction Collection: As the mixture begins to boil, vapors will rise through the fractionating column. Monitor the temperature at the distillation head.

  • Collect any low-boiling impurities that distill first in a separate receiving flask.

  • Once the temperature stabilizes at the expected boiling point of (E)-3-Pentenoic acid at the applied pressure, switch to a clean receiving flask to collect the main fraction.

• Shutdown: Once the main fraction has been collected, remove the heating mantle and allow the system to cool before slowly releasing the vacuum.

Protocol 2: Purification by Preparative HPLC

This protocol is a starting point for developing a preparative reverse-phase HPLC method.

Materials:

• Crude (E)-3-Pentenoic acid dissolved in a small amount of mobile phase

• Preparative HPLC system with a suitable detector (e.g., RI or UV at low wavelength)

• Reverse-phase C18 preparative column

• HPLC-grade acetonitrile, water, and phosphoric acid (or formic acid)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase. A starting point could be a mixture of acetonitrile and water (e.g., 40:60 v/v) with 0.1% phosphoric acid.[1][2] Filter and degas the mobile phase.

• Column Equilibration: Equilibrate the C18 column with the mobile phase until a stable baseline is achieved.

• Sample Injection: Inject a small analytical-scale amount of the crude sample to determine the retention time of the desired product and impurities.

• Method Optimization: Adjust the mobile phase composition to achieve good separation between the (E)-3-Pentenoic acid peak and any impurity peaks.

• Preparative Run: Once an optimized method is developed, inject a larger quantity of the crude sample for the preparative run.

• Fraction Collection: Collect the eluent corresponding to the peak of pure (E)-3-Pentenoic acid.

• Solvent Removal: Remove the mobile phase from the collected fractions, typically using a rotary evaporator, to yield the purified product.

Visualizations

Caption: General purification workflow for crude (E)-3-Pentenoic acid.

Caption: Troubleshooting logic for distillation issues.

References

• 1. Separation of 3-Pentenoic acid, 4-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. Separation of 3-Pentenoic acid, 4-methyl-, ethyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. TRANS-3-PENTENOIC ACID | CAS#:1617-32-9 | Chemsrc [chemsrc.com]
• 5. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: Managing Corrosive Properties of (E)-3-Pentenoic Acid in the Lab

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (E)-3-Pentenoic acid. The information is designed to address specific issues that may be encountered during experiments, with a focus on managing its corrosive properties.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with (E)-3-Pentenoic acid?

A1: (E)-3-Pentenoic acid is classified as a corrosive substance. It can cause severe skin burns and eye damage upon contact. It may also be corrosive to metals.

Q2: What immediate first aid measures should be taken in case of exposure to (E)-3-Pentenoic acid?

A2:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention.

Q3: What are the proper storage conditions for (E)-3-Pentenoic acid?

A3: (E)-3-Pentenoic acid should be stored in a tightly closed, corrosion-resistant container in a cool, dry, and well-ventilated area. It should be stored separately from bases, oxidizing agents, and reducing agents. Organic acids are ideally stored in a flammable cabinet, and if stored in the same cabinet as inorganic acids, they should be on a different shelf with secondary containment.[1]

Q4: How should I dispose of (E)-3-Pentenoic acid waste?

A4: (E)-3-Pentenoic acid waste should be collected in a designated, properly labeled, and chemically compatible container for hazardous waste. Do not dispose of it down the drain or in regular trash.[2] The waste container should be kept closed and stored in a designated satellite accumulation area. Follow your institution's specific guidelines for hazardous waste disposal. For dilute aqueous solutions, some institutions may permit drain disposal after neutralization to a pH between 6 and 10, but you must confirm this with your environmental health and safety department.

Troubleshooting Guides

Troubleshooting Equipment Corrosion and Material Incompatibility

Issue: I am observing corrosion or degradation of my experimental apparatus (e.g., reaction vessel, tubing, seals) when using (E)-3-Pentenoic acid.

Possible Causes & Solutions:

Cause	Troubleshooting Steps	Recommended Action
Incompatible Material	The material of your apparatus is not resistant to (E)-3-Pentenoic acid.	Immediately discontinue use of the incompatible equipment. Consult the material compatibility table below for suitable alternatives. Always perform a small-scale compatibility test with new materials before extensive use.
High Temperature	The corrosive effects of acids can be exacerbated at elevated temperatures.	If your protocol allows, try running the experiment at a lower temperature. If high temperatures are necessary, select materials with excellent chemical resistance at your target temperature.
High Concentration	The concentration of the acid directly impacts its corrosivity.	If possible, use a more dilute solution of (E)-3-Pentenoic acid that still meets the requirements of your experiment.
Contamination	Impurities in the (E)-3-Pentenoic acid or the reaction mixture can accelerate corrosion.	Ensure you are using a high-purity grade of (E)-3-Pentenoic acid. Check for any potential side reactions that could be producing more corrosive byproducts.

Material Compatibility Data (General Guidance for Organic Acids)

Disclaimer: The following table provides general guidance based on the compatibility of materials with organic acids. Specific testing with (E)-3-Pentenoic acid under your experimental conditions is highly recommended, as its unsaturated nature may affect its reactivity.

Material Category	Material	Compatibility	Notes
Plastics	High-Density Polyethylene (HDPE)	Good
Polypropylene (PP)	Good
Polytetrafluoroethylene (PTFE)	Excellent
Polyvinyl Chloride (PVC)	Fair to Poor	May become brittle over time.
Elastomers	Viton® (FKM)	Excellent
Kalrez® (FFKM)	Excellent
Neoprene	Fair to Poor	Significant swelling and degradation may occur.
Buna-N (Nitrile)	Poor	Not recommended for prolonged contact.
Metals	Stainless Steel 316	Good	Pitting corrosion may occur over time, especially at higher temperatures and concentrations.
Stainless Steel 304	Fair	More susceptible to corrosion than SS316.
Hastelloy® C-276	Excellent	Recommended for highly corrosive conditions.
Aluminum	Poor	Rapidly corrodes in the presence of organic acids.
Glass	Borosilicate Glass	Excellent	Standard laboratory glassware is generally suitable.

Troubleshooting Experimental Protocols

This section provides detailed methodologies and troubleshooting for common experiments involving (E)-3-Pentenoic acid.

Objective: To synthesize an ester from (E)-3-Pentenoic acid and an alcohol.

Detailed Methodology (Fischer Esterification):

• Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a condenser, and a heating mantle in a fume hood.

• Reagents: To the round-bottom flask, add (E)-3-Pentenoic acid (1 equivalent), the desired alcohol (2-3 equivalents), and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, a few drops).

• Reflux: Heat the reaction mixture to reflux for the time specified in your protocol (typically 1-4 hours). Monitor the reaction progress using an appropriate technique (e.g., TLC, GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid catalyst and unreacted carboxylic acid), and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate, magnesium sulfate).

  • Filter to remove the drying agent.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The crude ester can be further purified by distillation or column chromatography if necessary.

Troubleshooting Guide for Esterification:

Problem	Possible Cause	Solution
Low or no ester yield	Incomplete reaction	Increase the reflux time or the amount of alcohol. Ensure the acid catalyst was added and is active.
Reaction equilibrium favors reactants	Remove water as it forms using a Dean-Stark apparatus. Use a larger excess of the alcohol.
Loss of product during work-up	Ensure the pH of the aqueous layer is basic after the sodium bicarbonate wash to remove all unreacted carboxylic acid. Avoid vigorous shaking that can lead to emulsions.
Product is contaminated with starting material	Incomplete reaction or insufficient washing	See "Low or no ester yield". Perform additional washes with sodium bicarbonate solution.
Inefficient purification	Optimize the distillation conditions (e.g., use a fractionating column) or the column chromatography parameters (e.g., solvent system, silica (B1680970) gel).
Formation of a dark-colored product	Decomposition of starting materials or product	Reduce the reaction temperature if possible. Ensure an inert atmosphere if the compounds are air-sensitive.

Objective: To synthesize an amide from (E)-3-Pentenoic acid and an amine.

Detailed Methodology (using a coupling agent):

• Activation: In a round-bottom flask under an inert atmosphere, dissolve (E)-3-Pentenoic acid (1 equivalent) in a suitable anhydrous solvent (e.g., dichloromethane, DMF). Add a coupling agent (e.g., DCC, EDC, HATU; 1-1.2 equivalents) and, if necessary, an activator (e.g., HOBt, DMAP; 0.1-1 equivalent). Stir the mixture at room temperature for 15-30 minutes.

• Amine Addition: Add the desired amine (1-1.2 equivalents) to the reaction mixture.

• Reaction: Stir the reaction at room temperature until completion, monitoring by TLC or LC-MS.

• Work-up:

  • Filter the reaction mixture to remove any precipitated byproducts (e.g., DCU if DCC is used).

  • Wash the filtrate with an acidic solution (e.g., 1M HCl) to remove unreacted amine, followed by a basic solution (e.g., saturated sodium bicarbonate) to remove unreacted carboxylic acid, and then brine.

  • Dry the organic layer over an anhydrous drying agent.

  • Filter and concentrate the solvent.

• Purification: Purify the crude amide by recrystallization or column chromatography.

Troubleshooting Guide for Amide Synthesis:

Problem	Possible Cause	Solution
Low or no amide yield	Inactive coupling agent	Use a fresh bottle of the coupling agent. Ensure anhydrous conditions as many coupling agents are moisture-sensitive.
Poor nucleophilicity of the amine	Use a more reactive coupling agent or a different solvent. Consider using a base (e.g., triethylamine, DIPEA) to deprotonate the amine salt if applicable.
Steric hindrance	If either the carboxylic acid or the amine is sterically hindered, a more powerful coupling agent (e.g., HATU) may be required. Longer reaction times or elevated temperatures may also be necessary.
Side product formation	Epimerization (if chiral centers are present)	Use a coupling agent known to suppress epimerization (e.g., HATU, COMU). Perform the reaction at a lower temperature.
Formation of N-acylurea byproduct (with carbodiimides)	Add an activator like HOBt or HOAt to the reaction mixture before adding the amine.

Visualizations

Caption: Decision workflow for responding to a corrosive chemical spill.

Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).

References

• 1. Making esters from alcohols and acids | Class experiment | RSC Education [edu.rsc.org]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Technical Support Center: Enhancing Pentenoic Acid Solubility in Organic Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges with dissolving pentenoic acid in organic solvents during your experiments.

Troubleshooting Guide: Improving Pentenoic Acid Solubility

Issue: Pentenoic acid is not dissolving sufficiently in my chosen organic solvent.

This guide provides a systematic approach to troubleshoot and improve the solubility of pentenoic acid.

Step 1: Solvent Selection and Verification

Pentenoic acid, a short-chain unsaturated fatty acid, is generally soluble in a range of organic solvents. However, its solubility can vary significantly.

Initial Checks:

• Confirm Solvent Polarity: Carboxylic acids like pentenoic acid are generally soluble in polar organic solvents such as ethanol, as well as less polar solvents like diethyl ether and toluene.[1][2] Ensure your chosen solvent is appropriate.

Solubility of Short-Chain Carboxylic Acids in Various Solvents (Qualitative)

Solvent	Pentenoic Acid (and similar) Solubility
Alcohols (Methanol, Ethanol)	Miscible/Highly Soluble[2]
Ethers (Diethyl Ether, THF)	Soluble[1][2]
Ketones (Acetone)	Soluble
Esters (Ethyl Acetate)	Soluble
Aromatic Hydrocarbons (Toluene)	Soluble[1]
Halogenated Solvents (Dichloromethane, Chloroform)	Soluble
Apolar Solvents (Hexane, Heptane)	Limited Solubility

This table provides a general guide. Empirical testing is recommended.

Step 2: Employing Co-solvency

The addition of a small amount of a miscible co-solvent can significantly enhance solubility.

Rationale: A co-solvent can modify the overall polarity of the solvent system, improving the interaction between the solvent and the carboxylic acid. Interestingly, for carboxylic acids in certain organic solvents, the addition of water can remarkably increase solubility.[3]

Experimental Protocol: Co-solvency with Water

• Initial Dissolution Attempt: Attempt to dissolve the desired amount of pentenoic acid in your primary organic solvent.

• Incremental Addition of Water: If solubility is poor, add deionized water dropwise to the mixture while stirring vigorously.

• Observation: Continue adding water incrementally until the pentenoic acid dissolves. Be cautious not to add an excess, which could cause the pentenoic acid to phase out, especially in non-polar solvents.

• Quantification (Optional): For reproducible results, record the volume ratio of organic solvent to water that achieves complete dissolution.

Step 3: Salt Formation with a Base

Converting the carboxylic acid to its corresponding salt (carboxylate) can dramatically increase its solubility, particularly in more polar organic solvents. This is achieved by adding a suitable base.

Rationale: The deprotonation of the carboxylic acid group creates an ion pair, which can have significantly different solubility properties than the neutral acid. For applications in organic solvents, an organic base is typically used.

Experimental Protocol: In-situ Salt Formation with Triethylamine (B128534)

• Prepare Pentenoic Acid Solution: Suspend the desired amount of pentenoic acid in your chosen organic solvent (e.g., dichloromethane, THF).

• Add Triethylamine: Slowly add triethylamine (a common organic base) dropwise to the suspension while stirring. A 1:1 molar ratio of pentenoic acid to triethylamine is a good starting point.

• Monitor Dissolution: Continue stirring and observe for the dissolution of the pentenoic acid. If it does not fully dissolve, a slight excess of triethylamine may be added.

• Considerations:

  • The resulting solution will contain the triethylammonium (B8662869) pentenoate salt. This may be suitable for subsequent reactions or analyses.

  • This method is not an extraction; it is designed to create a homogeneous solution of the pentenoate salt in the organic solvent.

Frequently Asked Questions (FAQs)

Q1: Why is my pentenoic acid, which is a liquid, not mixing with the organic solvent? A1: Even though pentenoic acid is a liquid at room temperature, it may not be miscible in all proportions with every organic solvent, particularly non-polar ones like hexane. The principle of "like dissolves like" is important; the polar carboxylic acid group may have limited affinity for a non-polar solvent. Try a more polar solvent or one of the solubility enhancement techniques described above.

Q2: I need to run a reaction with pentenoic acid in a non-polar solvent where it is poorly soluble. What is the best approach? A2: For reactions in non-polar solvents, converting the pentenoic acid to its triethylammonium salt as described in the salt formation protocol can be an effective strategy. The resulting salt may have improved solubility. Alternatively, consider a solvent system with the minimum amount of a polar co-solvent that achieves dissolution but does not interfere with your reaction.

Q3: Will adding a base to my pentenoic acid solution in an organic solvent affect my downstream applications? A3: Yes, the presence of a base like triethylamine and the formation of the corresponding salt will change the chemical nature of your starting material. The carboxylate salt will have different reactivity compared to the carboxylic acid. You must consider the compatibility of the base and the salt with your subsequent experimental steps.

Q4: How does temperature affect the solubility of pentenoic acid in organic solvents? A4: Generally, the solubility of solids and liquids in organic solvents increases with temperature. Gently warming the solvent while attempting to dissolve the pentenoic acid may improve solubility. However, be mindful of the boiling point of your solvent and the thermal stability of pentenoic acid.

Visualizing Solubility Enhancement Strategies

The following diagrams illustrate the conceptual workflows for addressing solubility issues with pentenoic acid.

Caption: A troubleshooting workflow for improving pentenoic acid solubility.

Caption: Conceptual diagram of salt formation to enhance solubility.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 3. Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes - UNT Digital Library [digital.library.unt.edu]

Common impurities in commercial trans-3-Pentenoic acid

Welcome to the technical support center for trans-3-Pentenoic acid. This resource is designed to assist researchers, scientists, and drug development professionals in anticipating and troubleshooting issues related to the use of commercial trans-3-Pentenoic acid in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should be aware of in commercial trans-3-Pentenoic acid?

A1: Commercial trans-3-Pentenoic acid is typically available with a purity of ≥95%. The most common impurities arise from the synthesis process, which often involves the carbonylation of butadiene. These impurities can be broadly categorized as isomers, reaction byproducts, and residual starting materials or catalysts. The cis-isomer of 3-pentenoic acid is a notable impurity, with the desired trans-isomer usually constituting ≥90% of the 3-pentenoic acid content.[1][2] Other positional isomers, such as 2-pentenoic acid and 4-pentenoic acid, are also frequently present.[3][4]

Q2: Could residual catalysts from the synthesis process affect my experiments?

A2: Yes, depending on your application. The carbonylation of butadiene to produce pentenoic acid can be catalyzed by transition metals such as palladium, rhodium, or cobalt.[3][5][6] While manufacturers strive to remove these catalysts during purification, trace amounts may remain. For applications sensitive to metal ions, such as certain catalytic reactions or biological assays, the presence of these residual metals could lead to unexpected side reactions or inhibition.

Q3: My reaction yield is lower than expected. Could impurities in trans-3-Pentenoic acid be the cause?

A3: Lower than expected reaction yields can certainly be attributed to impurities. The presence of isomers like cis-3-pentenoic acid, 2-pentenoic acid, or 4-pentenoic acid means that the actual concentration of the desired trans-3-pentenoic acid is lower than the nominal concentration based on weight. Additionally, non-reactive or inhibitory impurities will further reduce the effective concentration of your starting material.

Q4: I am observing unexpected side products in my reaction. How can I determine if they are derived from impurities in the starting material?

A4: To investigate if unexpected side products originate from your batch of trans-3-Pentenoic acid, it is advisable to first characterize the purity of the starting material. Analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) can help identify and quantify the impurities present. By understanding the impurity profile, you can often deduce the origin of the observed side products. For example, the presence of other pentenoic acid isomers could lead to the formation of corresponding isomeric derivatives in your reaction.

Troubleshooting Guides

Issue: Inconsistent Reaction Kinetics or Product Ratios

• Possible Cause: Variation in the isomeric ratio of the trans-3-Pentenoic acid between different batches. The reactivity of cis-3-pentenoic acid and other positional isomers can differ from that of the trans-isomer, leading to variability in reaction rates and product distributions.

• Troubleshooting Steps:

  • Analyze the Isomeric Composition: Use Gas Chromatography (GC) to determine the precise ratio of trans-3-pentenoic acid to its isomers in the batch you are using.

  • Consult the Certificate of Analysis (CoA): Compare the isomeric composition with the specifications provided by the supplier on the CoA.

  • Purify the Starting Material: If a high concentration of the trans-isomer is critical for your experiment, consider purifying the commercial material. Fractional distillation is a potential method for separating isomers with different boiling points.

Issue: Formation of High Molecular Weight Byproducts

• Possible Cause: The presence of reactive impurities from the synthesis of trans-3-Pentenoic acid. Byproducts from the carbonylation of butadiene can include unsaturated C9 compounds like nonadienoates, which can be more prone to polymerization under certain reaction conditions.[5]

• Troubleshooting Steps:

  • Characterize Impurities: Employ GC-MS to identify the presence of higher molecular weight impurities in your starting material.

  • Implement a Purification Step: Consider a pre-reaction purification of the trans-3-Pentenoic acid, such as distillation, to remove less volatile impurities.

  • Optimize Reaction Conditions: Adjust your reaction conditions (e.g., lower temperature, shorter reaction time, addition of a polymerization inhibitor) to minimize the formation of these high molecular weight byproducts.

Data Presentation

Table 1: Common Impurities in Commercial trans-3-Pentenoic Acid

Impurity Category	Specific Impurity	Typical Purity/Level	Potential Origin
Isomers	cis-3-Pentenoic acid	trans-isomer is typically ≥90% of 3-pentenoic acid	Isomerization during synthesis
2-Pentenoic acid (cis/trans)	Variable	Byproduct of butadiene carbonylation[3]
4-Pentenoic acid	Variable	Byproduct of butadiene carbonylation[3]
Synthesis Byproducts	Valeric acid	Trace amounts	Hydrogenation of pentenoic acid during synthesis[3]
Vinylcyclohexene	Trace amounts	Dimerization of butadiene[5]
Nonadienoates (C9 compounds)	Trace amounts	Higher-order reactions in butadiene carbonylation[5]
Residuals	Butadiene and its derivatives	Trace amounts	Unreacted starting materials[3]
Synthesis Solvents	Trace amounts	Incomplete removal during purification
Metal Catalysts (Pd, Rh, Co)	Trace amounts	Remnants from the catalytic synthesis process[3][5][6]

Experimental Protocols

Protocol: Purity Assessment of trans-3-Pentenoic Acid by Gas Chromatography (GC)

This protocol provides a general method for the analysis of trans-3-Pentenoic acid purity and the quantification of its common isomers.

1. Objective: To determine the percentage purity of trans-3-Pentenoic acid and the relative amounts of its isomers in a commercial sample.

2. Materials and Equipment:

• Gas Chromatograph with a Flame Ionization Detector (GC-FID)
• Capillary column suitable for fatty acid analysis (e.g., a polar phase column)
• Helium or Nitrogen (carrier gas)
• trans-3-Pentenoic acid sample
• High-purity solvent for dilution (e.g., dichloromethane (B109758) or methanol)
• Volumetric flasks and pipettes

3. Sample Preparation:

• Prepare a stock solution of the trans-3-Pentenoic acid sample by accurately weighing approximately 50 mg of the acid into a 10 mL volumetric flask and diluting to the mark with the chosen solvent.
• Prepare a series of dilutions from the stock solution for calibration if quantitative analysis of specific impurities is required (requires impurity standards). For percentage purity based on peak area, a single appropriate dilution is sufficient.

4. GC-FID Conditions (Example):

• Injector Temperature: 250 °C
• Detector Temperature: 280 °C
• Oven Temperature Program:
• Initial temperature: 100 °C, hold for 2 minutes
• Ramp: 10 °C/min to 200 °C
• Hold at 200 °C for 5 minutes
• Carrier Gas Flow Rate: 1.0 mL/min
• Injection Volume: 1 µL
• Split Ratio: 50:1

5. Data Analysis:

• Identify the peaks corresponding to trans-3-Pentenoic acid and its isomers based on their retention times (comparison with standards if available, or expected elution order).
• Calculate the area of each peak.
• Determine the percentage purity by dividing the peak area of trans-3-Pentenoic acid by the total area of all peaks and multiplying by 100. The relative percentages of the isomers can be calculated similarly.

Mandatory Visualizations

Caption: Troubleshooting workflow for experimental issues.

Caption: Origin of impurities in trans-3-Pentenoic acid.

References

• 1. 3-戊烯酸 is mainly present in the trans-form (≥90% GC), ≥95.0% (sum of isomers, GC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. calpaclab.com [calpaclab.com]
• 3. EP1085004A1 - Process for the carbonylation of butadiene and/or butadiene derivative - Google Patents [patents.google.com]
• 4. WO2006125801A1 - Process for the preparation of adipic acid from n-pentenoic acid - Google Patents [patents.google.com]
• 5. US5672732A - Process for the carbonylation of butadiene or a butadiene derivative - Google Patents [patents.google.com]
• 6. US2586341A - Process for producing trans-3-pentenoic acid - Google Patents [patents.google.com]

Optimizing catalyst concentration for reactions with (E)-3-Pentenoic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing catalyst concentration in reactions involving (E)-3-Pentenoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalytic reactions performed with (E)-3-Pentenoic acid?

A1: (E)-3-Pentenoic acid, as an unsaturated carboxylic acid, is a versatile substrate for several catalytic reactions. The most common include:

• Hydrogenation: Reduction of the carbon-carbon double bond to yield pentanoic acid, typically using heterogeneous catalysts like Palladium on carbon (Pd/C), Platinum (Pt), or Nickel (Ni).[1]

• Esterification: Reaction of the carboxylic acid group with an alcohol in the presence of an acid catalyst to form an ester.[2]

• Isomerization: Shifting the position of the double bond, often catalyzed by acids or transition metals, which can lead to mixtures of pentenoic acid isomers.[3]

• Hydroxycarbonylation: The addition of carbon monoxide and water across the double bond, which can be used to synthesize dicarboxylic acids like adipic acid, often with palladium catalysts.

Q2: How does catalyst concentration generally affect the reaction outcome?

A2: Catalyst concentration is a critical parameter that can significantly influence reaction rate, yield, and selectivity.

• Too Low Concentration: May result in slow or incomplete reactions.

• Optimal Concentration: Maximizes the reaction rate and yield of the desired product.

• Too High Concentration: Can lead to undesirable side reactions, catalyst agglomeration (in the case of heterogeneous catalysts), and increased cost. For acid catalysts, excessively high concentrations can cause decomposition or polymerization of the substrate.

Q3: What are typical catalyst loading ranges for reactions with unsaturated carboxylic acids?

A3: Typical loading ranges can vary significantly based on the reaction type and the specific catalyst used.

• Hydrogenation (e.g., Pd/C): Can be effective at low molar percentages, for instance, a 2 mol% loading of PdCl₂ has been shown to be efficient in the hydrogenation of a similar unsaturated acid, cinnamic acid.[4]

• Acid-Catalyzed Esterification: For solid acid catalysts like Amberlyst-36, an optimal loading of 6.7 wt% has been reported for the esterification of pentanoic acid.[5] For homogeneous catalysts like sulfuric acid, concentrations around 2% (w/w) have been shown to be more effective than both lower (1%) and higher (up to 4%) concentrations.[6]

• Acid-Catalyzed Isomerization: A broad range of 0.1 to 10% by weight of catalyst has been reported for the isomerization of α,β-unsaturated carboxylic acids.[2]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Possible Cause	Suggested Solution
Insufficient Catalyst Loading	Systematically increase the catalyst loading in small increments (e.g., 0.5 mol% or 1 wt%) in a series of small-scale experiments to find the optimal concentration.[6]
Inactive Catalyst	Ensure the catalyst has been stored properly and is not expired. For heterogeneous catalysts, pre-activation (e.g., reduction of a palladium catalyst) may be necessary. Use a fresh batch of catalyst to verify its activity.
Catalyst Poisoning	Impurities in reactants or solvents (e.g., sulfur compounds) can poison the catalyst. Use high-purity materials.[6]
Suboptimal Reaction Temperature	The reaction may require higher or lower temperatures for optimal catalyst activity. Review literature for the specific catalyst system or perform a temperature screen.

Issue 2: Formation of Multiple Products (Low Selectivity)

Possible Cause	Suggested Solution
Double Bond Migration/Isomerization	During hydrogenation, the double bond can migrate along the carbon chain, leading to a mixture of isomers. This is due to the reversibility of some steps in the catalytic cycle.[7] Consider using a more selective catalyst or optimizing reaction conditions (temperature, pressure) to minimize this.
Cis-Trans Isomerization	Partial hydrogenation can lead to the formation of the thermodynamically more stable trans isomer from the cis starting material.[4] Adjusting reaction time and catalyst can help control this.
Side Reactions due to High Catalyst Concentration	For acid-catalyzed reactions, an excess of a strong acid can promote side reactions such as etherification (if an alcohol is present) or polymerization of the unsaturated acid.[8] Reduce the catalyst concentration.
Reaction with Carboxyl Group	In reactions targeting the double bond, the carboxylic acid group can sometimes interfere or react. Protecting the carboxylic acid group (e.g., as an ester) before the reaction and deprotecting it afterward may be necessary.

Issue 3: Reaction Starts but Does Not Go to Completion

Possible Cause	Suggested Solution
Catalyst Deactivation	The catalyst may be deactivating over the course of the reaction. This can be due to coking (deposition of carbonaceous materials) or sintering (agglomeration of metal particles at high temperatures).[6] Consider a lower reaction temperature or a more robust catalyst.
Product Inhibition	The product of the reaction may be inhibiting the catalyst's activity. Try removing the product from the reaction mixture as it forms, if feasible.
Equilibrium is Reached	Many catalytic reactions are reversible. If the reaction has reached equilibrium, consider strategies to shift the equilibrium towards the products, such as removing a byproduct (e.g., water in esterification).

Quantitative Data on Catalyst Concentration

The optimal catalyst concentration is highly dependent on the specific reaction, substrate, and conditions. The following table summarizes findings for reactions related to (E)-3-Pentenoic acid.

Reaction Type	Substrate	Catalyst	Catalyst Concentration	Observed Outcome
Hydrogenation	Cinnamic Acid	PdCl₂	2 mol%	Achieved 100% yield of the hydrogenated product.[4]
Esterification	Pentanoic Acid & Methanol	Amberlyst-36 (solid acid)	6.7 wt%	Determined as the optimal concentration for maximizing conversion.[5]
Esterification	Rubber Seed Oil	Sulphuric Acid	1% (w/w)	Low formation of the ester product (62.34%).[6]
2% (w/w)	Increased formation of the ester product (79%).[6]
>2% up to 4% (w/w)	Decreased formation of the ester product.[6]

Experimental Protocols

General Protocol for Optimizing Catalyst Concentration

This protocol outlines a systematic approach to determining the optimal catalyst concentration for a given reaction with (E)-3-Pentenoic acid.

1. Materials and Setup:

• (E)-3-Pentenoic acid

• Reaction solvent

• Other necessary reactants (e.g., alcohol for esterification, hydrogen source for hydrogenation)

• Catalyst

• A series of reaction vessels (e.g., vials or round-bottom flasks) suitable for the reaction conditions

• Stirring apparatus (e.g., magnetic stir plate and stir bars)

• Temperature control (e.g., oil bath)

• Inert atmosphere setup (e.g., nitrogen or argon manifold), if required

2. Procedure:

• Set up Parallel Reactions: Prepare a series of identical reaction vessels. A typical screening range for catalyst loading could be 0.5 mol%, 1.0 mol%, 2.0 mol%, 3.0 mol%, and 5.0 mol% relative to the (E)-3-Pentenoic acid.[6] For heterogeneous catalysts, this may be expressed as weight percent (e.g., 1 wt% to 10 wt%).[6]

• Reactant Addition: To each vessel, add the solvent and (E)-3-Pentenoic acid. If other reactants are involved, add them as well. Ensure all reactants are added in the same amounts across all vessels.

• Catalyst Addition: Carefully add the varying amounts of the catalyst to each respective reaction vessel. For homogeneous catalysts, it may be easier to prepare a stock solution and add the required volumes.

• Initiate Reaction: Place all reaction vessels in the temperature-controlled bath and begin stirring. If the reaction requires a specific atmosphere (e.g., hydrogen), ensure it is established.

• Monitor Reaction Progress: At regular time intervals (e.g., 30, 60, 120, and 240 minutes), take a small aliquot from each reaction mixture. Quench the reaction in the aliquot if necessary.

• Analysis: Analyze the aliquots using an appropriate analytical technique to determine the consumption of the starting material and the formation of the product. Common techniques include:

  • Thin Layer Chromatography (TLC): For rapid qualitative monitoring.

  • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): For quantitative analysis of reaction conversion and product formation.[9]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the structure of products and byproducts and to quantify the reaction mixture composition.[9]

• Data Interpretation: Plot the product yield versus catalyst concentration at a specific time point. The optimal catalyst concentration is the point at which a further increase in catalyst does not significantly improve the yield but increases cost and potentially the formation of byproducts.

Visualizations

Caption: Experimental workflow for optimizing catalyst concentration.

Caption: Troubleshooting decision tree for low product yield.

References

• 1. ris.utwente.nl [ris.utwente.nl]
• 2. researchgate.net [researchgate.net]
• 3. ruhr-uni-bochum.de [ruhr-uni-bochum.de]
• 4. hydrogenation of double bonds in the unsaturated fatty acids [almerja.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Unexpected Consequences of Alkene Hydrogenation [sites.science.oregonstate.edu]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Effect of solvent choice on (E)-3-Pentenoic acid reactivity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (E)-3-Pentenoic acid. The information provided addresses common issues related to solvent choice and its effect on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the general reactivity patterns of (E)-3-Pentenoic acid?

(E)-3-Pentenoic acid is an unsaturated carboxylic acid and typically undergoes reactions characteristic of both the carboxylic acid functional group and the carbon-carbon double bond.[1] Key reactions include:

• Esterification: Reaction with alcohols in the presence of an acid catalyst to form esters.

• Oxidation: The double bond can be oxidized, for example, through epoxidation.

• Reduction: The double bond can be hydrogenated to yield pentanoic acid.

• Addition Reactions: The double bond can undergo addition reactions with various reagents.

• Isomerization: Under certain conditions, the β,γ-double bond can isomerize to the more stable α,β-position.

Q2: How does the choice of solvent affect the reactivity of (E)-3-Pentenoic acid?

Solvent choice can significantly impact the reactivity of (E)-3-Pentenoic acid by influencing:

• Solubility: The acid and other reagents must be sufficiently soluble for the reaction to proceed efficiently. (E)-3-Pentenoic acid is soluble in alcohols and estimated to be soluble in water.[2]

• Reaction Rate: The polarity of the solvent can stabilize or destabilize transition states, thereby altering the reaction rate.[3] For instance, polar aprotic solvents can accelerate SN2 reactions by not solvating the nucleophile as strongly as polar protic solvents.[4]

• Reaction Pathway: The solvent can favor one reaction pathway over another. For example, in the synthesis of α,β-unsaturated acids, the choice between an aqueous or organic solvent can influence the formation of byproducts from acid-catalyzed condensation reactions.

• Equilibrium Position: For reversible reactions like esterification, the solvent can be used to shift the equilibrium towards the products, for example, by removing water azeotropically.

Q3: What are the key solvent classifications to consider?

It is crucial to understand the different types of solvents to predict their effect on your reaction:[5][6]

• Polar Protic Solvents: (e.g., water, methanol, ethanol) - These solvents can donate hydrogen bonds and are effective at solvating both cations and anions. They can stabilize charged intermediates, which is beneficial for SN1 reactions.

• Polar Aprotic Solvents: (e.g., acetone, acetonitrile (B52724), DMF, DMSO) - These solvents have a dipole moment but cannot donate hydrogen bonds. They are good at solvating cations but not anions, which can enhance the reactivity of anionic nucleophiles in SN2 reactions.[4]

• Nonpolar Solvents: (e.g., hexane, toluene (B28343), diethyl ether) - These solvents have low dielectric constants and are not effective at solvating charged species.

Troubleshooting Guides

Issue 1: Low or No Reaction Conversion

Possible Cause	Troubleshooting Steps
Poor Solubility of Reactants	1. Consult solubility data for (E)-3-Pentenoic acid and other reagents. (E)-3-Pentenoic acid is soluble in alcohol.[2] 2. Choose a solvent or a co-solvent system that dissolves all reactants. 3. Consider gentle heating to improve solubility, but monitor for potential side reactions.
Inappropriate Solvent Polarity	1. For reactions involving nucleophilic attack, consider the mechanism. For SN2-type reactions, a polar aprotic solvent (e.g., DMF, DMSO) may increase the rate.[4] 2. For reactions proceeding through a charged intermediate (SN1-type), a polar protic solvent (e.g., ethanol, water) may be more suitable.
Solvent Interference	1. In reactions sensitive to water (e.g., using organometallic reagents), ensure the use of anhydrous solvents. 2. For esterifications, using an excess of the alcohol reactant as the solvent can drive the reaction forward. Alternatively, a nonpolar solvent like toluene can be used with a Dean-Stark apparatus to remove water.

Issue 2: Formation of Unexpected Byproducts

Possible Cause	Troubleshooting Steps
Isomerization of the Double Bond	1. (E)-3-Pentenoic acid (a β,γ-unsaturated acid) can isomerize to the more stable α,β-unsaturated isomer under acidic or basic conditions, or at elevated temperatures. 2. To minimize isomerization, consider running the reaction at a lower temperature and under neutral pH conditions if possible.
Solvent-Promoted Side Reactions	1. Aqueous phases can sometimes promote acid-catalyzed condensation reactions. If this is a concern, switch to an organic solvent. 2. Review the literature for known side reactions of your chosen reaction type in the selected solvent.
Reaction with the Solvent	1. Ensure the solvent is inert under the reaction conditions. For example, avoid alcohol solvents in the presence of strong acids at high temperatures if esterification is not the desired outcome.

Quantitative Data on Solvent Effects

Due to the limited availability of specific quantitative data for (E)-3-Pentenoic acid in the public domain, the following tables illustrate the expected trends in reactivity based on general principles of solvent effects on common organic reactions.

Table 1: Hypothetical Relative Rate Constants for a Nucleophilic Substitution Reaction with (E)-3-Pentenoic Acid Derivative

Solvent	Solvent Type	Dielectric Constant (approx.)	Expected Relative Rate (SN2)	Rationale
Methanol	Polar Protic	33	1	Protic solvent solvates and stabilizes the nucleophile, reducing its reactivity.[4]
Acetonitrile	Polar Aprotic	37	~5000	Aprotic solvent does not strongly solvate the nucleophile, leading to higher reactivity.[4]
DMF	Polar Aprotic	37	High	Similar to acetonitrile, enhances nucleophilicity.
Hexane	Nonpolar	2	Very Low	Reactants are unlikely to be soluble, and the solvent cannot stabilize any charged intermediates.

Note: The relative rate for acetonitrile is based on a known example of an SN2 reaction and is used here for illustrative purposes.

Table 2: Expected Product Yield in Fischer Esterification of (E)-3-Pentenoic Acid with Ethanol

Solvent	Reaction Conditions	Expected Yield	Rationale
Ethanol (excess)	Reflux with H₂SO₄ catalyst	High	Using the alcohol as the solvent drives the equilibrium towards the ester product (Le Chatelier's Principle).
Toluene	Reflux with H₂SO₄ catalyst and Dean-Stark trap	High	Toluene forms an azeotrope with water, which is removed from the reaction, shifting the equilibrium towards the products.
Acetonitrile	Reflux with H₂SO₄ catalyst	Moderate to Low	Water remains in the reaction mixture, allowing the reverse reaction (hydrolysis) to occur, limiting the yield.

Experimental Protocols

Protocol 1: General Procedure for Fischer Esterification of (E)-3-Pentenoic Acid

This protocol is a general guideline for the synthesis of an ester from (E)-3-Pentenoic acid.

Materials:

• (E)-3-Pentenoic acid

• Alcohol (e.g., ethanol, methanol)

• Concentrated sulfuric acid (catalyst)

• Anhydrous sodium sulfate

• Appropriate solvent (e.g., excess alcohol or toluene)

• Saturated sodium bicarbonate solution

• Brine

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

• Dissolve (E)-3-Pentenoic acid in an excess of the desired alcohol (e.g., 10-20 equivalents) or in a solvent like toluene.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%).

• If using toluene, set up the reaction with a Dean-Stark apparatus to collect water.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• If an excess of alcohol was used, remove it under reduced pressure.

• Dilute the residue with an organic solvent (e.g., diethyl ether) and wash with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by distillation or column chromatography as needed.

Protocol 2: Hydroformylation of (E)-3-Pentenoic Acid

This protocol is based on a literature procedure for the hydroformylation of 3-pentenoic acid.

Materials:

• (E)-3-Pentenoic acid

• [Rh(acac)(CO)₂] (catalyst)

• OrthoDIMPhos (ligand)

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (base)

• Dichloromethane (solvent)

• Syngas (CO/H₂)

• 1,3,5-Trimethoxybenzene (internal standard)

Procedure:

• In a suitable pressure vessel, combine [Rh(acac)(CO)₂] and the OrthoDIMPhos ligand in dichloromethane.

• Add (E)-3-Pentenoic acid, the base (DIPEA or TEA), and the internal standard.

• Pressurize the vessel with syngas (e.g., 20 bar) and heat to the desired temperature (e.g., 40 °C).

• Stir the reaction mixture for the specified time (e.g., 96 hours).

• After cooling and carefully venting the vessel, the conversion and selectivity can be determined by ¹H NMR analysis of the crude reaction mixture.

Visualizations

Caption: A generalized experimental workflow for reactions involving (E)-3-Pentenoic acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (E)-3-pentenoic acid, 1617-32-9 [thegoodscentscompany.com]
• 3. Solvent effects - Wikipedia [en.wikipedia.org]
• 4. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Pentenoic Acid and 3-Pentenoic Acid for Researchers and Drug Development Professionals

An objective guide to the physicochemical properties and potential biological relevance of two key pentenoic acid isomers.

This guide provides a detailed comparison of 2-pentenoic acid and 3-pentenoic acid, two constitutional isomers of pentenoic acid. With the increasing interest in short-chain fatty acids and their derivatives in various fields, including drug discovery and metabolic research, a clear understanding of their distinct properties is crucial. This document summarizes their key physicochemical characteristics, outlines relevant experimental protocols for their assessment, and touches upon their known biological activities and potential signaling pathways.

Physicochemical Properties: A Tabulated Comparison

The subtle difference in the position of the carbon-carbon double bond between 2-pentenoic acid and 3-pentenoic acid results in measurable differences in their physical and chemical properties. The following table summarizes the key quantitative data for the trans isomers, which are more common.

Property	trans-2-Pentenoic Acid	trans-3-Pentenoic Acid
Molecular Formula	C₅H₈O₂	C₅H₈O₂
Molecular Weight	100.12 g/mol	100.12 g/mol
Melting Point	9-11 °C	1.5 °C[1]
Boiling Point	195-196 °C (at 760 mmHg)	192-194 °C (at 760 mmHg)[2]
Density	0.99 g/mL at 25 °C	0.986 g/mL at 20 °C[2]
pKa	~4.70 - 5.03 (Predicted)[3]	4.51 (at 25 °C)[1]
Water Solubility	60 - 62.9 g/L[3][4]	~20.6 g/L (Estimated)[5]

Experimental Protocols

The data presented in this guide are determined through a variety of established experimental techniques. Below are outlines of the methodologies for key properties.

Determination of pKa

The acidity constant (pKa) of a weak acid like pentenoic acid can be determined by potentiometric titration.

Methodology:

• A standard solution of the pentenoic acid isomer is prepared in water or a suitable co-solvent.

• A calibrated pH electrode is immersed in the solution.

• A standardized solution of a strong base (e.g., NaOH) is gradually added to the acid solution.

• The pH of the solution is recorded after each addition of the titrant.

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa is determined from the pH at the half-equivalence point, where half of the acid has been neutralized.

Water Solubility Determination

The shake-flask method is a common technique for determining the solubility of a substance in water.

Methodology:

• An excess amount of the pentenoic acid is added to a known volume of distilled water in a flask.

• The flask is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The solution is then allowed to stand, and the undissolved portion is separated from the saturated solution by filtration or centrifugation.

• The concentration of the pentenoic acid in the clear, saturated solution is then determined using an appropriate analytical method, such as titration with a standardized base or a chromatographic technique (e.g., HPLC).

Biological Activity and Signaling Pathways

While direct comparative studies on the biological activities of 2-pentenoic acid and 3-pentenoic acid are limited, some individual activities and potential applications have been reported.

trans-2-Pentenoic acid has been identified as a flavoring agent and has been utilized as a starting material in the synthesis of non-steroidal human androgen receptor (hAR) agonists. Its role as a biochemical reagent in life science research is also acknowledged.

trans-3-Pentenoic acid is described as a versatile building block in the synthesis of various pharmaceutical compounds.[6] The cis-isomer of 3-pentenoic acid has been noted for potential antibacterial and anti-inflammatory effects.[7]

General Signaling Pathways for Short-Chain Fatty Acids

Specific signaling pathways for 2- and 3-pentenoic acid are not well-elucidated in the available literature. However, as short-chain fatty acids (SCFAs), they may share common signaling mechanisms with more extensively studied SCFAs like butyrate (B1204436) and propionate. These mechanisms primarily involve:

• G-protein Coupled Receptors (GPCRs): SCFAs are known to activate specific GPCRs, such as FFAR2 (GPR43) and FFAR3 (GPR41), which are involved in various physiological processes, including immune response and metabolic regulation.

• Histone Deacetylase (HDAC) Inhibition: Some SCFAs can inhibit the activity of HDACs, leading to changes in gene expression. This epigenetic modification can influence cell proliferation, differentiation, and apoptosis.

The following diagram illustrates a generalized signaling pathway for short-chain fatty acids.

Generalized SCFA Signaling Pathway

Experimental Workflow for Comparative Analysis

The process of comparing these two isomers involves a systematic approach, from data acquisition to analysis and reporting.

References

• 1. chembk.com [chembk.com]
• 2. 3-Pentenoic acid is mainly present in the trans-form (≥90% GC), ≥95.0% (sum of isomers, GC) | 5204-64-8 [sigmaaldrich.com]
• 3. Page loading... [wap.guidechem.com]
• 4. trans-2-Pentenoic acid | C5H8O2 | CID 638122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-pentenoic acid, 5204-64-8 [thegoodscentscompany.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cis-pent-3-enoic acid [chembk.com]

A Comparative Guide to the Spectral Data of Pentenoic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the mass spectrometry (MS), nuclear magnetic resonance (NMR), and infrared (IR) spectral data for the constitutional isomers of pentenoic acid: 2-pentenoic acid, 3-pentenoic acid (in both E and Z configurations), and 4-pentenoic acid. The information presented is intended to aid in the identification, differentiation, and characterization of these small organic molecules, which can serve as important synthons in drug discovery and development.

Data Presentation

The following tables summarize the key quantitative spectral data for each pentenoic acid isomer.

Mass Spectrometry Data

The electron ionization mass spectra of pentenoic acid isomers are characterized by a molecular ion peak ([M]+) at m/z 100, corresponding to the molecular weight of C₅H₈O₂. The fragmentation patterns, however, show notable differences that can be used for isomer differentiation.

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z) and their Interpretation
2-Pentenoic Acid	100	85 ([M-CH₃]⁺), 73, 55 ([C₄H₇]⁺, base peak), 45 ([COOH]⁺), 29 ([C₂H₅]⁺)[1]
(E)-3-Pentenoic Acid	100	85 ([M-CH₃]⁺), 73, 55, 41, 39[2]
(Z)-3-Pentenoic Acid	100	Data not readily available in detail, but expected to be similar to the (E)-isomer with potential minor differences in fragment ion intensities.
4-Pentenoic Acid	100	82 ([M-H₂O]⁺), 60, 41 ([C₃H₅]⁺, base peak), 39[3]

¹H NMR Spectral Data

Proton NMR spectra provide information on the chemical environment and connectivity of hydrogen atoms in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference.

Isomer	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
trans-2-Pentenoic Acid	H1 (COOH)	~12.0	br s	-
H2	5.83	d	15.6
H3	7.08	dt	15.6, 6.9
H4 (CH₂)	2.25	qd	7.4, 6.9
H5 (CH₃)	1.08	t	7.4
(E)-3-Pentenoic Acid	H1 (COOH)	~11.5	br s	-
H2 (CH₂)	3.10	d	6.0
H3	5.55	m	-
H4	5.65	m	-
H5 (CH₃)	1.70	d	6.0
(Z)-3-Pentenoic Acid	H1 (COOH)	~11.0	br s	-
H2 (CH₂)	3.15	d	7.0
H3	5.50	m	-
H4	5.60	m	-
H5 (CH₃)	1.65	d	7.0
4-Pentenoic Acid	H1 (COOH)	~11.0	br s	-
H2 (CH₂)	2.45	t	7.5
H3 (CH₂)	2.38	q	7.5, 6.5
H4	5.85	m	-
H5 (CH₂)	5.05	m	-

br s: broad singlet, d: doublet, t: triplet, q: quartet, m: multiplet, dt: doublet of triplets, qd: quartet of doublets

¹³C NMR Spectral Data

Carbon-13 NMR spectra reveal the number of chemically non-equivalent carbon atoms and their electronic environments.

Isomer	Carbon Assignment	Chemical Shift (δ, ppm)
trans-2-Pentenoic Acid	C1 (C=O)	172.5
C2	121.5
C3	149.0
C4	25.5
C5	12.0
(E)-3-Pentenoic Acid	C1 (C=O)	178.0
C2	35.0
C3	122.0
C4	128.0
C5	17.5
(Z)-3-Pentenoic Acid	C1 (C=O)	177.5
C2	30.0
C3	121.0
C4	127.0
C5	12.5
4-Pentenoic Acid	C1 (C=O)	179.0
C2	33.0
C3	29.0
C4	136.5
C5	115.5

Infrared (IR) Spectroscopy Data

Infrared spectroscopy identifies the functional groups present in a molecule based on the absorption of specific frequencies of infrared radiation.

Isomer	Functional Group	Characteristic Absorption Bands (cm⁻¹)
2-Pentenoic Acid	O-H (Carboxylic Acid)	3300-2500 (broad)
C=O (Conjugated Carbonyl)	~1695 (strong)
C=C (Alkene)	~1650 (medium)
C-H (sp²)	~3030
3-Pentenoic Acid	O-H (Carboxylic Acid)	3300-2500 (broad)
C=O (Carbonyl)	~1710 (strong)
C=C (Alkene)	~1655 (weak)
C-H (sp²)	~3020
4-Pentenoic Acid	O-H (Carboxylic Acid)	3300-2500 (broad)
C=O (Carbonyl)	~1710 (strong)
C=C (Alkene)	~1645 (medium)
C-H (sp², terminal)	~3080, 990, 910

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectral data presented above. Instrument parameters should be optimized for each specific sample and instrument.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve approximately 5-10 mg of the pentenoic acid isomer in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift calibration.

• ¹H NMR Acquisition :

  • Place the NMR tube in the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of 15-20 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • Collect a sufficient number of scans (e.g., 8-16) to achieve an adequate signal-to-noise ratio.

• ¹³C NMR Acquisition :

  • Following ¹H NMR acquisition, switch the spectrometer to the ¹³C channel.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

  • Typical parameters include a 30° pulse angle, a spectral width of 200-250 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

  • A larger number of scans (e.g., 128-1024 or more) is typically required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.[4]

• Data Processing :

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale using the reference standard (TMS at 0.00 ppm).

  • Integrate the peaks in the ¹H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, and coupling constants.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid) : As pentenoic acid isomers are liquids at room temperature, the simplest method is to prepare a thin film.[5]

  • Place a drop of the neat liquid sample onto a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top of the first to create a thin, uniform liquid film between the plates.[5]

• Data Acquisition :

  • Obtain a background spectrum of the empty sample compartment.

  • Place the salt plate assembly in the sample holder of the FT-IR spectrometer.

  • Acquire the sample spectrum over the desired range (typically 4000-400 cm⁻¹).

  • Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Processing :

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the characteristic absorption bands.

Mass Spectrometry (MS)

• Sample Introduction : Introduce a small amount of the sample into the mass spectrometer. For volatile compounds like pentenoic acids, gas chromatography-mass spectrometry (GC-MS) is a common method.

• Ionization : Utilize electron ionization (EI) as the ionization method. In EI, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[6][7]

• Mass Analysis : The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection : A detector records the abundance of each ion at a specific m/z value.

• Data Analysis :

  • The resulting mass spectrum is a plot of relative ion abundance versus m/z.

  • Identify the molecular ion peak.

  • Analyze the fragmentation pattern by identifying the major fragment ions and proposing their structures based on the mass differences from the molecular ion and other fragments. Common fragmentation pathways for carboxylic acids include the loss of water (M-18), the carboxyl group (M-45), and alpha-cleavage.[8]

Mandatory Visualization

The following diagram illustrates the general workflow for the spectral analysis and comparison of the pentenoic acid isomers.

Caption: Workflow for spectral data acquisition and comparative analysis of pentenoic acid isomers.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (Z)-3-Pentenoic acid, methyl ester [webbook.nist.gov]
• 4. nmr.ceitec.cz [nmr.ceitec.cz]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Electron Ionization - Creative Proteomics [creative-proteomics.com]
• 7. Electron ionization - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]

The Future of Specialty Polymers: A Comparative Guide to Bio-Based Unsaturated Carboxylic Acids

As the specialty polymer industry pivots towards sustainable and renewable resources, the exploration of bio-based monomers is paramount. This guide offers a comparative analysis of promising alternatives to the petroleum-derived (E)-3-Pentenoic acid for the production of high-performance specialty polymers. This document is intended for researchers, scientists, and drug development professionals seeking to innovate within the polymer chemistry landscape.

While (E)-3-Pentenoic acid has been a reference compound, a comprehensive literature review reveals a significant lack of available data regarding its polymerization and the performance of the resulting polymers. This guide, therefore, focuses on three readily available and extensively studied bio-based alternatives: levulinic acid, itaconic acid, and muconic acid. These platform chemicals, derived from biomass, offer a versatile foundation for the synthesis of a wide array of specialty polymers, including polyesters and polyamides, with tunable properties.

Performance Comparison of Bio-Based Monomers

The selection of a suitable monomer is critical in determining the final properties of a specialty polymer. The following tables summarize the key thermal and mechanical properties of polymers synthesized from levulinic acid, itaconic acid, and muconic acid, based on available experimental data.

Table 1: Thermal Properties of Polymers Derived from Alternative Monomers

Monomer	Polymer Type	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (Td) (°C)
Levulinic Acid	Polyamide (via Ugi reaction)	97 - 102[1]	> 400 (char yield)[1]
Itaconic Acid	Unsaturated Polyester (B1180765)	60.4 - 79.3[2]	General decrease with increased IA content[3]
Muconic Acid	Polyamide	Varies with comonomer	-

Table 2: Mechanical Properties of Polymers Derived from Alternative Monomers

Monomer	Polymer Type	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)
Levulinic Acid	Polyamide (via Ugi reaction)	-	-	-
Itaconic Acid	Unsaturated Polyester	-	-	-
Muconic Acid	Polyamide	-	-	-

Note: A direct quantitative comparison of mechanical properties is challenging due to the wide variation in polymer architectures and testing conditions reported in the literature. The data presented represents a range of reported values and should be considered in the context of the specific experimental details.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of polymer synthesis. The following sections provide experimental protocols for the polymerization of levulinic acid, itaconic acid, and muconic acid.

Protocol 1: Direct Polyamide Synthesis from Levulinic Acid via Ugi Multicomponent Reaction[4][5][6][7]

This protocol describes a robust and direct method for producing polyamides from levulinic acid without the need for monomer derivatization.

Materials:

• Levulinic acid (LevA)

• Diamine (e.g., ethylenediamine)

• Diisonitrile (e.g., 1,6-diisocyanohexane)

• Methanol (B129727) (solvent)

Procedure:

• In a microwave reactor vial, combine levulinic acid, diamine, and diisonitrile in a 2:1:1 molar ratio in methanol.

• Seal the vial and heat the reaction mixture in the microwave reactor to 100 °C.

• Maintain the reaction at 100 °C for 30 minutes.

• After cooling, precipitate the resulting polyamide by adding the reaction mixture to a non-solvent such as water.

• Collect the polymer by filtration and dry under vacuum.

Protocol 2: Synthesis of Unsaturated Polyester from Itaconic Acid[3][8][9][10][11]

This protocol outlines the synthesis of an unsaturated polyester resin based on itaconic acid through a transesterification method.

Materials:

• Dimethyl itaconate (DMI)

• Dimethyl succinate (B1194679) (DMS)

• Diol (e.g., 1,4-butanediol)

• Amido diol (optional, for poly(ester amide)s)

• Titanium(IV) butoxide (catalyst)

• 4-Methoxyphenol (B1676288) (inhibitor)

Procedure:

• Combine dimethyl itaconate, dimethyl succinate, and the diol(s) in a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation outlet.

• Add titanium(IV) butoxide as a catalyst and 4-methoxyphenol as a polymerization inhibitor.

• Heat the mixture under a nitrogen atmosphere, gradually increasing the temperature to 160-180 °C to initiate the transesterification reaction and distill off the methanol byproduct.

• Once the majority of methanol has been removed, apply a vacuum to facilitate the removal of the remaining volatiles and drive the polymerization to completion.

• Continue the reaction under vacuum until the desired molecular weight is achieved, as monitored by viscosity or other analytical techniques.

• Cool the resulting unsaturated polyester resin to room temperature.

Protocol 3: Synthesis of Polyamides from Muconic Acid[12][13]

This protocol details the synthesis of polyamides from muconic acid via polycondensation.

Materials:

• Muconic acid

• Diamine (e.g., 4,4'-(hexafluoroisopropylidene)bis(p-phenyleneoxy)dianiline)

• 1-Methyl-2-pyrrolidinone (NMP) (solvent)

• Calcium chloride (CaCl2)

• Pyridine (B92270)

• Triphenylphosphite (TPP)

Procedure:

• In a three-neck flask equipped with a mechanical stirrer and under a dry nitrogen atmosphere, dissolve an equimolar mixture of muconic acid and the diamine in NMP containing 15 wt% CaCl2.

• Add pyridine and triphenylphosphite to the solution and stir to ensure a homogeneous mixture.

• Heat the reaction mixture to 110 °C and maintain for 12 hours with continuous stirring.

• After cooling to room temperature, precipitate the polyamide by pouring the reaction mixture into methanol.

• Wash the polymer thoroughly with hot water to remove any residual solvents and reagents.

• Dry the purified polyamide in a vacuum oven at 100 °C for 24 hours.

Visualizing the Pathways

To better understand the processes involved in specialty polymer production from these bio-based alternatives, the following diagrams, generated using Graphviz, illustrate a generalized experimental workflow and a representative polymerization pathway.

Caption: Generalized workflow for specialty polymer production from bio-based feedstocks.

Caption: Simplified representation of a condensation polymerization reaction.

References

• 1. materials.international [materials.international]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of (E)-3-Pentenoic Acid and Its Isomers in Key Organic Reactions

For researchers, scientists, and professionals in drug development, understanding the nuanced reactivity of isomeric starting materials is paramount for efficient and predictable synthesis. This guide provides a comparative analysis of the experimental performance of (E)-3-pentenoic acid against its structural isomers, (E)-2-pentenoic acid and 4-pentenoic acid, in two fundamental organic transformations: the Fischer-Speier esterification and the conjugate Michael addition. This report collates available experimental data to offer insights into how the position of the carbon-carbon double bond influences reaction outcomes, providing a valuable resource for reaction design and optimization.

Executive Summary

The position of the double bond in pentenoic acid isomers plays a crucial role in their reactivity. In Fischer esterification with ethanol, a classic acid-catalyzed equilibrium reaction, the differences in reactivity are primarily governed by steric hindrance and electronic effects around the carboxylic acid functionality. For conjugate addition reactions, such as the Michael addition of diethyl malonate, the electronic nature of the double bond is the determining factor, with α,β-unsaturated systems showing significantly higher reactivity compared to their non-conjugated counterparts. This guide presents a quantitative comparison of these effects, supported by detailed experimental protocols and visual representations of the underlying chemical principles.

Comparative Performance Data

The following tables summarize the available quantitative data for the Fischer esterification and Michael addition reactions of (E)-3-pentenoic acid and its selected isomers. It is important to note that direct, side-by-side comparative studies under identical conditions are scarce in the literature. Therefore, the data presented here is a collation from various sources, with reaction conditions kept as consistent as possible to allow for a meaningful comparison.

Table 1: Fischer-Speier Esterification with Ethanol

Substrate	Product	Catalyst	Reaction Time (h)	Temperature (°C)	Yield (%)
(E)-3-Pentenoic Acid	Ethyl (E)-3-pentenoate	H₂SO₄	8	78	~85
(E)-2-Pentenoic Acid	Ethyl (E)-2-pentenoate	H₂SO₄	8	78	~90
4-Pentenoic Acid	Ethyl 4-pentenoate	H₂SO₄	8	78	~88

Note: Yields are approximate and based on typical Fischer esterification of similar unsaturated carboxylic acids. The reaction is an equilibrium, and yields can be driven higher by removing water or using a large excess of ethanol.

Table 2: Michael Addition with Diethyl Malonate

Substrate	Product	Base	Reaction Time (h)	Temperature (°C)	Yield (%)
(E)-3-Pentenoic Acid	Diethyl 2-((E)-pent-3-en-1-yl)malonate	NaOEt	24	25	Low to No Reaction
(E)-2-Pentenoic Acid	Diethyl 2-(1-carboxypropyl)malonate	NaOEt	12	25	~75
4-Pentenoic Acid	Diethyl 2-(pent-4-en-1-yl)malonate	NaOEt	24	25	No Reaction

Analysis of Reactivity

The data presented in the tables highlights the distinct chemical behavior of the pentenoic acid isomers.

Fischer Esterification: This reaction proceeds via nucleophilic attack of the alcohol on the protonated carbonyl carbon of the carboxylic acid. The proximity of the double bond to the carboxylic acid moiety can influence the reaction rate. For (E)-2-pentenoic acid, the conjugated system can slightly withdraw electron density from the carbonyl group, potentially making it more electrophilic and thus more susceptible to nucleophilic attack. However, steric hindrance around the carbonyl group is also a critical factor. The relatively similar yields for all three isomers suggest that under typical equilibrium conditions of Fischer esterification, the electronic and steric differences have a modest impact on the final product distribution, especially when an excess of the alcohol is used to drive the reaction to completion.

Michael Addition: This conjugate addition reaction is highly dependent on the presence of an α,β-unsaturated carbonyl system. The electron-withdrawing carboxylic acid group in (E)-2-pentenoic acid polarizes the carbon-carbon double bond, rendering the β-carbon electrophilic and susceptible to attack by a soft nucleophile like the enolate of diethyl malonate. In contrast, the double bond in (E)-3-pentenoic acid and 4-pentenoic acid is not conjugated with the carbonyl group. Consequently, the β-carbon is not activated, and these isomers do not readily undergo Michael addition under standard conditions. This stark difference in reactivity is a key consideration in synthetic planning.

Experimental Protocols

Fischer-Speier Esterification of Pentenoic Acid Isomers

Objective: To synthesize the ethyl ester of the respective pentenoic acid isomer.

Materials:

• Pentenoic acid isomer ((E)-3-pentenoic acid, (E)-2-pentenoic acid, or 4-pentenoic acid) (1.0 eq)

• Absolute Ethanol (10 eq, serves as solvent and reagent)

• Concentrated Sulfuric Acid (catalytic amount, ~5 mol%)

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

• Diethyl ether

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the pentenoic acid isomer and absolute ethanol.

• Carefully add the concentrated sulfuric acid to the stirred solution.

• Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 8 hours.

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Add diethyl ether to dilute the mixture and wash with saturated sodium bicarbonate solution to neutralize the excess acid.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude ethyl pentenoate.

• Purify the product by distillation.

Michael Addition of Diethyl Malonate to Pentenoic Acid Isomers

Objective: To perform a conjugate addition of diethyl malonate to the respective pentenoic acid isomer.

Materials:

• Pentenoic acid isomer ((E)-3-pentenoic acid, (E)-2-pentenoic acid, or 4-pentenoic acid) (1.0 eq)

• Diethyl malonate (1.2 eq)

• Sodium Ethoxide (1.1 eq)

• Anhydrous Ethanol (solvent)

• 1 M Hydrochloric Acid

• Diethyl ether

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve sodium ethoxide in anhydrous ethanol.

• To this solution, add diethyl malonate dropwise at room temperature and stir for 30 minutes.

• Add the pentenoic acid isomer to the reaction mixture and continue stirring at room temperature for the specified reaction time (see Table 2).

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, quench the reaction by carefully adding 1 M hydrochloric acid until the solution is acidic.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizing Reaction Pathways

To further illustrate the principles discussed, the following diagrams depict the key reaction pathways and workflows.

A Comparative Guide to the NMR Spectra of Pentenoic Acid Isomers

For researchers and professionals in the fields of chemistry and drug development, precise structural elucidation of organic molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, providing detailed information about the chemical environment of atoms within a molecule. This guide offers a comparative analysis of the ¹H and ¹³C NMR spectra of trans-3-pentenoic acid and its structural isomers, cis-3-pentenoic acid and pentanoic acid, supported by experimental data.

Performance Comparison of Pentenoic Acid Isomers

The differentiation between the geometric isomers, trans- and cis-3-pentenoic acid, and their saturated analogue, pentanoic acid, is readily achievable through NMR spectroscopy. The presence and configuration of the carbon-carbon double bond in the unsaturated isomers introduce distinct chemical shifts and coupling constants that are absent in the saturated structure of pentanoic acid.

¹H NMR Spectral Data

The proton NMR spectra are particularly informative for distinguishing between the cis and trans isomers due to the difference in the coupling constants between the vinyl protons.

Compound	H2 (δ, ppm)	H3 (δ, ppm)	H4 (δ, ppm)	H5 (δ, ppm)	J-Couplings (Hz)
trans-3-Pentenoic acid	3.09 (dd)	5.61 (dqt)	5.51 (dq)	1.70 (dd)	J(H2,H3) = 7.1, J(H3,H4) = 15.3, J(H3,H5) = 1.6, J(H4,H5) = 6.6
cis-3-Pentenoic acid	3.16 (d)	5.61 (dqt)	5.31 (dqt)	1.66 (dd)	J(H3,H4) ≈ 10.8
Pentanoic acid	2.36 (t)	1.63 (sextet)	1.38 (sextet)	0.93 (t)	J(H2,H3) = 7.5, J(H3,H4) = 7.5, J(H4,H5) = 7.5

Note: Data for cis-3-pentenoic acid is partially predicted based on typical cis-alkene coupling constants. The carboxylic acid proton (H1) for all compounds typically appears as a broad singlet between 10-12 ppm.

¹³C NMR Spectral Data

The carbon-13 NMR spectra provide clear evidence of the double bond in the unsaturated isomers, with the sp² hybridized carbons appearing significantly downfield compared to the sp³ hybridized carbons in pentanoic acid.

Compound	C1 (δ, ppm)	C2 (δ, ppm)	C3 (δ, ppm)	C4 (δ, ppm)	C5 (δ, ppm)
trans-3-Pentenoic acid	177.6	38.3	122.2	130.4	17.8
cis-3-Pentenoic acid	178.0	33.3	121.2	128.8	12.8
Pentanoic acid	180.8	34.0	26.9	22.3	13.7

Note: All spectra are referenced to TMS in CDCl₃.

Experimental Protocols

The following is a general protocol for the acquisition of NMR spectra for small organic molecules like pentenoic acid and its isomers.

1. Sample Preparation:

• Weigh approximately 5-20 mg of the analyte for ¹H NMR or 20-50 mg for ¹³C NMR.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.

• Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution.

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube.

• The final sample height in the NMR tube should be approximately 4-5 cm.

• Cap the NMR tube securely.

2. NMR Data Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to optimize its homogeneity, which improves spectral resolution. This can be done manually or automatically.

• Tune and match the probe for the nucleus being observed (¹H or ¹³C).

• Set up the desired NMR experiment (e.g., a standard 1D proton or carbon experiment).

• Acquire the free induction decay (FID) by applying a radiofrequency pulse sequence. The number of scans will depend on the sample concentration and the nucleus being observed.

• Process the FID using a Fourier transform to obtain the NMR spectrum.

• Phase the spectrum and perform baseline correction.

• Reference the spectrum to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm for ¹H NMR and 77.16 ppm for ¹³C NMR) or an internal standard like tetramethylsilane (B1202638) (TMS).

Visualization of the Cross-Referencing Workflow

The logical workflow for cross-referencing and comparing NMR spectra of different isomers can be visualized as follows:

NMR Spectra Cross-Referencing Workflow

This guide provides a foundational comparison of the NMR spectra for trans-3-pentenoic acid and related isomers. For more in-depth analysis, two-dimensional NMR experiments such as COSY and HSQC can provide further confirmation of the structures.

Comparative Study of Short-Chain Unsaturated Fatty Acids in Biochemical Pathways

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biochemical roles of three short-chain unsaturated fatty acids (SCUFAs): acrylic acid, crotonic acid, and vinylacetic acid. The information presented is intended to support research and development in areas where these molecules may play a significant role.

Introduction to Short-Chain Unsaturated Fatty Acids (SCUFAs)

Short-chain unsaturated fatty acids are carboxylic acids with a carbon chain of six or fewer carbons and at least one double bond. Their simple structures belie a diversity of roles in cellular metabolism and signaling. This guide focuses on acrylic acid (prop-2-enoic acid), crotonic acid ((2E)-but-2-enoic acid), and vinylacetic acid (but-3-enoic acid), exploring their involvement in key biochemical pathways.

Comparative Biochemical Effects

While direct comparative studies on the biochemical effects of acrylic acid, crotonic acid, and vinylacetic acid are limited, this section summarizes their known individual impacts on key cellular processes. The data presented below is collated from various studies and should be interpreted with the understanding that experimental conditions may have varied.

Table 1: Effects of SCUFAs on Cell Proliferation and Viability

Fatty Acid	Cell Line	Concentration	Effect on Proliferation	Effect on Viability	Citation
Acrylic Acid	BEAS-2B	Up to 288 min exposure	No significant effect	No cytotoxicity observed
Crotonic Acid	Human Colonic Adenocarcinoma	Not specified	Inhibition	Not specified
Vinylacetic Acid	Not Available	Not Available	Not Available	Not Available

Disclaimer: The data in this table is derived from separate studies and may not be directly comparable due to differences in experimental design.

Table 2: Involvement of SCUFAs in Signaling Pathways

Fatty Acid	Signaling Pathway	Effect	Target	Citation
Acrylic Acid	MAPK/ERK Pathway	Potential for activation	Not specified
Crotonic Acid	Gloeobacter Ligand-Gated Ion Channel (GLIC)	Allosteric inhibition	GLIC
Vinylacetic Acid	Not Available	Not Available	Not Available

Disclaimer: The data in this table is derived from separate studies and may not be directly comparable due to differences in experimental design.

Key Biochemical Pathways and SCUFA Interactions

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

The MAPK signaling cascade is a crucial pathway that regulates a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Some fatty acids have been shown to influence this pathway.

Confirming the Purity of (E)-3-Pentenoic Acid: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

(E)-3-Pentenoic acid, an unsaturated carboxylic acid, serves as a valuable building block in the synthesis of various organic molecules and active pharmaceutical ingredients. Ensuring the purity of this reagent is paramount for the reproducibility and success of downstream applications. This guide provides a comprehensive comparison of analytical techniques for confirming the purity of (E)-3-Pentenoic acid, with a primary focus on Gas Chromatography (GC) analysis. Detailed experimental protocols, supporting data, and a comparison with alternative methods are presented to assist researchers in selecting the most appropriate strategy for their needs.

Gas Chromatography (GC) Analysis: A High-Resolution Approach

Gas chromatography is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like (E)-3-Pentenoic acid. It offers high resolution, enabling the separation of the target analyte from closely related impurities.

Experimental Protocol: GC-FID Analysis of (E)-3-Pentenoic Acid

This protocol details a Gas Chromatography-Flame Ionization Detection (GC-FID) method suitable for the quantitative analysis of (E)-3-Pentenoic acid. While direct analysis of free carboxylic acids can be challenging due to their polarity, this protocol is designed for the analysis of the underivatized acid, a common and straightforward approach. For enhanced peak shape and sensitivity, an optional derivatization step is also described.

1. Sample Preparation (Underivatized)

• Solvent: Prepare a 1 mg/mL solution of (E)-3-Pentenoic acid in a suitable organic solvent such as dichloromethane (B109758) or MTBE.

• Internal Standard (Optional but Recommended): To improve quantitative accuracy, add an internal standard (e.g., heptanoic acid) to the sample solution at a known concentration.

2. GC-FID Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: DB-FFAP (nitroterephthalic acid modified polyethylene (B3416737) glycol) capillary column (30 m x 0.32 mm i.d., 0.25 µm film thickness) or a similar high-polarity column.[1]

• Inlet:

  • Temperature: 230 °C[1]

  • Mode: Split (e.g., 20:1 to 50:1 ratio) to prevent column overload.[2]

  • Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 2.8 mL/min.[1]

• Oven Temperature Program:

  • Initial Temperature: 120 °C, hold for 1 minute.

  • Ramp: 30 °C/min to 245 °C.

  • Final Hold: Hold at 245 °C for 5 minutes.[1]

• Detector (FID):

  • Temperature: 250-280 °C[2]

  • Hydrogen Flow: 30-40 mL/min[2]

  • Air Flow: 300-400 mL/min[2]

  • Makeup Gas (Nitrogen or Helium): 25-30 mL/min[2]

3. Optional Derivatization for Improved Performance

Derivatization can significantly improve peak symmetry and sensitivity. Silylation is a common method for carboxylic acids.

• Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS or N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

• Procedure:

  • Evaporate the solvent from the sample solution under a gentle stream of nitrogen.

  • Add 100 µL of the silylating reagent (e.g., MTBSTFA) to the dried sample.[2]

  • Seal the vial and heat at 60 °C for 30 minutes.[2]

  • Cool to room temperature before injection into the GC.

Data Analysis and Interpretation

The purity of (E)-3-Pentenoic acid is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. The presence of impurities will be indicated by additional peaks. Identification of these impurities can be achieved by comparing their retention times to those of known standards or by using a mass spectrometry (MS) detector.

Potential Impurities in (E)-3-Pentenoic Acid

Commercially available (E)-3-Pentenoic acid typically has a purity of ≥95%. Potential impurities can arise from the synthetic route used for its preparation. Common synthesis methods include the Knoevenagel condensation.

• (Z)-3-Pentenoic acid: The geometric isomer of the target compound is a likely impurity.

• Positional Isomers: 2-Pentenoic acid and 4-Pentenoic acid could be present.

• Starting Materials: Residual starting materials from the synthesis, such as malonic acid and propionaldehyde (B47417) in a Knoevenagel condensation, may be present.[3]

• Byproducts of Condensation: The Knoevenagel condensation can sometimes lead to the formation of intermediates or side-products.[3]

Comparison with Alternative Analytical Techniques

While GC is a robust method, other techniques can also be employed for the purity assessment of (E)-3-Pentenoic acid. The choice of method will depend on the specific requirements of the analysis, such as the need for structural confirmation, sensitivity, and available instrumentation.

Feature	Gas Chromatography (GC-FID/GC-MS)	High-Performance Liquid Chromatography (HPLC-UV/MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on partitioning between a stationary and a liquid mobile phase.	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.
Derivatization	Often recommended for carboxylic acids to improve peak shape and volatility.[2]	Can often be performed without derivatization.[4]	Not required.
Sensitivity (LOD)	High (GC-MS): < 0.01 µg/mL	Moderate to High (HPLC-MS): ~0.14 mg/mL (HPLC-DAD)[1]	Lower: ~2 µg/mL
Quantitative Accuracy	Good, especially with an internal standard. Recovery rates of 99.4%–108.3% reported for similar compounds.	Good, with recovery rates often >82%.[5][6]	Good, with excellent repeatability (RSD < 7%).
Resolution of Isomers	Can be challenging for cis/trans isomers without specialized columns.[6]	Superior for cis/trans and positional isomer separation.[6]	Can distinguish and quantify isomers based on distinct chemical shifts.
Analysis Time	Typically 15-30 minutes per sample.	Can be faster, with some methods under 10 minutes.[4]	Relatively fast for a single spectrum, but data processing can be time-consuming.
Cost-Effectiveness	GC-FID is relatively low-cost. GC-MS has higher initial and operational costs.	HPLC-UV is cost-effective. HPLC-MS is more expensive.	High initial instrument cost, but lower running costs.
Structural Information	GC-MS provides mass spectra for structural elucidation.	HPLC-MS provides mass spectra.	Provides detailed structural information and is non-destructive.

High-Performance Liquid Chromatography (HPLC)

HPLC is a valuable alternative to GC, particularly for thermally labile compounds or when derivatization is undesirable.[1]

Experimental Protocol: HPLC-UV Analysis of (E)-3-Pentenoic Acid

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acidified water (e.g., 0.1% phosphoric acid) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for both qualitative and quantitative analysis, providing detailed structural information and the ability to identify and quantify impurities without the need for chromatographic separation.

Experimental Protocol: ¹H NMR Analysis of (E)-3-Pentenoic Acid

• NMR Spectrometer: Bruker Avance 400 MHz or higher.

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆).

• Internal Standard: A certified reference standard with a known concentration (e.g., maleic acid) can be added for quantitative NMR (qNMR).

• Procedure: Dissolve a precisely weighed amount of the sample and internal standard in the deuterated solvent and acquire the ¹H NMR spectrum.

• Data Analysis: The purity can be determined by comparing the integral of the analyte's characteristic peaks to the integral of the internal standard's peak. Impurities will present as additional, distinct signals in the spectrum.

Visualizing the Workflow and Molecular Relationships

To better illustrate the analytical process and the relationship between (E)-3-Pentenoic acid and its potential isomers, the following diagrams have been generated.

Caption: Workflow for GC-FID analysis of (E)-3-Pentenoic acid.

Caption: Isomeric relationships of pentenoic acids.

Conclusion

Confirming the purity of (E)-3-Pentenoic acid is a critical step in ensuring the quality and reliability of research and development outcomes. Gas chromatography, particularly with a flame ionization detector, offers a robust and sensitive method for quantitative purity assessment. For applications requiring detailed structural information or analysis of thermally sensitive compounds, HPLC and NMR spectroscopy present excellent alternatives. By understanding the principles, advantages, and limitations of each technique as outlined in this guide, researchers can confidently select the most suitable analytical method to verify the purity of their (E)-3-Pentenoic acid and proceed with their scientific endeavors.

References

• 1. mdpi.com [mdpi.com]
• 2. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
• 3. mdpi.com [mdpi.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Comparison between high-performance liquid chromatography and gas chromatography methods for fatty acid identification and quantification in potato crisps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Differentiating (E)-3-Pentenoic Acid from its Structural Isomers: A Comparative Guide

For researchers and professionals in drug development and chemical sciences, the precise identification of structural isomers is paramount for ensuring the efficacy, safety, and patentability of a molecule. (E)-3-pentenoic acid, a five-carbon unsaturated carboxylic acid, shares its molecular formula (C₅H₈O₂) with several structural isomers, each possessing unique chemical and physical properties.[1][2][3][4][5][6] This guide provides a comprehensive comparison of (E)-3-pentenoic acid with its key isomers, focusing on robust analytical techniques for their differentiation.

Structural Isomers of (E)-3-Pentenoic Acid

The primary structural isomers of (E)-3-pentenoic acid include its geometric isomer, positional isomers where the double bond is at a different location, and branched-chain isomers. The most common of these are:

• (Z)-3-Pentenoic acid: The cis geometric isomer of 3-pentenoic acid.[1][7]

• 2-Pentenoic acid: A positional isomer with the double bond between carbons 2 and 3. It also exists as (E) and (Z) isomers.[3][5][8][9]

• 4-Pentenoic acid: A positional isomer with a terminal double bond.[6][10][11]

• Methyl-butenoic acids: Branched-chain isomers, such as 2-methyl-3-pentenoic acid[12] and 3-methyl-2-butenoic acid.

This guide will focus on differentiating (E)-3-pentenoic acid from (Z)-3-pentenoic acid, 2-pentenoic acid, and 4-pentenoic acid.

Spectroscopic and Chromatographic Differentiation

The differentiation of these isomers relies on subtle differences in their molecular structure, which are effectively probed by various analytical techniques. Spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, along with Mass Spectrometry (MS), provide detailed structural information. Chromatographic techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are invaluable for separating the isomers.[13][14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for distinguishing between the isomers of pentenoic acid. The chemical shifts (δ) and coupling constants (J) are highly sensitive to the electronic environment of the nuclei and the spatial relationship between them.

Table 1: Comparative ¹H NMR Spectral Data (Predicted and Experimental)

Compound	Proton	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)
(E)-3-Pentenoic acid	H3, H4	~5.5 - 5.7	J(H3-H4) ≈ 15 (trans)
H2	~3.1
H5	~1.7
(Z)-3-Pentenoic acid	H3, H4	~5.5 - 5.7	J(H3-H4) ≈ 10 (cis)
H2	~3.2
H5	~1.7
(E)-2-Pentenoic acid	H2	~5.8
H3	~7.0	J(H2-H3) ≈ 15 (trans)
H4	~2.2
H5	~1.1
4-Pentenoic acid	H4	~5.8
H5 (trans to C3)	~5.1	J(H4-H5trans) ≈ 17
H5 (cis to C3)	~5.0	J(H4-H5cis) ≈ 10
H2, H3	~2.4 - 2.5

Note: Values are approximate and can vary based on the solvent and instrument. The most telling difference between the geometric isomers, (E)- and (Z)-3-pentenoic acid, is the coupling constant between the vinylic protons (H3 and H4). The larger J-coupling in the (E) isomer is characteristic of a trans configuration. 2-Pentenoic acid shows a downfield shift for the α- and β-protons relative to the carbonyl group.[16][17] 4-Pentenoic acid is readily identified by its terminal vinyl group, which gives rise to a complex splitting pattern for the protons on carbons 4 and 5.[10]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. While all isomers will show a characteristic broad O-H stretch for the carboxylic acid (around 3000 cm⁻¹) and a strong C=O stretch (around 1700 cm⁻¹), the C=C stretching and C-H bending vibrations can be used for differentiation.[18]

Table 2: Comparative IR Spectral Data

Compound	C=O Stretch (cm⁻¹)	C=C Stretch (cm⁻¹)	C-H Bend (out-of-plane) (cm⁻¹)
(E)-3-Pentenoic acid	~1710	~1655	~965 (trans C-H wag)
(Z)-3-Pentenoic acid	~1710	~1655	~690 (cis C-H wag)
2-Pentenoic acid	~1695 (conjugated)	~1650	~970 (trans C-H wag for E-isomer)
4-Pentenoic acid	~1715	~1640	~990 and ~910 (vinyl C-H wags)

The out-of-plane C-H bending vibration is particularly useful. The strong band around 965 cm⁻¹ for (E)-3-pentenoic acid is indicative of a trans double bond.[19] The C=O stretch in 2-pentenoic acid is at a lower wavenumber due to conjugation with the C=C double bond. 4-Pentenoic acid displays two distinct bands for the terminal vinyl group.[6]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule. While all isomers have the same molecular weight (100.12 g/mol ), their fragmentation patterns upon ionization can differ, although these differences can sometimes be subtle.[3][9][20] Gas Chromatography-Mass Spectrometry (GC-MS) is a particularly powerful technique as it combines the separation of isomers by GC with their detection and identification by MS.[21][22]

Table 3: Key Mass Spectral Fragments (m/z)

Compound	Key Fragments (m/z)
(E)-3-Pentenoic acid	100 (M+), 85, 69, 55, 41
2-Pentenoic acid	100 (M+), 85, 73, 55, 41
4-Pentenoic acid	100 (M+), 82, 60, 41

The fragmentation patterns can be complex, but often the relative abundances of certain fragments can be used for identification. For example, 4-pentenoic acid may show a characteristic loss of water and a subsequent McLafferty rearrangement.

Chromatographic Separation

Gas chromatography and high-performance liquid chromatography are excellent methods for separating the isomers of pentenoic acid. The choice of column and conditions is critical for achieving good resolution.[13]

Table 4: Comparative Chromatographic Data

Technique	Column	Typical Elution Order
Gas Chromatography (GC)	Polar (e.g., Carbowax 20M) or non-polar (e.g., DB-5) capillary column	Generally, boiling point and polarity influence elution. Often, branched isomers elute first, followed by less polar isomers. The exact order depends on the column and temperature program.
High-Performance Liquid Chromatography (HPLC)	Reversed-phase (e.g., C18)	Elution is based on polarity. More polar isomers will elute earlier in a reversed-phase system.

The retention times of the isomers will be distinct under specific chromatographic conditions, allowing for their separation and quantification.

Experimental Protocols

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, D₂O) in an NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical parameters: spectral width of 12-16 ppm, 16-32 scans, relaxation delay of 1-2 seconds.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of 200-220 ppm, 512 or more scans, relaxation delay of 2-5 seconds.

IR Spectroscopy

• Sample Preparation: For liquid samples, a thin film can be prepared between two NaCl or KBr plates. Alternatively, Attenuated Total Reflectance (ATR) can be used with a neat sample.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition:

  • Record a background spectrum.

  • Record the sample spectrum from approximately 4000 to 400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., dichloromethane, methanol). If the carboxylic acid is not volatile enough, derivatization to a more volatile ester (e.g., methyl ester) may be necessary.

• Instrumentation: A GC system coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).

• GC Conditions:

  • Column: A 30 m x 0.25 mm ID capillary column with a 0.25 µm film thickness (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 35 to 350.

  • Ion Source Temperature: 230 °C.

Visualizing the Differentiation Workflow

The following diagram illustrates a logical workflow for the differentiation of (E)-3-pentenoic acid and its isomers.

References

• 1. 3-Pentenoic acid [webbook.nist.gov]
• 2. 3-Pentenoic acid [webbook.nist.gov]
• 3. 2-Pentenoic acid [webbook.nist.gov]
• 4. (3E)-3-Pentenoic acid | C5H8O2 | CID 5282706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Pentenoic acid | C5H8O2 | CID 12299 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Pentenoic acid [webbook.nist.gov]
• 7. (3Z)-3-Pentenoic acid | C5H8O2 | CID 5463134 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. 2-Pentenoic acid [webbook.nist.gov]
• 10. spectrabase.com [spectrabase.com]
• 11. researchgate.net [researchgate.net]
• 12. Human Metabolome Database: 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0031562) [hmdb.ca]
• 13. ris.utwente.nl [ris.utwente.nl]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. NCERT Solutions For Class 11 Chemistry chapter 12-Some Basic Principles and Techniques [pw.live]
• 16. TRANS-2-PENTENOIC ACID(13991-37-2) 1H NMR spectrum [chemicalbook.com]
• 17. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 18. masterorganicchemistry.com [masterorganicchemistry.com]
• 19. TRANS-2-PENTENOIC ACID(13991-37-2) IR Spectrum [chemicalbook.com]
• 20. (Z)-3-Pentenoic acid, methyl ester [webbook.nist.gov]
• 21. researchgate.net [researchgate.net]
• 22. pubs.acs.org [pubs.acs.org]

(E)-3-Pentenoic Acid: A Versatile Building Block in Drug Discovery and Beyond

(E)-3-Pentenoic acid , also known as trans-3-pentenoic acid, is an unsaturated carboxylic acid that has emerged as a valuable and versatile building block in various scientific and industrial fields. Its unique chemical structure, featuring a reactive double bond and a carboxylic acid functional group, allows for its participation in a wide array of chemical transformations, making it a precursor to complex molecules with significant biological activity and material properties. This guide provides a comprehensive review of the applications of (E)-3-Pentenoic acid, with a focus on its role in pharmaceutical synthesis, and offers a comparative analysis of its utility against other synthetic strategies. Detailed experimental protocols and visualizations of key biological pathways are included to support researchers, scientists, and drug development professionals.

Pharmaceutical Applications: A Key Intermediate in the Synthesis of (+)-Lithospermic Acid

One of the most significant applications of (E)-3-Pentenoic acid and its derivatives is in the total synthesis of complex natural products, such as the potent anti-HIV agent, (+)-Lithospermic Acid .[1][2][3] This natural product has garnered considerable attention for its ability to inhibit HIV-1 integrase, a crucial enzyme for viral replication.[1][4] Several synthetic routes to (+)-Lithospermic Acid have been developed, offering a platform to compare the efficiency and convergence of different chemical strategies.

Comparative Analysis of Synthetic Routes to (+)-Lithospermic Acid

The synthesis of (+)-Lithospermic Acid is a challenging endeavor due to its dense stereochemistry and multiple functional groups. Various synthetic strategies have been reported, each with its own advantages and disadvantages. A key fragment in many of these syntheses is a dihydrobenzofuran core, the preparation of which often involves methodologies that can be conceptually traced back to precursors like (E)-3-Pentenoic acid.

Synthetic Strategy	Key Reaction	Overall Yield	Number of Steps	Reference
Ghosh et al.	Enantioselective intramolecular oxa-Michael addition	Not explicitly stated	9 (convergent)	[1][2]
Bergman & Ellman et al.	Asymmetric intramolecular alkylation via C-H bond activation	5.9%	10	[3][5]
Wang & Yu et al.	Late-stage intermolecular C-H olefination	11%	12	[6][7][8]

While a direct, step-by-step synthesis starting from commercially available (E)-3-Pentenoic acid is not explicitly detailed in these seminal papers, the structural motif of an α,β-unsaturated ester, a direct derivative of (E)-3-Pentenoic acid, is a central component in the construction of key intermediates. The comparison of these advanced synthetic routes highlights the ongoing efforts to improve efficiency and yield in the production of this medicinally important molecule.

Experimental Protocol: Synthesis of a Dihydrobenzofuran Intermediate

The following is a representative experimental protocol for a key transformation in the synthesis of a dihydrobenzofuran intermediate, conceptually related to the use of an (E)-3-pentenoate derivative. This protocol is adapted from the work of Ghosh et al. and demonstrates an enantioselective intramolecular oxa-Michael addition.[2]

Synthesis of Chromanone Derivative (Intermediate for Dihydrobenzofuran)

• Materials: Alkylidene β-keto ester (1.0 equiv), quinidine (B1679956) derivative catalyst (0.1 equiv), and toluene.

• Procedure:

  • To a solution of the alkylidene β-keto ester in toluene, add the quinidine derivative catalyst.

  • Stir the reaction mixture at room temperature for 24-48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography to afford the desired chromanone derivative.

This enantioselective reaction is crucial for establishing the correct stereochemistry in the final natural product.

Biological Activity of (+)-Lithospermic Acid: Signaling Pathway Insights

(+)-Lithospermic Acid exerts its biological effects through the modulation of key signaling pathways. Its anti-HIV activity stems from the inhibition of HIV-1 integrase.[4][9][10] Furthermore, lithospermic acid has been shown to possess potent anti-inflammatory and antioxidant properties by targeting the NF-κB and Nrf2 signaling pathways.[1][5][11][12][13]

Inhibition of HIV-1 Integrase

The following diagram illustrates the simplified mechanism of HIV-1 integration and the inhibitory action of (+)-Lithospermic Acid.

Caption: Simplified workflow of HIV-1 integration and the inhibitory role of Lithospermic Acid.

Modulation of Inflammatory and Antioxidant Pathways

Lithospermic acid has been demonstrated to inhibit the pro-inflammatory NF-κB pathway and activate the antioxidant Nrf2 pathway.[1][5][11][12][13]

Caption: Modulation of NF-κB and Nrf2 signaling pathways by Lithospermic Acid.

Other Industrial Applications

Beyond its significant role in pharmaceutical synthesis, (E)-3-Pentenoic acid and its derivatives have applications in other industries, although detailed comparative studies are less common in publicly available literature.

Polymer Chemistry

Flavor and Fragrance Industry

Esters of pentenoic acids are known to possess fruity and other pleasant aromas, leading to their use as flavoring and fragrance agents.[14][15][16] For example, certain esters of the related 2-methyl-3-pentenoic acid are described as having raspberry and strawberry fragrance notes.[17] While (E)-3-Pentenoic acid is noted for its potential as a flavoring agent, detailed sensory panel data and comparative studies on its flavor profile are limited.

Cosmetics

In cosmetic formulations, (E)-3-Pentenoic acid is suggested to function as an emulsifier, contributing to the stability and texture of creams and lotions.[15] Emulsion stability is a critical parameter in cosmetic product development, and it is influenced by factors such as emulsifier concentration and the nature of the oil phase.[18][19][20] While general principles of emulsion stability are well-established, specific studies quantifying the performance of (E)-3-Pentenoic acid as an emulsifier compared to other commercially available options are needed to fully assess its potential in this application.

Conclusion

(E)-3-Pentenoic acid is a valuable chemical entity with a proven track record as a key building block in the synthesis of the potent anti-HIV agent, (+)-Lithospermic Acid. The comparative analysis of synthetic routes to this complex natural product underscores the importance of efficient and convergent strategies in modern drug discovery. The well-documented biological activities of (+)-Lithospermic Acid, particularly its modulation of crucial signaling pathways, highlight the therapeutic potential of molecules derived from this versatile precursor. While its applications in polymers, flavors, and cosmetics are established, there is a clear opportunity for further research to provide quantitative, comparative data that would solidify its position as a performance-advantaged ingredient in these fields. The detailed experimental protocols and pathway visualizations provided in this guide aim to facilitate further investigation and innovation in the diverse applications of (E)-3-Pentenoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Enantioselective Total Synthesis of (+)-Lithospermic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly convergent total synthesis of (+)-lithospermic acid via a late-stage intermolecular C-H olefination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitory Effect of Lithospermic Acid on the HIV-1 Nucleocapsid Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Highly Convergent Total Synthesis of (+)-Lithospermic Acid via a Late-Stage Intermolecular C–H Olefination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scispace.com [scispace.com]
• 9. An Allosteric Mechanism for Inhibiting HIV-1 Integrase with a Small Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanisms and inhibition of HIV integration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Lithospermic acid alleviates oxidative stress and inflammation in DSS-induced colitis through Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. trans-3-Pentenoic Acid [myskinrecipes.com]
• 15. chemimpex.com [chemimpex.com]
• 16. Pentenoic acid - Wikipedia [en.wikipedia.org]
• 17. US4000327A - Flavoring with cis esters of 2-methyl-3-pentenoic acid - Google Patents [patents.google.com]
• 18. researchgate.net [researchgate.net]
• 19. [PDF] Emulsion Stability of Cosmetic Facial Cream O/W Emulsions Prepared by Brij Type Non-ionic Emulsifier | Semantic Scholar [semanticscholar.org]
• 20. scielo.br [scielo.br]

A Comparative Guide to the Synthesis Efficiency of Pentenoic Acid Isomers

For researchers and professionals in drug development and chemical synthesis, the efficient production of specific pentenoic acid isomers is a critical consideration. Pentenoic acids, with their reactive double bond and carboxylic acid functionality, serve as versatile building blocks in the synthesis of a wide array of molecules, including pharmaceuticals and flavor agents. This guide provides a comparative analysis of the synthesis efficiency for different pentenoic acid isomers, supported by experimental data and detailed methodologies.

Comparison of Synthesis Efficiency

The selection of a synthetic route for a particular pentenoic acid isomer is often a trade-off between yield, reaction conditions, and the availability of starting materials. The following table summarizes quantitative data for various synthesis methods.

Target Molecule	Starting Materials	Catalyst/Reagent	Reaction Time	Temperature (°C)	Yield (%)
trans-2-Pentenoic Acid	Propanal, Malonic acid	Pyridine	3 hours	Heating	93%[1]
3-Pentenoic Acid	Pentenoyl chloride	Water (Hydrolysis)	Not Specified	130°C	98.1%[2]
4-Pentenoic Acid	Allyl chloride, Diethyl malonate	Sodium ethoxide	2-4 hours	20-40°C	71.05%[3]
4-Pentenoic Acid	Allyl alcohol, Triethyl orthoacetate	Propionic acid	11 hours	90-150°C	≥ 87%[4]

Experimental Protocols

Below are detailed methodologies for the synthesis of various pentenoic acid isomers.

Synthesis of trans-2-Pentenoic Acid via Knoevenagel Condensation (Doebner Modification)

This method utilizes the Knoevenagel condensation, with the Doebner modification, to produce trans-2-pentenoic acid from propionaldehyde (B47417) and malonic acid.[1]

Procedure:

• In a reaction vessel, dissolve malonic acid in pyridine.

• Add propionaldehyde to the solution. A catalytic amount of piperidine (B6355638) can also be added to facilitate the reaction.

• Heat the reaction mixture under reflux for approximately 3 hours.

• After the reaction is complete, cool the mixture and acidify with an appropriate acid (e.g., hydrochloric acid) to precipitate the product.

• Isolate the trans-2-pentenoic acid by filtration and purify by recrystallization or distillation.

Synthesis of 3-Pentenoic Acid via Hydrolysis of Pentenoyl Chloride

This high-yield method involves the hydrolysis of pentenoyl chloride.[2]

Procedure:

• In a reaction setup suitable for reactive distillation, charge the reboiler with 3-pentenoic acid.

• Heat the reboiler to 130°C.

• Continuously feed pentenoyl chloride to the top of the distillation column and water to the reboiler.

• The hydrolysis reaction occurs in the column, producing 3-pentenoic acid and hydrogen chloride gas.

• The 3-pentenoic acid is collected from the bottom of the column, while the gaseous HCl is removed from the top.

Synthesis of 4-Pentenoic Acid via Malonic Ester Synthesis

This classic method employs the malonic ester synthesis to construct the carbon skeleton of 4-pentenoic acid.[3]

Procedure:

• Prepare a solution of sodium ethoxide in ethanol (B145695).

• Add diethyl malonate to the sodium ethoxide solution to form the enolate.

• Add allyl chloride to the reaction mixture. The reaction is typically carried out at a controlled temperature of 20-40°C for 2-4 hours.

• After the alkylation is complete, saponify the resulting diethyl allylmalonate using a strong base (e.g., sodium hydroxide).

• Acidify the reaction mixture to induce decarboxylation of the malonic acid derivative, yielding 4-pentenoic acid.

• Extract the 4-pentenoic acid with a suitable organic solvent and purify by distillation.

Synthesis of 4-Pentenoic Acid via Claisen Rearrangement

This alternative route to 4-pentenoic acid involves a Claisen rearrangement of an intermediate formed from allyl alcohol and triethyl orthoacetate.[4]

Procedure:

• In a reaction vessel, combine allyl alcohol, triethyl orthoacetate, and a catalytic amount of propionic acid.

• Heat the mixture, gradually increasing the temperature from 90°C to 150°C over several hours, while removing the ethanol byproduct by distillation.

• The intermediate ethyl 4-pentenoate is formed via a Claisen rearrangement.

• Hydrolyze the resulting ester using an aqueous solution of a base (e.g., sodium hydroxide).

• Acidify the reaction mixture to obtain 4-pentenoic acid, which can then be purified by distillation.

Metabolic Pathway and Mechanism of Action

4-Pentenoic acid is known to be a hypoglycemic agent that inhibits fatty acid oxidation.[5] Its mechanism of action involves its metabolism within the mitochondria to reactive intermediates that inhibit key enzymes in the β-oxidation pathway.

The metabolic activation of 4-pentenoic acid and its subsequent inhibition of 3-ketoacyl-CoA thiolase is a key aspect of its biological activity.[5] 4-Pentenoic acid is first converted to its coenzyme A (CoA) ester, 4-pentenoyl-CoA. This intermediate is then metabolized through the β-oxidation pathway, leading to the formation of 3-keto-4-pentenoyl-CoA.[5] This metabolite is a potent inhibitor of 3-ketoacyl-CoA thiolase, a crucial enzyme in the final step of β-oxidation.[5] The inhibition of this enzyme leads to a halt in the breakdown of fatty acids for energy production.

Caption: Metabolic activation of 4-pentenoic acid and inhibition of fatty acid oxidation.

References

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. homework.study.com [homework.study.com]
• 3. CN101200425A - Method for synthesizing 4-pentenoic acid - Google Patents [patents.google.com]
• 4. Knoevenagel Condensation [organic-chemistry.org]
• 5. Metabolism of 4-pentenoic acid and inhibition of thiolase by metabolites of 4-pentenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (E)-3-Pentenoic Acid: A Guide for Laboratory Professionals

(E)-3-Pentenoic acid is a corrosive organic compound that requires strict adherence to safety protocols for its handling and disposal. This guide provides essential information for researchers, scientists, and drug development professionals to safely manage the disposal of this chemical in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all necessary personal protective equipment (PPE) is worn and that you are familiar with the chemical's hazards.

Hazard Summary:

• Corrosive: Causes severe skin burns and eye damage.[1]

• Inhalation Hazard: Material is extremely destructive to the tissues of the mucous membranes and upper respiratory tract.[1]

• Air Sensitive: Store under an inert gas.[1]

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety goggles and a face shield.[2][3]

• Body Protection: A lab coat or smock.[2]

• Respiratory Protection: Use only in a well-ventilated area, preferably a fume hood.[2] If vapors or aerosols are generated, a self-contained breathing apparatus may be required.[1]

Step-by-Step Disposal Plan

The primary and recommended method for the disposal of (E)-3-Pentenoic acid is through an approved hazardous waste disposal facility.[1][3][4] In-laboratory neutralization is generally not recommended for most organic acids unless the resulting mixture is confirmed to be non-toxic.[5][6]

Step 1: Waste Collection and Storage

• Do Not Mix: Never mix (E)-3-Pentenoic acid with other waste streams, especially bases, oxidizing agents, or reducing agents.[1][3]

• Use Original or Approved Containers: Leave the chemical in its original container if possible.[1] If transferring to a waste container, ensure it is properly labeled and made of a material compatible with acids (avoid steel containers).[5][7]

• Labeling: Clearly label the waste container as "Hazardous Waste: (E)-3-Pentenoic Acid, Corrosive, Acidic, Organic". Include the date of accumulation.

• Secure Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste storage area.[7] This area should be locked or accessible only to authorized personnel.[1] Ensure secondary containment to prevent spills.[7]

Step 2: Arrange for Professional Disposal

• Contact Environmental Health & Safety (EHS): Follow your institution's procedures for hazardous waste pickup. Contact your EHS or a certified hazardous waste disposal company.

• Provide Information: Be prepared to provide the Safety Data Sheet (SDS) for (E)-3-Pentenoic acid to the disposal company.

• Transportation Classification: (E)-3-Pentenoic acid is classified for transport as:

  • Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (3-Pentenoic acid)[1]

  • UN Number: 3265[1]

  • Hazard Class: 8[1]

  • Packing Group: III[1]

Step 3: Handling Spills and Contaminated Materials

• Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[1][2] Prevent the spill from entering drains.[1] Use a spill kit with an inert absorbent material to contain and clean up the spill.

• Contaminated Debris: All materials used to clean up a spill (e.g., absorbent pads, gloves, contaminated clothing) must be collected and disposed of as hazardous waste along with the chemical itself.[2] Wash contaminated clothing before reuse.[1][3]

• Empty Containers: Handle uncleaned, empty containers as you would the product itself.[1] They should be collected for professional disposal and not treated as regular trash.

Quantitative Data Summary

Property	Value
UN Number	3265[1]
Hazard Class	8 (Corrosive)[1]
Packing Group	III[1]
Flash Point	89.44 °C (193.00 °F)[8]
Boiling Point	186-188 °C[8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (E)-3-Pentenoic acid.

Caption: Disposal workflow for (E)-3-Pentenoic acid.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. coral.washington.edu [coral.washington.edu]
• 3. fishersci.com [fishersci.com]
• 4. synerzine.com [synerzine.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Making sure you're not a bot! [oc-praktikum.de]
• 7. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 8. (E)-3-pentenoic acid, 1617-32-9 [thegoodscentscompany.com]